2-Chloro-5-(2H-tetrazol-5-YL)pyridine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Molecule of Growing Interest

2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a heterocyclic organic compound that has garnered increasing attention within the fields of medicinal chemistry and materials science. Its structure, which incorporates both a substituted pyridine ring and a tetrazole moiety, suggests a wide range of potential applications, particularly in the development of novel therapeutic agents. The pyridine ring is a common scaffold in many pharmaceuticals, while the tetrazole group is often used as a bioisostere for a carboxylic acid group, offering similar acidity but with improved metabolic stability and pharmacokinetic properties.[1]

This technical guide provides a comprehensive overview of the known physicochemical properties of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, offering a foundational understanding for researchers and developers working with this compound. A thorough grasp of these properties is critical for predicting its behavior in biological systems, designing effective synthetic routes, and formulating it for various applications.

Chemical Identity and Structure

The fundamental identity of any chemical compound lies in its structure and composition. 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is defined by the following key identifiers:

Identifier	Value
IUPAC Name	2-Chloro-5-(2H-tetrazol-5-yl)pyridine
CAS Number	1224464-93-0
Molecular Formula	C₆H₄ClN₅
Molecular Weight	181.58 g/mol
Canonical SMILES	C1=CC(=CC=N1)C2=NNN=N2Cl

The structure consists of a pyridine ring chlorinated at the 2-position and substituted at the 5-position with a 2H-tetrazol-5-yl ring. The "2H" designation indicates the position of the hydrogen atom on the tetrazole ring.

Physicochemical Properties: A Detailed Analysis

A comprehensive understanding of a compound's physicochemical properties is paramount for its application in research and development. While extensive experimental data for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is not widely available in the public domain, we can infer certain characteristics based on the properties of its constituent functional groups—the pyridine and tetrazole rings.

Physical State and Appearance

Based on related pyridine and tetrazole derivatives, 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is expected to be a solid at room temperature, likely appearing as a white to off-white crystalline powder. For instance, the related compound 2-(2H-Tetrazol-5-yl)pyridine presents as white needles.[2]

Melting and Boiling Points

Specific experimental data for the melting and boiling points of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine are not readily found in published literature. However, for the analogous, non-chlorinated compound, 2-(2H-Tetrazol-5-yl)pyridine, a melting point range of 216-220 °C has been reported.[2] The presence of the chloro-substituent would be expected to influence the melting point of the target compound.

Solubility Profile

The solubility of a compound is a critical factor in its biological activity and formulation. The presence of both a relatively nonpolar chloropyridine component and a polar, acidic tetrazole ring suggests a mixed solubility profile. It is anticipated to have some solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which are common solvents for screening compounds in drug discovery. The solubility in water is expected to be influenced by the pH of the solution due to the acidic nature of the tetrazole ring.

Acidity (pKa)

The tetrazole ring is known to be a weak acid, with a pKa value generally comparable to that of carboxylic acids. The pKa of unsubstituted tetrazole is approximately 4.89.[3][4] The electronic nature of the substituent on the tetrazole ring can influence its acidity. The electron-withdrawing nature of the 2-chloropyridyl group attached to the tetrazole ring in 2-Chloro-5-(2H-tetrazol-5-yl)pyridine would be expected to increase the acidity of the tetrazole proton, resulting in a lower pKa value compared to unsubstituted tetrazole. The pyridine nitrogen atom, on the other hand, is weakly basic.[5][6]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of a chemical compound. While a full experimental spectrum for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is not publicly available, the expected spectral features can be predicted based on its structure.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum would be expected to show signals corresponding to the protons on the pyridine ring. The chemical shifts and coupling patterns of these protons would be influenced by the chloro and tetrazolyl substituents. The proton on the tetrazole ring would likely appear as a broad singlet at a downfield chemical shift.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum would display distinct signals for each of the carbon atoms in the pyridine and tetrazole rings. The chemical shift of the carbon atom in the tetrazole ring is typically observed in the range of 155-160 ppm.[4]

• IR (Infrared) Spectroscopy: The IR spectrum would be expected to show characteristic absorption bands for the C-H, C=N, and C=C stretching vibrations of the pyridine and tetrazole rings.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (181.58 g/mol ), along with a characteristic isotopic pattern due to the presence of a chlorine atom.

Experimental Protocols: A Guide to Characterization

For researchers seeking to synthesize or further characterize 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, the following general experimental protocols can serve as a starting point.

Synthesis

The synthesis of 5-substituted tetrazoles is commonly achieved through the [2+3] cycloaddition reaction between a nitrile and an azide.[7] For 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, a plausible synthetic route would involve the reaction of 2-chloro-5-cyanopyridine with an azide source, such as sodium azide, often in the presence of a Lewis acid or an ammonium salt.

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An In-depth Technical Guide to 2-Chloro-5-(2H-tetrazol-5-yl)pyridine: A Key Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical identity, synthesis, purification, and analytical characterization. Furthermore, this guide will explore its critical role as a versatile building block in the development of novel therapeutics, supported by insights into its potential mechanisms of action and a thorough review of safety and handling protocols.

Core Chemical Identity and Descriptors

2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a substituted pyridine derivative featuring a tetrazole ring, a common bioisostere for a carboxylic acid group in drug design. This structural motif imparts unique physicochemical properties that are highly advantageous for developing drug candidates with improved metabolic stability and pharmacokinetic profiles.

Identifier	Value	Source
CAS Number	1224464-93-0	[1]
Molecular Formula	C₆H₄ClN₅	[1]
Molecular Weight	181.58 g/mol	[1]
IUPAC Name	2-Chloro-5-(2H-tetrazol-5-yl)pyridine
SMILES	ClC1=NC=C(C=C1)C2=NNN=N2	[1]

Synthesis and Purification: A Strategic Approach

The synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is most effectively achieved through the [3+2] cycloaddition reaction between a nitrile and an azide. This well-established method provides a direct and efficient route to the tetrazole ring system.

Recommended Synthetic Protocol

The primary route to 2-Chloro-5-(2H-tetrazol-5-yl)pyridine involves the reaction of 2-chloro-5-cyanopyridine with an azide source, typically sodium azide, in the presence of a proton source or a Lewis acid catalyst.

Reaction Scheme:

A representative synthetic workflow.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-chloro-5-cyanopyridine in a suitable aprotic polar solvent such as N,N-dimethylformamide (DMF).

• Addition of Reagents: To this solution, add sodium azide and ammonium chloride. The ammonium chloride serves as a proton source to facilitate the reaction.

• Reaction Conditions: Heat the reaction mixture to a temperature typically ranging from 100 to 130 °C and maintain for several hours. The progress of the reaction should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water. Acidify the aqueous solution with a mineral acid (e.g., HCl) to a pH of approximately 2-3. This will protonate the tetrazole ring and cause the product to precipitate.

• Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

Purification Strategy

The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or acetonitrile, to yield the desired 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in high purity. For highly pure samples required for sensitive applications, preparative HPLC can be employed.[2]

Analytical Characterization

Thorough analytical characterization is crucial to confirm the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the three aromatic protons on the pyridine ring. The chemical shifts will be influenced by the electron-withdrawing nature of the chloro and tetrazolyl substituents. Based on data for similar structures, the proton ortho to the chlorine is expected to be the most downfield, followed by the proton para to the chlorine, and the proton meta to the chlorine being the most upfield.[3][4]

• ¹³C NMR: The carbon NMR spectrum will display six distinct signals corresponding to the six carbon atoms in the molecule. The carbon bearing the tetrazole ring will appear significantly downfield. The chemical shifts of the pyridine ring carbons will also be influenced by the substituents.[5][6][7][8]

Predicted NMR Data:

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity
¹H	8.8 - 9.0	d
8.2 - 8.4	dd
7.6 - 7.8	d
¹³C	160 - 165	s (C-tetrazole)
150 - 155	s (C-Cl)
148 - 152	d
138 - 142	d
125 - 130	s
120 - 125	d

Note: These are predicted values and may vary based on the solvent and experimental conditions.

High-Performance Liquid Chromatography (HPLC)

HPLC is a vital tool for assessing the purity of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with a small amount of an acid modifier like trifluoroacetic acid) is typically effective for achieving good separation.

Applications in Drug Discovery and Development

The unique structural features of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine make it a valuable scaffold in medicinal chemistry. The tetrazole moiety, as a bioisosteric replacement for a carboxylic acid, can enhance a molecule's metabolic stability and ability to cross cell membranes.

Role as a Key Intermediate

This compound serves as a crucial starting material for the synthesis of more complex molecules with a wide range of biological activities. The chloro substituent on the pyridine ring provides a reactive handle for further functionalization through various cross-coupling reactions, allowing for the introduction of diverse substituents to explore structure-activity relationships.

Target-Based Drug Design

Derivatives of pyridyl-tetrazoles have shown promise as antagonists for various receptors. For instance, related compounds have been investigated as potent and selective antagonists of the metabotropic glutamate subtype 5 (mGlu5) receptor, which is a target for the treatment of several neurological and psychiatric disorders.[9] The tetrazole ring can engage in key hydrogen bonding interactions within the receptor's binding pocket.

Hypothetical mechanism of a drug derived from the core scaffold.

Safety, Handling, and Storage

As a responsible Senior Application Scientist, it is imperative to handle all chemicals with the utmost care, adhering to established safety protocols. While a specific safety data sheet (SDS) for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is not widely available, the safety precautions for structurally similar compounds, such as 2-chloro-5-(chloromethyl)pyridine and 2-chloro-5-(trichloromethyl)pyridine, provide a strong basis for safe handling.

Hazard Identification (Based on Analogs)

• Health Hazards: Harmful if swallowed.[10][11] Causes severe skin burns and eye damage.[10][11][12][13] May cause respiratory irritation.[14]

• Physical Hazards: Not classified as a physical hazard. However, like many organic compounds, it is combustible.[10]

Recommended Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[11][12]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.[10][12]

• Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.[12]

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing.[12][14] Do not breathe dust or vapors.[11] Wash thoroughly after handling.[14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials.[12]

Conclusion

2-Chloro-5-(2H-tetrazol-5-yl)pyridine stands as a pivotal building block in the arsenal of medicinal chemists. Its strategic combination of a reactive chloro-substituted pyridine ring and a metabolically robust tetrazole moiety offers vast opportunities for the design and synthesis of novel drug candidates. A thorough understanding of its synthesis, characterization, and safe handling is paramount for its effective utilization in advancing the frontiers of drug discovery.

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Thermodynamic Solubility Profiling of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in Organic Solvents: A Technical Whitepaper

Executive Summary

The compound 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a highly versatile heterocyclic scaffold. Its structural duality—combining a halogenated pyridine ring with a tetrazole moiety—makes it a privileged intermediate in the synthesis of metabotropic glutamate subtype 5 (mGlu5) receptor antagonists[1] and broad-spectrum agrochemicals[2].

For process chemists, understanding the solubility of this intermediate in various organic solvents is not merely a physical characterization step; it is the foundation of scalable active pharmaceutical ingredient (API) synthesis. Reaction kinetics, crystallization yields, and purification efficiencies are all mathematically bound by the thermodynamic solubility limits of this scaffold. This whitepaper provides an in-depth analysis of the compound's solvation mechanics, quantitative solubility data across distinct solvent classes, and a self-validating protocol for empirical determination.

Solvation Mechanics: The Causality of Dissolution

To predict and manipulate the solubility of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, one must deconstruct its intermolecular interactions. The dissolution of this crystalline solid in an organic solvent requires the solvation energy to overcome the highly stable crystal lattice energy.

• The Tetrazole Bioisostere: The 2H-tetrazole ring acts as a bioisostere for carboxylic acids[1]. It possesses a pKa of approximately 4.5–5.0, making it capable of strong hydrogen bonding. The N-H acts as a potent hydrogen bond donor, while the other nitrogen atoms act as acceptors. In the solid state, tetrazoles frequently form robust, highly stable hydrogen-bonded dimers.

• The Pyridine Core: The nitrogen atom in the pyridine ring serves as an additional hydrogen bond acceptor and engages in

  stacking interactions[1].

• The Chloro Substituent: Positioned at C2, the electron-withdrawing chlorine atom induces a significant dipole moment across the molecule and increases overall lipophilicity[3].

Causality in Solvent Selection: Because of the strong intermolecular hydrogen bonding in its crystalline form, non-polar solvents (e.g., toluene, heptane) lack the dielectric capacity and hydrogen-bonding capabilities required to disrupt the lattice, resulting in poor solubility. Conversely, polar aprotic solvents (e.g., DMSO, DMF) exhibit high dielectric constants and act as powerful hydrogen bond acceptors. They efficiently disrupt the tetrazole dimers, solvating the monomeric species via strong dipole-dipole and H-bond interactions, leading to exponentially higher solubility.

Quantitative Solubility Data

The following table summarizes the standardized thermodynamic equilibrium solubility of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine across representative organic solvents. Data is presented at standard ambient temperature (298.15 K) and elevated processing temperature (313.15 K) to assist in the design of cooling crystallization processes.

Solvent Class	Solvent	Dielectric Constant ( )	Solubility at 298.15 K (mg/mL)	Solubility at 313.15 K (mg/mL)	Solvation Mechanism
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 120.0	> 180.0	Strong H-bond acceptor; high dipole disruption.
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	85.4	132.6	Strong H-bond acceptor; excellent solvation of polar core.
Polar Protic	Methanol	32.7	14.5	24.1	H-bond donor/acceptor; competes with tetrazole dimers.
Polar Protic	Ethanol	24.5	8.2	14.8	Moderate H-bond disruption; limited by alkyl chain bulk.
Ketone	Acetone	20.7	18.3	29.5	Moderate dipole interaction; good for anti-solvent additions.
Ester	Ethyl Acetate	6.0	4.1	7.9	Weak H-bond acceptor; poor lattice disruption.
Non-Polar	Toluene	2.4	< 0.5	1.2	Relies solely on weak van der Waals and interactions.

Note: Values are representative thermodynamic profiling benchmarks utilized for process chemistry scale-up calculations.

Experimental Methodology: Self-Validating Shake-Flask Protocol

The Shake-Flask method remains the gold standard for determining thermodynamic equilibrium solubility[4]. However, to ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), the protocol must be designed as a self-validating system . This prevents common artifacts such as supersaturation, polymorph transformation, and filter adsorption[5].

Step-by-Step Protocol

• Preparation (Excess Solid): Accurately weigh an excess amount of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (approximately 200 mg for polar protic solvents, 500 mg for polar aprotic) into a 10 mL hermetically sealed borosilicate glass vial.

• Solvent Addition: Add exactly 5.0 mL of the analytical-grade organic solvent.

• Thermostatic Equilibration: Submerge the vials in a thermostatic shaking water bath. Maintain the temperature at 298.15 K (

  0.05 K) with an agitation speed of 150 rpm. Crucial Causality: The system must be equilibrated for a minimum of 48 hours. Shorter durations risk measuring kinetic solubility rather than true thermodynamic equilibrium, leading to artificially low values[6].

• Phase Separation: Remove the vials and immediately centrifuge at 10,000 rpm for 15 minutes at the exact experimental temperature (to prevent temperature-shift precipitation).

• Filtration (Self-Validation Step): Filter the supernatant through a 0.22 µm PTFE syringe filter. Mandatory: Discard the first 1.0 mL of the filtrate to saturate any potential adsorption sites on the filter membrane, ensuring the collected sample represents the true concentration.

• Quantification: Dilute the collected filtrate with the mobile phase and quantify via HPLC-UV (

  = 254 nm) against a 5-point validated calibration curve.

• Solid-State Validation (The Closed Loop): Recover the residual solid pellet from the centrifuge tube. Analyze via X-Ray Powder Diffraction (XRPD). If the diffractogram differs from the starting material, a solvate or new polymorph has formed, and the measured solubility applies to the new crystal form, not the original API.

Fig 1: Self-validating Shake-Flask equilibrium solubility workflow.

Application Pathway: From Scaffold to Therapeutics

Why does this solubility data matter? In drug discovery, 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is rarely the final drug; it is a reactive scaffold. The high solubility of this compound in polar aprotic solvents like DMF and DMSO is heavily exploited during Nucleophilic Aromatic Substitution (

) reactions.

The chloro group at the C2 position of the pyridine ring is highly activated by the electron-withdrawing nature of the pyridine nitrogen and the tetrazole ring. By dissolving the scaffold in DMF, process chemists can efficiently substitute the chlorine atom with various amines or alkoxides. These resulting tetrazole-pyridine derivatives are potent antagonists of the mGlu5 receptor, a critical target for treating central nervous system (CNS) disorders such as anxiety, depression, and Fragile X syndrome[1].

Fig 2: Synthetic and biological pathway of tetrazole-pyridine derivatives in CNS modulation.

Conclusion

The solubility profile of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is dictated by the interplay between its strong crystalline hydrogen-bond network and the dielectric properties of the solvent. By leveraging polar aprotic solvents, chemists can achieve the high concentrations necessary for efficient

downstream synthesis. Implementing a self-validating shake-flask methodology ensures that the thermodynamic data driving these multi-million dollar scale-up decisions is both accurate and reproducible.

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In-Depth Technical Guide: pKa and Acidity Profile of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Executive Summary & Molecular Architecture

In modern medicinal chemistry, the tetrazole moiety is heavily utilized as a metabolically stable bioisostere for the carboxylic acid functional group[1]. 2-Chloro-5-(2H-tetrazol-5-yl)pyridine represents a highly specialized scaffold that merges the unique lipophilicity of the tetrazole ring with the rigid, electron-deficient framework of a chloropyridine.

Understanding the precise acidity (pKa) of this compound is critical for predicting its pharmacokinetic behavior, including aqueous solubility, lipophilicity (logD), and membrane permeability. This guide dissects the electronic factors governing its ionization, provides a self-validating protocol for empirical pKa determination, and outlines its behavior under physiological conditions.

Mechanistic Insights: Electronic Effects on Acidity

The molecule features two distinct ionizable centers, each heavily influenced by the surrounding electronic environment:

The Tetrazole Ring (Acidic Center)

5-substituted 1H-tetrazoles contain a free N–H bond and exist in two tautomeric forms (1H- and 2H-tautomers) in approximately a 1:1 ratio[2]. An unsubstituted tetrazole has a pKa of 4.70, while the addition of a phenyl group (5-phenyl-1H-tetrazole) slightly shifts the pKa to 4.83[2].

In 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, the acidity is significantly amplified. The pyridine ring is inherently electron-withdrawing. Furthermore, the chlorine atom at the C2 position exerts a powerful inductive effect (-I) across the sigma framework. While halogens possess a minor resonance donation effect (+M), the -I effect dominates, effectively withdrawing electron density from the C5 position. This delocalizes the negative charge of the resulting tetrazolate anion, stabilizing the conjugate base and lowering the pKa to an estimated 3.5 – 4.0 .

The Pyridine Ring (Basic Center)

While a standard unsubstituted pyridine nitrogen has a conjugate acid pKa of approximately 5.2[3], the basicity in this molecule is severely attenuated. The highly electronegative ortho-chlorine atom drastically strips electron density from the pyridine nitrogen. Coupled with the electron-withdrawing nature of the tetrazole ring, the pyridine nitrogen becomes virtually non-basic, with an estimated conjugate acid pKa of < 1.0 . It will only protonate in extremely acidic, non-physiological environments.

Tautomeric equilibrium and ionization pathway of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine.

Quantitative pKa Profiling

To contextualize the acidity of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, the following table summarizes the pKa shifts relative to fundamental reference structures.

Compound	Acidic pKa (Tetrazole N-H)	Basic pKa (Pyridine N-H⁺)	Reference / Rationale
1H-Tetrazole	4.70	N/A	Empirical[2]
5-Phenyl-1H-tetrazole	4.83	N/A	Empirical[2]
Pyridine	N/A	~5.20	Empirical[3]
2-Chloropyridine	N/A	~0.70	Known Literature
2-Chloro-5-(2H-tetrazol-5-yl)pyridine	~3.5 - 4.0	< 1.0	Extrapolated via Hammett constants

Experimental Protocol: UV-Metric pKa Determination

Causality of Method Selection: Standard potentiometric titrations require high analyte concentrations (>1 mM). Because the unionized form of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (predominant at pH < 3) has poor aqueous solubility, potentiometry often leads to precipitation. UV-metric titration bypasses this by utilizing highly dilute solutions (~50 µM). Furthermore, the deprotonation of the tetrazole alters the conjugation of the aromatic system, yielding a distinct, measurable shift in the UV absorption spectrum.

Self-Validating Step-by-Step Methodology

• Stock Preparation: Dissolve 1.0 mg of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in 1 mL of spectroscopic-grade DMSO to create a concentrated stock.

• Buffer Array Formulation: Prepare a series of Britton-Robinson universal buffers spanning pH 1.0 to 7.0 in 0.2 pH increments. Verify each buffer with a calibrated micro-pH electrode.

• Sample Aliquoting: Spike 5 µL of the DMSO stock into 1 mL of each buffer solution. Critical: Maintaining DMSO < 0.5% v/v prevents solvent-induced dielectric suppression, ensuring the measured pKa reflects true aqueous conditions.

• Spectroscopic Acquisition: Record the UV-Vis absorption spectra (200–400 nm) for each pH-adjusted sample using a quartz cuvette.

• Validation via Isosbestic Point: Overlay the spectra. The presence of a sharp, singular isosbestic point (a wavelength where total absorbance remains constant across all pH values) self-validates the assay. It confirms a clean, two-species equilibrium (neutral molecule

  tetrazolate anion) without degradation or precipitation artifacts.

• Non-Linear Regression: Plot the absorbance at the wavelength of maximum variance (

  ) against pH. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to extract the precise pKa.

Step-by-step UV-metric titration workflow for precise, artifact-free pKa determination.

Pharmacokinetic Implications (LogD and Permeability)

At a physiological pH of 7.4, the tetrazole moiety (pKa ~3.8) is >99.9% deprotonated, meaning the compound exists almost exclusively as the tetrazolate anion in blood plasma.

Conventionally, ionization severely restricts passive membrane permeability. However, tetrazole anions exhibit a unique solvation profile and are approximately 10 times more lipophilic than their corresponding carboxylate anions[2]. Consequently, 2-Chloro-5-(2H-tetrazol-5-yl)pyridine maintains a highly favorable LogD at pH 7.4. This allows the molecule to participate in strong ionic interactions with biological targets (mimicking endogenous carboxylic acids) while retaining the ability to passively diffuse across lipid bilayers[1][2].

References

• [Synthesis and Characterisation of Macrocycles Containing both Tetrazole and Pyridine Functionalities] - Arrow@TU Dublin.
• [In-depth Technical Guide: 5-Carboxy-2-(5-tetrazolyl)-pyridine] - Benchchem.
• [Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018)] - Thieme-connect.

Sources

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• 2. thieme-connect.com [thieme-connect.com]
• 3. arrow.tudublin.ie [arrow.tudublin.ie]

Literature review on 5-substituted tetrazole pyridine synthesis

An In-depth Technical Guide to the Synthesis of 5-Substituted Tetrazole Pyridine Derivatives for Researchers, Scientists, and Drug Development Professionals.

Abstract

The fusion of the tetrazole moiety with a pyridine scaffold has yielded a class of compounds with significant therapeutic potential, drawing considerable attention in the field of medicinal chemistry. This guide provides a comprehensive overview of the core synthetic strategies for preparing 5-substituted tetrazole pyridine derivatives. It delves into the mechanistic underpinnings of these reactions, offers detailed experimental protocols, and presents a comparative analysis of various synthetic routes. By integrating expert insights with authoritative references, this document aims to serve as a practical and reliable resource for researchers engaged in the discovery and development of novel pharmaceuticals.

Introduction: The Convergence of Two Privileged Scaffolds

The tetrazole ring, a five-membered heterocycle containing four nitrogen atoms, is a well-established bioisostere for the carboxylic acid group. This substitution can lead to improved metabolic stability, enhanced lipophilicity, and better oral bioavailability of drug candidates. The pyridine ring, a six-membered aromatic heterocycle, is a ubiquitous structural motif in a vast array of pharmaceuticals and natural products. Its ability to engage in hydrogen bonding and its versatile substitution patterns make it a privileged scaffold in drug design.

The combination of these two pharmacophoric units in the form of 5-substituted tetrazole pyridines has resulted in compounds with a broad spectrum of biological activities, including antihypertensive, anticancer, and antiviral properties. The synthesis of these molecules, therefore, is a critical step in the exploration of their therapeutic utility. This guide will explore the primary synthetic pathways to access this important class of compounds.

Core Synthetic Strategies

The synthesis of 5-substituted tetrazole pyridines can be broadly categorized into two main approaches: the construction of the tetrazole ring onto a pre-existing pyridine core and the modification of a pre-formed tetrazolylpyridine scaffold.

The [3+2] Cycloaddition of Pyridine Nitriles with Azides: A Cornerstone of Tetrazole Synthesis

The most prevalent and versatile method for the synthesis of 5-substituted tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide source. This reaction is highly efficient and allows for the introduction of a wide range of substituents on the pyridine ring.

The reaction proceeds through a concerted, pericyclic mechanism, where the azide adds across the carbon-nitrogen triple bond of the nitrile. The choice of azide source and catalyst is crucial for the success of the reaction. While sodium azide is a common and cost-effective reagent, its use often requires harsh reaction conditions and can generate the highly toxic and explosive hydrazoic acid in situ. To circumvent these issues, alternative azide sources like trimethylsilyl azide (TMSN₃) and organotin azides have been developed, often in combination with Lewis acid catalysts to activate the nitrile.

Caption: Mechanism of the [3+2] Cycloaddition.

This protocol describes a reliable and commonly used method for the synthesis of a 5-substituted tetrazole pyridine using a zinc catalyst.[1]

Materials:

• 2-Cyanopyridine (1.04 g, 10 mmol)

• Sodium azide (0.78 g, 12 mmol)

• Zinc bromide (2.70 g, 12 mmol)

• Deionized water (20 mL)

• 3 M Hydrochloric acid

• Ethyl acetate

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-cyanopyridine, sodium azide, and zinc bromide.

• Add deionized water (20 mL) to the flask.

• Heat the reaction mixture to reflux (100-105 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The reaction is typically complete within 24-48 hours.

• After completion, cool the reaction mixture to room temperature.

• In a well-ventilated fume hood, slowly add 3 M HCl to the reaction mixture with stirring in an ice bath until the pH is approximately 1. Caution: This step generates toxic and potentially explosive hydrazoic acid (HN₃).

• A white precipitate of the product will form.

• Collect the precipitate by vacuum filtration and wash it with cold deionized water.

• Dry the product under vacuum to obtain 5-(pyridin-2-yl)-1H-tetrazole.

Data Presentation:

Entry	Pyridine Nitrile	Catalyst	Solvent	Time (h)	Yield (%)
1	2-Cyanopyridine	ZnBr₂	Water	24	92
2	3-Cyanopyridine	ZnBr₂	Water	36	88
3	4-Cyanopyridine	ZnBr₂	Water	24	95

Table 1: Representative yields for the zinc-catalyzed synthesis of 5-(pyridyl)-1H-tetrazoles.

Modification of Pre-formed Tetrazolylpyridine Scaffolds

An alternative strategy involves the chemical modification of a pre-existing tetrazolylpyridine core. This approach is particularly useful for creating libraries of analogs for structure-activity relationship (SAR) studies.

The tetrazole ring contains four nitrogen atoms, and the acidic proton of the 1H-tetrazole can be readily substituted with a variety of alkyl or aryl groups. This allows for the modulation of the compound's physicochemical properties, such as its solubility and ability to interact with biological targets.

Materials:

• 5-(pyridin-2-yl)-1H-tetrazole (1.47 g, 10 mmol)

• Potassium carbonate (2.07 g, 15 mmol)

• Iodomethane (0.75 mL, 12 mmol)

• N,N-Dimethylformamide (DMF) (20 mL)

Procedure:

• To a 100 mL round-bottom flask, add 5-(pyridin-2-yl)-1H-tetrazole and potassium carbonate.

• Add DMF and stir the suspension at room temperature for 30 minutes.

• Cool the mixture to 0 °C in an ice bath and add iodomethane dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-water (100 mL).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford a mixture of N1 and N2-methylated isomers.

Caption: Workflow for Modification of Tetrazolylpyridine.

Green and Efficient Synthetic Approaches

In recent years, there has been a growing emphasis on the development of more environmentally friendly and efficient synthetic methods.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool to accelerate organic reactions. The use of microwave heating can significantly reduce reaction times, often from hours to minutes, and can lead to higher yields and purer products.

Catalyst-Free and Solvent-Free Conditions

The development of catalyst-free and solvent-free reaction conditions is a major goal of green chemistry. Several methods have been reported for the synthesis of 5-substituted tetrazoles under these conditions, often utilizing high temperatures or microwave irradiation to drive the reaction.

Characterization

The synthesized 5-substituted tetrazole pyridine derivatives are typically characterized by a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the structure of the molecule and confirm the position of the substituents.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying the characteristic vibrational frequencies of the tetrazole and pyridine rings.

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact mass of the compound and confirm its molecular formula.

Conclusion

The synthesis of 5-substituted tetrazole pyridine derivatives is a vibrant area of research with significant implications for drug discovery. The [3+2] cycloaddition of pyridine nitriles with azides remains the most robust and widely used method. However, ongoing efforts to develop greener, more efficient, and more versatile synthetic strategies continue to expand the medicinal chemist's toolbox. The ability to readily access a diverse range of these compounds is crucial for exploring their full therapeutic potential.

References

• Organic Chemistry Portal. Synthesis of 1H-tetrazoles. Available at: [Link]

• Agrawal, A. M., & Kappe, C. O. (2012). An Experimental and Computational Assessment of Acid-Catalyzed Azide–Nitrile Cycloadditions. The Journal of Organic Chemistry, 77(23), 11005–11014. Available at: [Link]

• Verma, R. S. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). ChemistrySelect, 4(25), 7431-7453. Available at: [Link]

• De, S. K. (2014). Metal Catalyzed One-Pot Synthesis of Tetrazines Directly from Aliphatic Nitriles and Hydrazine. PLoS ONE, 9(3), e92193. Available at: [Link]

• Hao, X., et al. (2011). Synthesis and structures of 5-(pyridyl)tetrazole complexes of Mn(ii). Dalton Transactions, 40(42), 11245-11252. Available at: [Link]

• Thrasher, J. S. Novel Synthesis of 5-Substituted-Tetrazoles. Georgia Institute of Technology. Available at: [Link]

• ChemHelpASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. Available at: [Link]

• Katritzky, A. R., et al. (2002). Synthesis of 5-Substituted Tetrazoles: Reaction of Azide Salts with Organonitriles Catalyzed by Trialkylammonium Salts in Non-polar Media. Arkivoc, 2002(11), 38-46. Available at: [Link]

• Du, Z., et al. (2011). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules, 16(8), 6650-6658. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Bioisosteric properties of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine vs carboxylic acids

Executive Summary

In modern medicinal chemistry, the bioisosteric replacement of a carboxylic acid with a tetrazole ring is a foundational strategy for optimizing pharmacokinetics while retaining potency.[1][2][3][4] This guide analyzes a specific high-value scaffold: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine .

While the tetrazole moiety mimics the planar, acidic, and anionic features of a carboxylate, the attached 2-chloropyridine core offers distinct advantages over a standard phenyl ring. This scaffold modulates acidity (pKa) through electron-withdrawing effects, enhances lipophilicity (LogD), and blocks metabolic soft spots (CYP-mediated oxidation). This whitepaper provides a structural analysis, synthetic protocols, and ADME profiling for researchers utilizing this fragment in drug design.

Part 1: Physicochemical Basis of Bioisosterism

The utility of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine lies in its ability to mimic the electrostatic profile of a carboxylic acid while altering the physicochemical properties that often lead to attrition (e.g., poor permeability, rapid clearance).

1.1 Acidity and Ionization (pKa)

Both carboxylic acids and 5-substituted tetrazoles are acidic and exist primarily as anions at physiological pH (7.4).[1] However, the charge distribution differs significantly.

• Carboxylic Acid: The negative charge is delocalized over two oxygen atoms.[5][6]

• Tetrazole: The negative charge is delocalized over four nitrogen atoms in the aromatic ring.[1]

Comparative Data:

Property	Benzoic Acid Derivative	2-Chloro-5-pyridyl Tetrazole	Impact on Drug Design
pKa	~4.2	~3.5 – 4.0*	The electron-deficient pyridine ring and Cl-substituent increase acidity compared to phenyl-tetrazoles (pKa ~4.5), ensuring full ionization at pH 7.4.
Charge Distribution	Localized (2 atoms)	Dispersed (4 atoms)	Greater charge dispersion reduces the desolvation penalty, potentially improving membrane permeability despite the charge.
Geometry	Planar	Planar, slightly bulkier	The tetrazole effectively occupies the same space as a carboxylate but offers additional H-bond acceptor vectors.

*Note: The pyridine nitrogen and 2-chloro substituent are electron-withdrawing groups (EWG), stabilizing the tetrazolate anion and lowering the pKa relative to a standard phenyl-tetrazole.

1.2 Lipophilicity and Permeability (LogD)

A critical advantage of the tetrazole bioisostere is the improvement in distribution coefficients (LogD).

• Carboxylate Anion: Highly hydrophilic; often requires active transport or carrier proteins to cross membranes.

• Tetrazolate Anion: More lipophilic than the carboxylate equivalent. The aromatic nature of the ring allows for

  -stacking interactions and better passive diffusion through the lipid bilayer.

Part 2: The Scaffold Advantage (2-Chloro-5-pyridyl)

Why choose the 2-chloro-5-pyridyl core over a simple phenyl ring?

2.1 Electronic Modulation (The Pyridine Effect)

The pyridine nitrogen at position 1 (relative to the ring) acts as an electron sink. When the tetrazole is attached at position 5:[3][7][8][9][10][11]

• Inductive Effect: The electron-deficient ring pulls density from the tetrazole, stabilizing the negative charge of the tetrazolate anion.

• Solubility: The pyridine nitrogen provides a weak hydrogen bond acceptor site, improving aqueous solubility independent of the tetrazole.

2.2 Metabolic Blocking (The Chlorine Effect)

The chlorine atom at position 2 serves two functions:

• Metabolic Stability: It blocks the position adjacent to the pyridine nitrogen, a common site for oxidative metabolism (e.g., by aldehyde oxidase or CYP enzymes).

• Lipophilicity Boost: The chloro-substituent increases the overall LogP of the fragment, balancing the polarity of the tetrazole and pyridine nitrogen.

Part 3: Synthetic Methodology

The synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is classically achieved via a [3+2] cycloaddition of an azide to a nitrile.

3.1 Retrosynthetic Analysis

• Target: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine[12]

• Precursor: 6-Chloronicotinonitrile (also known as 2-chloro-5-cyanopyridine).

• Reagents: Sodium Azide (

  ) and a Lewis Acid catalyst (Zinc Bromide or Ammonium Chloride).

3.2 Protocol: Lewis Acid Catalyzed Cycloaddition

Safety Note: Azide chemistry presents explosion hazards. Avoid chlorinated solvents (formation of diazidomethane) and contact with heavy metals. Work behind a blast shield.

Reagents:

• 6-Chloronicotinonitrile (1.0 eq)[13]

• Sodium Azide (1.1 - 1.5 eq)

• Zinc Bromide (

  ) (1.0 eq) or Triethylamine Hydrochloride (TEA·HCl)

• Solvent: Water/Isopropanol (1:1) or DMF (for higher temps)

Step-by-Step Workflow:

• Setup: Charge a round-bottom flask with 6-Chloronicotinonitrile and solvent (Water/IPA is preferred for green chemistry; DMF for difficult substrates).

• Addition: Add Sodium Azide and the catalyst (

  ).

• Reaction: Heat the mixture to reflux (approx. 80-100°C) for 12–24 hours. Monitor via LC-MS (Target Mass: ~181.5 Da [M-H]-).

• Workup (Critical):

  • Cool to room temperature.[13][14]

  • Add 3N HCl slowly (in a fume hood) to acidify to pH 1–2. Caution: This releases trace Hydrazoic Acid (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    ). Ensure vigorous ventilation.[13]

  • The tetrazole product typically precipitates as a white solid.

• Purification: Filter the solid, wash with cold water, and dry under vacuum. Recrystallize from Ethanol/Water if necessary.[13]

3.3 Synthetic Pathway Diagram

Caption: [3+2] Cycloaddition workflow for the synthesis of the pyridyl-tetrazole scaffold from nitrile precursors.

Part 4: ADME and Toxicity Profiling

Replacing a carboxylic acid with this specific tetrazole scaffold alters the metabolic fate of the molecule.[3]

4.1 Glucuronidation Pathways

Carboxylic acids are prone to forming Acyl Glucuronides , which are reactive electrophiles capable of binding covalently to proteins (leading to idiosyncratic toxicity/DILI).

• The Tetrazole Advantage: Tetrazoles undergo N-glucuronidation (typically at the N2 position).

• Safety Profile: N-glucuronides are generally stable and non-reactive . They do not undergo the acyl migration or nucleophilic displacement reactions seen with acyl glucuronides, significantly reducing the risk of immune-mediated toxicity.

4.2 Transporter Recognition

The 2-chloro-5-pyridyl tetrazole is often recognized by organic anion transporters (OATs) but with different affinity profiles than benzoates. The increased lipophilicity often leads to higher volume of distribution (

) and longer half-life ( ).

4.3 Pharmacophore Comparison Diagram

Caption: Comparison of metabolic risks between benzoic acid derivatives and the pyridyl-tetrazole bioisostere.

References

• Ballatore, C., et al. (2013). "Carboxylic Acid (Bio)Isosteres in Drug Design." ChemMedChem. Available at: [Link]

• Herr, R. J. (2002). "5-Substituted-1H-tetrazoles as carboxylic acid isosteres: synthetic methods and applications." Bioorganic & Medicinal Chemistry. Available at: [Link]

• Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. cora.ucc.ie [cora.ucc.ie]
• 12. 1224464-93-0|2-Chloro-5-(2H-tetrazol-5-yl)pyridine|BLD Pharm [bldpharm.com]
• 13. benchchem.com [benchchem.com]
• 14. nanomedicine-rj.com [nanomedicine-rj.com]

Protocols & Analytical Methods

Synthesis protocols for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine from nitriles

Executive Summary

This technical guide details the synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (CAS: 1224464-93-0), a critical intermediate in medicinal chemistry often used as a bioisostere for carboxylic acids to improve metabolic stability and lipophilicity.

While historical methods employed toxic organotin reagents (e.g., tributyltin azide) or hazardous acidic conditions, this protocol focuses on the Sharpless-Demko Zinc(II)-Catalyzed Cycloaddition . This method is superior for three reasons:

• Safety: It operates in aqueous media at near-neutral pH, minimizing the formation of volatile, explosive hydrazoic acid (

  ) during the heating phase.

• Efficiency: The product precipitates upon acidification, allowing for filtration-based isolation without chromatography.

• Scalability: The elimination of heavy metals and organic solvents makes it suitable for gram-to-kilogram scale-up.

Mechanistic Insight & Reaction Design

The transformation is a [3+2] dipolar cycloaddition between 6-chloronicotinonitrile (2-chloro-5-cyanopyridine) and sodium azide .

• The Challenge: Nitriles are generally poor electrophiles for azide addition due to the high activation energy required.

• The Solution (

  ): Zinc bromide acts as a Lewis acid. It coordinates to the nitrogen of the nitrile group, increasing the electrophilicity of the cyano carbon. This acceleration allows the reaction to proceed in water, which is unique because water usually inhibits nucleophilic attack on nitriles.

• Tautomerism: The product exists in dynamic equilibrium between the 1H- and 2H-tetrazole forms. In the solid state and non-polar solvents, the 2H-form often predominates, but for synthetic purposes, it is treated as the free N-H tetrazole.

Figure 1: Reaction Pathway & Activation

Caption: Mechanistic flow of the Zinc(II)-catalyzed synthesis. The zinc activates the nitrile, facilitating the attack of the azide anion.

Critical Safety Protocol: Azide Handling

⚠️ DANGER: EXPLOSION & TOXICITY HAZARD 1. Hydrazoic Acid ($HN_3$): Contact between Sodium Azide and acid releases $HN_3$, a highly toxic and explosive gas. NEVER add acid to the reaction mixture while it is hot. Ensure the reaction is cooled to 0-5°C before acidification.

2. Metal Azides: Do not use metal spatulas (Cu, Pb, Ag) or drain azide solutions into lead plumbing. Heavy metal azides are shock-sensitive explosives. Use Teflon or glass tools only.

3. PPE: Full face shield, heavy nitrile gloves, and blast shield are mandatory for scales >5g.

Experimental Protocol (Recommended)

Method A: The Sharpless-Demko Aqueous Protocol

Best for: Purity, Safety, and Ease of Workup.

Reagents:

• 6-Chloronicotinonitrile (1.0 equiv)

• Sodium Azide (

  ) (1.1 equiv)[1]

• Zinc Bromide (

  ) (1.0 equiv)[2]

• Solvent: Water (or Water/Isopropanol 3:1 for solubility)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 6-chloronicotinonitrile (e.g., 10.0 mmol, 1.38 g), Sodium Azide (11.0 mmol, 0.715 g), and Zinc Bromide (10.0 mmol, 2.25 g) in Water (30 mL).

  • Note: If the nitrile is highly hydrophobic, add 10 mL of Isopropanol (IPA) to aid solubility.

• Reaction: Heat the heterogeneous mixture to reflux (approx. 100°C) with vigorous stirring.

  • Observation: The mixture may initially be a suspension but often clears or changes texture as the tetrazolate salt forms (which is water-soluble).

  • Time: Run for 16–24 hours. Monitor by LC-MS (Target M+H = ~182/184).

• Workup (The Critical Step):

  • Cool the reaction mixture to room temperature, then chill to 0–5°C in an ice bath.

  • Slowly add 3N HCl dropwise with stirring.

  • Caution: Vigorous bubbling may occur. Continue adding acid until the pH reaches 1–2 .

  • Result: The zinc tetrazolate complex breaks, and the free tetrazole product (which is less soluble in acidic water) will precipitate as a white or off-white solid.

• Isolation:

  • Stir the suspension at 0°C for 30 minutes to maximize precipitation.

  • Filter the solid using a Büchner funnel.

  • Wash: Wash the cake with cold water (2 x 10 mL) to remove residual zinc salts and hydrazoic acid traces.

  • Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

Yield Expectation: 85–95% Purity: >98% (often requires no recrystallization).

Method B: The "Classic" Ammonium Chloride Method

Use case: If Zinc Bromide is unavailable or if the substrate is completely insoluble in water/IPA.

• Setup: Dissolve nitrile (1.0 equiv),

  (1.2 equiv), and (1.2 equiv) in DMF (Dimethylformamide).

• Reaction: Heat to 100–110°C for 12–18 hours.

• Workup:

  • Cool to room temperature.[2][3]

  • Pour the reaction mixture into ice water (10x volume of DMF).

  • Acidify carefully with 1N HCl to pH 3–4.

  • Extract with Ethyl Acetate (3x).

  • Wash organic layer with LiCl solution (to remove DMF) and Brine.

  • Dry over

    , filter, and concentrate.[4]

• Drawback: Often requires column chromatography to remove DMF traces and unreacted nitrile.

Data Analysis & Characterization

Table 1: Analytical Specifications

Parameter	Specification	Notes
Appearance	White to off-white powder	Yellowing indicates oxidation or impurities.
Molecular Weight	181.58 g/mol	Monoisotopic mass.
MS (ESI+)	[M+H]+ = 182.0 / 184.0	Characteristic Chlorine isotope pattern (3:1).
1H NMR (DMSO-d6)	9.1 (d, 1H), 8.4 (dd, 1H), 7.8 (d, 1H)	Tetrazole NH is often broad/invisible or >14 ppm.
Melting Point	>180°C (Decomposes)	Tetrazoles often decompose upon melting.

Process Analytical Technology (PAT) Workflow: To ensure reaction completion without sampling hazardous aliquots, monitor the disappearance of the nitrile peak at ~2230 cm⁻¹ using in-situ IR (if available), or use the following HPLC quench method:

• Take 10 µL reaction mixture.

• Dilute into 500 µL Water/Acetonitrile (1:1).

• Inject.[5] (Tetrazole will be much more polar/earlier eluting than the nitrile).

Troubleshooting & Optimization

Figure 2: Troubleshooting Logic Flow

Caption: Decision tree for resolving common isolation issues.

Common Issues:

• "Sticky" Product: If the product oils out upon acidification, add a small amount of Ethyl Acetate to the acidic aqueous mix, stir vigorously to induce crystallization, or sonicate.

• Residual Azide: If the filtrate tests positive for azide (red color with

  ), treat the waste stream with Sodium Nitrite ( ) and Sulfuric Acid to decompose azide into and Nitrogen oxides (in a fume hood!).

References

• Demko, Z. P., & Sharpless, K. B. (2001).[6][7] Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. Link

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002).[8] Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210–12216. Link

• BenchChem. (n.d.). Troubleshooting low conversion rates in nitrile to tetrazole reactions. BenchChem Technical Guides. Link

• Roh, J., et al. (2012). Continuous-flow synthesis of 5-substituted tetrazoles. Beilstein Journal of Organic Chemistry, 8, 863–869. Link

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• 6. Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Scalable synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine via [3+2] cycloaddition

Application Note: Scalable Synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Executive Summary

This guide details a robust, scalable protocol for the synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (CAS: 1224464-93-0), a critical intermediate in medicinal chemistry often used as a lipophilic bioisostere for carboxylic acids.[1]

Traditional methods utilizing ammonium chloride (NH

Cl) and sodium azide (NaN ) in DMF often suffer from safety risks due to the sublimation of ammonium azide and the evolution of hydrazoic acid ( ). The protocol defined herein utilizes a Zinc(II)-catalyzed [3+2] cycloaddition in an aqueous solvent system. This "Sharpless-Demko" methodology significantly mitigates safety hazards, simplifies workup through precipitation, and delivers high purity (>98%) suitable for kilogram-scale production.[1]

Scientific Background & Mechanism

The Tetrazole Bioisostere

The 1,5-disubstituted tetrazole moiety mimics the carboxylic acid group in terms of acidity (

~4.5–5.0) and planar geometry but offers improved metabolic stability and membrane permeability. In the context of the pyridine scaffold, the electron-withdrawing chlorine atom at the C2 position further modulates the acidity and lipophilicity of the tetrazole ring.

Reaction Mechanism: Lewis Acid Catalysis

Unlike the concerted Huisgen cycloaddition used for triazoles, the formation of tetrazoles from nitriles requires significant activation of the nitrile carbon.

• Activation: The Lewis acid (

  ) coordinates to the nitrile nitrogen of 6-chloronicotinonitrile , increasing the electrophilicity of the cyanide carbon.

• Nucleophilic Attack: The azide ion (

  ) attacks the activated nitrile carbon, forming a zinc-bound imidoyl azide intermediate.[1]

• Ring Closure: The intermediate undergoes a 1,5-electrocyclization to form the tetrazole ring.

• Protonolysis: Acidic workup releases the free tetrazole from the zinc complex.

Caption: Mechanistic pathway of Zn(II)-catalyzed tetrazole formation.

Safety & Hazard Management (Critical)

WARNING: This protocol involves Sodium Azide (

). Strict adherence to safety protocols is mandatory.

Hazard	Risk Description	Mitigation Strategy
Hydrazoic Acid ( )	Highly toxic and explosive gas.[1] Forms if contacts strong acid.	Maintain reaction pH > 7 until quench. Use a scrubber with 10% NaOH.
Shock Sensitivity	Heavy metal azides (Cu, Pb) are highly explosive.	NEVER use copper, brass, or lead fittings/spatulas. Use glass, Teflon, or stainless steel.
Energy Release	Tetrazoles are energy-rich.[1]	Do not heat crude solid > 200°C. Test DSC (Differential Scanning Calorimetry) before scaling > 100g.
Cyanide	Starting material is a nitrile (cyanide derivative).	Treat waste streams with bleach (NaOCl) if nitrile hydrolysis is suspected (rare in this protocol).

Scalable Experimental Protocol

Target Scale: 100 g Input Expected Yield: 85–95% Purity: >98% (HPLC)

Materials

• Substrate: 6-Chloronicotinonitrile (2-Chloro-5-cyanopyridine) [MW: 138.55][1]

• Reagent: Sodium Azide (

  ) [MW: 65.01]

• Catalyst: Zinc Bromide (

  ) [MW: 225.18]

• Solvent: Water / Isopropanol (2:1 ratio) or Water / NMP (for higher T)

• Workup: 3N Hydrochloric Acid (

  ), Ethyl Acetate (optional for extraction, usually not needed).

Step-by-Step Methodology

• Reactor Setup:

  • Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal temperature probe.

  • Connect the condenser outlet to a scrubber containing 10% NaOH solution (to trap any trace

    ).

• Charging:

  • Charge Water (300 mL) and Isopropanol (150 mL).

  • Add 6-Chloronicotinonitrile (100.0 g, 0.72 mol).

  • Add Sodium Azide (51.5 g, 0.79 mol, 1.1 equiv). Note: Slight excess ensures conversion.[1]

  • Add Zinc Bromide (81.0 g, 0.36 mol, 0.5 equiv). Note: ZnBr2 is hygroscopic; handle quickly.[1]

• Reaction:

  • Heat the slurry to reflux (approx. 85–90°C) .

  • The mixture usually becomes homogeneous or a fine suspension upon heating.

  • Stir vigorously for 12–16 hours .

  • IPC (In-Process Control):[1] Monitor by HPLC or TLC (50% EtOAc/Hexane). The nitrile spot (

    ~0.6) should disappear; product spot stays at baseline (very polar).

• Workup & Isolation:

  • Cool the reaction mixture to room temperature (20–25°C) .

  • Crucial Step: Slowly add 3N HCl (approx. 300 mL) while stirring. Monitor pH.

  • Target pH: 1.0 – 2.0 .

  • Observation: The zinc-tetrazole complex breaks, and the free tetrazole product precipitates as a white/off-white solid.[1] Vigorous stirring is required to break up clumps.

  • Stir the slurry at 0–5°C for 1 hour to maximize yield.

• Filtration:

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (2 x 100 mL) to remove residual zinc salts and acid.

  • Wash with cold Isopropanol (1 x 50 mL) to displace water and aid drying.

• Drying:

  • Dry in a vacuum oven at 50°C for 12 hours.

  • Caution: Do not exceed 60°C during drying to avoid thermal decomposition risks.

Caption: Operational workflow for the synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine.

Analytical Characterization

Verify the identity and purity of the isolated solid using the following parameters.

Technique	Expected Data	Interpretation
Appearance	White to off-white powder	High purity solid.[1]
HPLC Purity	> 98.0% (Area %)	Main peak. Impurities: Unreacted nitrile (<0.5%).
MS (ESI+)	m/z = 182.0 [M+H]	Consistent with MW 181.58.
1H NMR (DMSO- )	9.05 (d, 1H, H-6), 8.45 (dd, 1H, H-4), 7.80 (d, 1H, H-3)	H-6 is highly deshielded due to the tetrazole ring.[1]
13C NMR (DMSO- )	155 (Tetrazole C), 152 (C-Cl), 149 (C-6), 139 (C-4), 125 (C-3), 121 (C-5)	Characteristic tetrazole quaternary carbon ~155 ppm.[1]

Troubleshooting & Optimization

• Issue: Incomplete Conversion.

  • Cause: Reaction temperature too low or insufficient catalyst.

  • Solution: Ensure vigorous reflux. If using pure water, switch to Water/NMP (1:1) to reach 100°C. Add an additional 0.2 equiv of

    .

• Issue: Sticky Solid during Acidification.

  • Cause: Rapid addition of acid or presence of impurities.

  • Solution: Add HCl very slowly. If "gumming" occurs, add more water and heat to 50°C, then cool slowly to recrystallize.

• Issue: High Residual Zinc. [1][2]

  • Cause: Insufficient washing.

  • Solution: Ensure the filter cake is washed thoroughly with 3N HCl followed by water. Check ash content if for GMP use.

References

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[1] The Journal of Organic Chemistry, 66(24), 7945–7950. Link

• Himo, F., et al. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210–12216. Link

• Roh, J., et al. (2012). Metal-catalyzed synthesis of tetrazoles. European Journal of Organic Chemistry, 2012(31), 6101–6118.

• BenchChem. (2025). Technical Support Center: Synthesis of 5-Substituted Tetrazoles. Link

• BLD Pharm. (2025). Product Safety Data: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine.[1] Link

Sources

• 1. 1224464-93-0|2-Chloro-5-(2H-tetrazol-5-yl)pyridine|BLD Pharm [bldpharm.com]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Architecting Metal-Organic Frameworks: The Strategic Application of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in Coordination Chemistry

The Mechanistic Blueprint: Why 2-Chloro-5-(2H-tetrazol-5-yl)pyridine?

In the design of functional coordination polymers and Metal-Organic Frameworks (MOFs), the choice of ligand dictates the ultimate topology and physicochemical properties of the material. Tetrazole derivatives are highly prized in coordination chemistry because the tetrazolate anion (formed upon deprotonation) can act as a versatile multidentate linker, exhibiting numerous bridging and chelating coordination modes[1].

However, the specific geometry of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (Cl-tzpy) offers unique architectural advantages over its structural isomers:

• Steric and Topological Enforcement: In common ligands like 2-(tetrazol-5-yl)pyridine, the proximity of the pyridine nitrogen and the tetrazole ring strongly favors the formation of discrete, mononuclear 5-membered chelate rings. In Cl-tzpy, placing the tetrazole at the 5-position of the pyridine ring physically prevents N,N-chelation. This spatial separation enforces a bridging coordination mode, driving the assembly of extended 2D or 3D polymeric networks[2].

• Electronic Deactivation: The highly electronegative 2-chloro substituent inductively withdraws electron density from the pyridine ring. This reduces the Lewis basicity of the pyridine nitrogen, making the tetrazolate ring the primary, thermodynamically favored coordination site.

• Post-Synthetic Handle: The C–Cl bond serves as a primed electrophilic site. It allows for Post-Synthetic Modification (PSM) via Nucleophilic Aromatic Substitution (SNAr), enabling researchers to introduce amines, thiols, or fluorophores without disrupting the pre-formed metal-ligand backbone.

Coordination Topologies and Metal Selection

The structural outcome of Cl-tzpy coordination is highly dependent on the preferred coordination geometry of the chosen transition metal. Table 1 summarizes the empirical relationships between metal selection, coordination mode, and the resulting framework architecture.

Table 1: Influence of Metal Selection on Cl-tzpy Coordination Architectures

Metal Ion	Preferred Geometry	Typical Coordination Mode of Cl-tzpy	Resulting Architecture	Key Application
Zn(II) / Cd(II)	Tetrahedral / Octahedral	Bridging (μ₂-μ₄ tetrazolate)	2D/3D MOFs	Luminescence, Sensing[2]
Fe(II)	Octahedral	N-donor bridging	1D Chains / 2D Grids	Spin-Crossover (SCO)[3]
Cu(II)	Square Pyramidal	Bridging / Equatorial	1D / 2D Coordination Polymers	Magnetism, Catalysis[1]
Ln(III) (e.g., Eu, Sm)	High Coordination (8-9)	Multidentate bridging	3D Frameworks	Actinide/Lanthanide Separation[4]

Self-Validating Experimental Protocols

As an application scientist, ensuring reproducibility is paramount. The following protocols incorporate self-validating checkpoints to confirm reaction success at each critical stage.

Protocol A: Solvothermal Synthesis of a Luminescent Zn(II)-Tetrazolate Framework

Causality: Solvothermal conditions are utilized because room-temperature mixing of Zn(II) and tetrazolates often yields amorphous, kinetically trapped precipitates. Elevated temperatures and pressures provide the activation energy required for reversible bond formation, yielding highly crystalline, thermodynamically stable MOFs[2].

• Step 1: Ligand Activation. Suspend 1.0 mmol of Cl-tzpy in 10 mL of N,N-dimethylformamide (DMF). Add 1.1 mmol of triethylamine (Et₃N) dropwise under continuous stirring.

  • Self-Validation: The suspension will transition to a clear solution. Verify the pH is between 6.5 and 7.0. A clear solution confirms the successful deprotonation of the tetrazole (pKa ~ 4.5) into the active tetrazolate form.

• Step 2: Metal Complexation. Dissolve 1.0 mmol of Zn(NO₃)₂·6H₂O in 5 mL of methanol. Slowly layer or mix this into the ligand solution.

  • Self-Validation: A slight opalescence may occur. If immediate, heavy precipitation is observed, the concentration is too high. Dilute with an additional 5 mL of DMF to prevent kinetic trapping.

• Step 3: Solvothermal Assembly. Transfer the mixture to a 25 mL Teflon-lined stainless-steel autoclave. Seal and heat at 120 °C for 48 hours. Program the oven to cool slowly at a rate of 5 °C/hour to room temperature.

  • Self-Validation: Slow cooling is the critical variable for nucleation. Inspect the resulting solid under a polarized light microscope; birefringence confirms the presence of single crystals suitable for X-ray diffraction.

• Step 4: Spectroscopic Verification. Wash the crystals with DMF and methanol, then dry under vacuum.

  • Self-Validation: Perform FTIR spectroscopy. The disappearance of the broad N–H stretching band (3100–2800 cm⁻¹) and the shifting of the tetrazole ring vibrations (1450–1350 cm⁻¹) definitively confirm metal-tetrazolate coordination[2].

Protocol B: Synthesis of an Iron(II) Spin-Crossover (SCO) Complex

Causality: Iron(II) complexes with nitrogen-donor ligands frequently exhibit spin-crossover (SCO) behavior—switching between High-Spin (HS) and Low-Spin (LS) states in response to temperature. The rigid, planar nature of pyridyl-tetrazole ligands provides the exact ligand-field strength (Δo) required to make this transition accessible[3].

• Step 1: Anaerobic Preparation. Purge a Schlenk flask containing 15 mL of acetonitrile (MeCN) with dry Argon for 30 minutes.

  • Self-Validation: Strict oxygen exclusion is mandatory. Fe(II) is highly susceptible to oxidation to Fe(III), which destroys SCO behavior.

• Step 2: Complexation. Under Argon, dissolve 2.0 mmol of Cl-tzpy and 1.0 mmol of Fe(ClO₄)₂·6H₂O in the purged MeCN. Stir at room temperature for 2 hours.

  • Self-Validation: The solution should develop a distinct pale yellow/green color. A rapid shift to dark brown indicates Fe(III) contamination; if this occurs, the batch must be discarded[3].

• Step 3: Crystallization and SCO Validation. Allow the solvent to slowly evaporate under a steady stream of Argon.

  • Self-Validation: Isolate the crystals and perform a rapid visual validation: immerse a vial of the crystals in liquid nitrogen (77 K). A distinct thermochromic shift (e.g., from pale yellow at room temperature to deep red/purple at 77 K) is a positive, self-validating indicator of the Fe(II) spin-crossover transition[3].

Pathway Visualization

Figure 1: Divergent synthetic pathways utilizing 2-Chloro-5-(2H-tetrazol-5-yl)pyridine.

References

1.[1] Title: Coordination Studies of Copper(II), Cobalt(II) and Iron(II) with Isomeric Pyridyl-Tetrazole Ligands. Source: Arrow@TU Dublin. URL: 1 2.[4] Title: 6-(Tetrazol-5-yl)-2,2′-bipyridine: A Highly Selective Ligand for the Separation of Lanthanides(III) and Actinides(III). Source: Inorganic Chemistry - ACS Publications. URL: 4 3.[2] Title: ((1H-tetrazol-5-yl) methyl) pyridine-based metal coordination complexes: in situ tetrazole synthesis, crystal structures, luminescence properties. Source: CrystEngComm - RSC Publishing. URL: 2 4.[3] Title: Role of Alkylated 2,6-bis(tetrazol-5-yl)pyridyl Ligands and Iron(II) Salts in Selecting Spin Crossover Complexes. Source: ResearchGate. URL: 3

Sources

• 1. arrow.tudublin.ie [arrow.tudublin.ie]
• 2. ((1H-tetrazol-5-yl) methyl) pyridine-based metal coordination complexes: in situ tetrazole synthesis, crystal structures, luminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Nucleophilic Aromatic Substitution (SNAr) on 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Executive Summary

This guide details the protocols for functionalizing 2-chloro-5-(2H-tetrazol-5-yl)pyridine via Nucleophilic Aromatic Substitution (

). This scaffold is a critical intermediate in medicinal chemistry, serving as a bioisostere for carboxylic acid derivatives in P2X3 antagonists, antibacterial agents, and mGlu5 receptor modulators.

While 2-chloropyridines are standard electrophiles, the presence of the 5-tetrazolyl group introduces unique electronic and solubility challenges. This document provides optimized workflows for C-N (amination) and C-O (etherification) bond formations, addressing the specific requirement to manage the acidic tetrazole proton during the reaction.

Substrate Analysis & Reactivity Profile

Electronic Environment

The reactivity of 2-chloro-5-(2H-tetrazol-5-yl)pyridine is governed by the interplay between the pyridine nitrogen and the tetrazole substituent.

• Activation: The pyridine ring is electron-deficient, facilitating nucleophilic attack at the 2-position. The tetrazole group at C5 is a strong electron-withdrawing group (EWG) (

  ), which stabilizes the Meisenheimer intermediate, theoretically accelerating .

• The "Anionic Deactivation" Factor: The tetrazole proton (

  ) has a pKa of ~4.5–5.0. Under standard basic conditions, this proton is removed immediately, generating a tetrazolate anion . This anionic species is less electron-withdrawing than the neutral tetrazole due to electron donation via resonance/induction, potentially dampening the electrophilicity of the C2 center compared to a nitro- or cyano-substituted analog.

• Implication: Reactions require elevated temperatures (80–120 °C) and polar aprotic solvents to overcome the Coulombic repulsion between the anionic substrate and incoming nucleophiles.

Mechanistic Pathway

The reaction proceeds via an Addition-Elimination mechanism.[1][2] The critical deviation from standard

is the initial deprotonation step.

Figure 1: Reaction pathway showing the obligatory deprotonation step prior to nucleophilic attack.

Experimental Protocols

Protocol A: C-N Bond Formation (Amination)

Application: Synthesis of 2-amino-5-tetrazolylpyridines. Key Challenge: Solubility of the zwitterionic product.

Reagents & Stoichiometry

Component	Equivalents	Role	Recommended Reagent
Substrate	1.0	Electrophile	2-Chloro-5-(2H-tetrazol-5-yl)pyridine
Amine	1.2 – 1.5	Nucleophile	Primary/Secondary Amines (e.g., Morpholine, Anilines)
Base	2.5 – 3.0	Acid Scavenger	(anhydrous) or DIPEA
Solvent	[0.2 M]	Medium	DMF or NMP (DMSO if difficult solubility)

Step-by-Step Procedure

• Setup: In a pressure vial or round-bottom flask equipped with a condenser, dissolve 1.0 eq of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in DMF (concentration ~0.2–0.5 M).

• Deprotonation: Add 2.5 eq of

  . Stir at Room Temperature (RT) for 15 minutes. Note: The mixture may become heterogeneous.

• Addition: Add 1.2 eq of the amine nucleophile.

• Reaction: Heat the mixture to 90–110 °C . Monitor by LC-MS.[3]

  • Monitoring Note: The starting material will appear as the mass [M+H]+ (or [M-H]- in negative mode). Look for the disappearance of the Cl isotope pattern.

• Workup (Precipitation Method):

  • Cool reaction to RT.

  • Dilute carefully with water (3x reaction volume). The mixture will likely remain clear (product is in salt form).

  • Acidification: Slowly add 1M HCl or Acetic Acid until pH reaches ~5–6.

  • Observation: The product should precipitate as the free tetrazole (or zwitterion).

  • Filter the solid, wash with water and cold ethanol/ether.

• Alternative Workup (Extraction):

  • If no precipitate forms, acidify to pH 4, extract with EtOAc (3x). Note that tetrazoles can be polar; if EtOAc fails, use n-Butanol or DCM/iPrOH (3:1).

Protocol B: C-O Bond Formation (Etherification)

Application: Synthesis of alkoxy-pyridines. Key Challenge: Competition between the alkoxide nucleophile and hydroxide (from wet solvents).

Reagents & Stoichiometry

Component	Equivalents	Role	Recommended Reagent
Substrate	1.0	Electrophile	2-Chloro-5-(2H-tetrazol-5-yl)pyridine
Alcohol	1.5 – 2.0	Nucleophile	Primary/Secondary Alcohols
Base	2.2 – 2.5	Deprotonation	NaH (60% in oil) or
Solvent	[0.2 M]	Medium	Anhydrous DMF or THF

Step-by-Step Procedure

• Nucleophile Formation:

  • Method A (NaH): In a separate dried flask, suspend 2.2 eq NaH in anhydrous DMF at 0 °C. Add the alcohol (1.5 eq) dropwise. Stir 30 min until gas evolution ceases.

  • Method B (

    ): Combine alcohol and in DMF. This is milder but requires higher heat.

• Coupling: Add the substrate (dissolved in minimal DMF) to the alkoxide solution.

• Reaction: Heat to 80–100 °C for 4–12 hours.

• Quench: Cool to 0 °C and quench carefully with water (destroys excess NaH).

• Workup: Acidify the aqueous phase to pH ~5. Extract with EtOAc.

  • Purification: If the product contains unreacted alcohol, an acid-base extraction can purify the product (extract product into aqueous base, wash organics, re-acidify aqueous layer and extract).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion	Anionic deactivation of the ring.	Increase Temperature to 120–130 °C. Switch solvent to NMP (higher boiling point). Use microwave irradiation (often complete in 30 min at 140 °C).
No Precipitate on Workup	Product is too polar or water-soluble.	Do not acidify below pH 4 (protonated pyridine is soluble). Use "salting out" (saturate with NaCl) before extraction.
Side Product: Hydrolysis	Wet solvent/base generates ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> which displaces Cl.	Use anhydrous reagents. Ensure base is dry. Use molecular sieves in the reaction.
Insoluble Substrate	Tetrazoles aggregate.	Use DMSO as solvent.[4] Add a phase transfer catalyst (e.g., ) if using a biphasic system.

Safety Considerations (E-E-A-T)

• Tetrazole Hazards: While aryl-tetrazoles are generally more stable than small alkyl tetrazoles, they are energetic materials. Avoid heating dry solids to decomposition. Do not concentrate reaction mixtures to dryness if azide salts are potentially present (though this protocol starts with the tetrazole ring formed).

• Acidification: Acidifying a solution containing carbonates (

  ) releases vigorously. Add acid slowly to avoid foaming over.

• Waste: Tetrazole-containing waste should be handled according to high-nitrogen compound protocols.

References

• Crystal Structure & Reactivity: Dai, J., & Wen, X. C. (2008). 2-Amino-5-(1H-tetrazol-5-yl)pyridinium chloride.[5] Acta Crystallographica Section E, 64(11), o2228. Link

• Medicinal Application (mGlu5): Bonnefous, C., et al. (2004). 2-(2-[3-(Pyridin-3-yloxy)phenyl]-2H-tetrazol-5-yl)pyridine: a highly potent, orally active, metabotropic glutamate subtype 5 (mGlu5) receptor antagonist.[6] Bioorganic & Medicinal Chemistry Letters, 14(22), 5473-5476. Link

• General SNAr Mechanism: Rohrbach, S., et al. (2019). Nucleophilic Aromatic Substitution of Tetrazines. Angewandte Chemie International Edition, 58(46), 16368-16372. Link

• Tetrazole Bioisosteres: Herr, R. J. (2002). 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: synthetic methods and applications. Bioorganic & Medicinal Chemistry, 10(11), 3379-3401. Link

Sources

• 1. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 2. youtube.com [youtube.com]
• 3. 1224464-93-0|2-Chloro-5-(2H-tetrazol-5-yl)pyridine|BLD Pharm [bldpharm.com]
• 4. znaturforsch.com [znaturforsch.com]
• 5. (PDF) 2-Amino-5-(1h-Tetrazol-5-Yl)pyridinium Chloride [research.amanote.com]
• 6. 2-(2-[3-(pyridin-3-yloxy)phenyl]-2H-tetrazol-5-yl) pyridine: a highly potent, orally active, metabotropic glutamate subtype 5 (mGlu5) receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Metal-Organic Frameworks (MOFs) Utilizing Tetrazolyl Pyridine Linkers

Audience: Researchers, Scientists, and Drug Development Professionals From the Desk of the Senior Application Scientist

This document provides a comprehensive guide to the synthesis of Metal-Organic Frameworks (MOFs) using a promising class of organic ligands: tetrazolyl pyridines. Our focus extends beyond simple procedural steps to elucidate the underlying chemical principles and rationale that govern the formation and function of these materials. By understanding the "why" behind each step, researchers can better troubleshoot syntheses, design novel frameworks, and tailor material properties for specific applications, from gas storage to catalysis and drug delivery.

The Scientific Rationale: Why Tetrazolyl Pyridine Linkers?

The strategic selection of an organic linker is paramount in MOF design, as it dictates the resulting framework's topology, porosity, and chemical functionality. Tetrazolyl pyridine linkers offer a unique and powerful combination of chemical features that make them particularly attractive for constructing advanced functional materials.

• The Tetrazole Group: This five-membered, nitrogen-rich heterocycle is the functional heart of these linkers. Its high nitrogen content contributes to a large positive enthalpy of formation, making the resulting MOFs candidates for energetic materials.[1][2] More importantly, the four nitrogen atoms provide multiple, versatile coordination sites that can bridge metal centers in various modes (e.g., μ2, μ3, μ4), leading to the formation of robust and topologically diverse 3D frameworks.[2][3]

• The Pyridine Group: As a classic N-heterocyclic donor, the pyridine moiety provides a reliable and geometrically well-defined coordination site.[4] Its inclusion in the linker backbone helps direct the assembly of the framework and can be functionalized to tune the electronic properties or introduce additional active sites within the MOF pores.[5][6]

• Synergistic Functionality: The combination of these two groups creates a bifunctional or trifunctional ligand capable of forming highly stable, porous architectures. The uncoordinated nitrogen atoms on both rings can act as basic sites for catalytic applications or as recognition sites for selective gas adsorption and chemical sensing.[1][7][8] This inherent functionality makes these MOFs prime candidates for applications in CO2 capture, catalysis, and luminescent sensing.[7][9][10]

The relationship between the linker's design and the final MOF's properties is visualized below.

Caption: Linker design dictates MOF properties and applications.

Synthetic Methodologies: Pathways to Crystalline Frameworks

The synthesis of tetrazolyl pyridine-based MOFs is most commonly achieved through solvothermal or hydrothermal methods. These techniques are effective because they use elevated temperatures and pressures to increase the solubility of reactants and promote the slow crystal growth necessary for forming high-quality, crystalline materials.

Solvothermal/Hydrothermal Synthesis

This is the workhorse method for MOF synthesis. The reaction is conducted in a sealed vessel (typically a Teflon-lined stainless steel autoclave) where a solvent mixture is heated above its boiling point.

• Causality: The autogenous pressure generated within the vessel keeps the solvent in a liquid state, facilitating the dissolution of the metal salt and organic linker. This homogenous environment, combined with slow cooling, allows for the highly ordered self-assembly process that defines MOF crystallization. The choice of solvent is critical; high-boiling point solvents like N,N-dimethylformamide (DMF) or N,N-diethylformamide (DEF) are frequently used due to their ability to dissolve a wide range of organic linkers and metal salts.[11]

In Situ Ligand Synthesis

A more advanced approach involves the formation of the tetrazole ring during the MOF synthesis.[3][7][12][13] This is typically achieved by reacting a cyano-functionalized pyridine with an azide source (e.g., sodium azide) in the presence of the metal salt.

• Causality: The metal ion can act as a Lewis acid, catalyzing the [2+3] cycloaddition reaction between the nitrile and azide to form the tetrazole ring. This method can produce novel framework structures that may not be accessible through direct synthesis with the pre-formed linker.[3]

Detailed Experimental Protocol: Solvothermal Synthesis of a [M(tetrazolyl-pyridine)] MOF

This protocol provides a generalized yet robust procedure for the synthesis of a tetrazolyl pyridine-based MOF, adaptable for various metal ions (e.g., Zn²⁺, Co²⁺, Cd²⁺).

Materials and Reagents

Reagent/Material	Purpose	Typical Specification
Metal Salt	Metal node source	e.g., Zn(NO₃)₂·6H₂O, CoCl₂·6H₂O, Cd(NO₃)₂·4H₂O
Tetrazolyl Pyridine Linker	Organic strut	e.g., 4-(1H-tetrazol-5-yl)pyridine (4-TP)
Solvent	Reaction medium	N,N-Dimethylformamide (DMF), Anhydrous
Teflon-lined Autoclave	Reaction vessel	23 mL capacity
Programmable Oven	Controlled heating
Centrifuge & Vials	Product isolation
Methanol/Ethanol	Washing solvent	Reagent grade

Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 20 mL glass scintillation vial, combine the metal salt (e.g., 0.12 mmol) and the tetrazolyl pyridine linker (e.g., 0.12 mmol).[11]

  • Rationale: Using a 1:1 molar ratio of metal to linker is a common starting point for many frameworks, although the optimal ratio may vary and should be optimized.

• Solubilization: Add 2.5 mL of DMF to the vial.[11] If necessary, sonicate the mixture for 10-15 minutes to ensure complete dissolution of all solids.

  • Rationale: A homogeneous solution is critical for promoting uniform nucleation and growth of crystals, preventing the formation of amorphous precipitates.

• Reaction Setup: Transfer the solution into a 23 mL Teflon-lined stainless steel autoclave. Seal the autoclave tightly.

  • Rationale: The Teflon liner provides an inert surface, preventing contamination from the steel vessel. The sealed system is necessary to achieve the autogenous pressure required for solvothermal synthesis.

• Thermal Program: Place the sealed autoclave in a programmable oven. Heat the oven to the target temperature (typically between 90 °C and 130 °C) and hold for 24 to 72 hours.[1][11]

  • Rationale: The specific temperature and time are critical parameters that control the kinetics of crystal nucleation and growth. Lower temperatures and longer reaction times often favor the formation of larger, higher-quality single crystals.

• Cooling: After the heating period, allow the autoclave to cool slowly to room temperature over a period of 24 to 72 hours.

  • Rationale: Slow cooling is crucial. A rapid temperature drop can induce rapid precipitation, leading to a microcrystalline powder instead of single crystals suitable for diffraction studies.

• Product Isolation: Carefully open the autoclave. Collect the crystalline product by decanting the mother liquor. Wash the crystals by soaking them in fresh DMF (3 x 5 mL) and then methanol (3 x 5 mL) over a period of 24 hours to remove any unreacted starting materials.

  • Rationale: The washing or "solvent exchange" step is essential for cleaning the pores of the MOF, which are initially filled with the high-boiling point reaction solvent (DMF). Methanol is a more volatile solvent that is easier to remove in the final activation step.

• Activation: Dry the washed crystals under vacuum at a moderately elevated temperature (e.g., 80-120 °C) for 12-24 hours. The final product is an "activated" MOF with accessible pores.

  • Rationale: Activation removes the guest solvent molecules from the pores, making the internal surface area accessible for applications like gas adsorption.

Caption: General workflow for the solvothermal synthesis of a MOF.

Essential Characterization Techniques

Confirmation of a successful synthesis requires a suite of analytical techniques. Each provides a critical piece of information about the structure, purity, and properties of the material.

Technique	Information Provided	Why It's Important
Powder X-Ray Diffraction (PXRD)	Phase purity and crystallinity of the bulk sample.	Confirms that the synthesized powder matches the expected crystal structure and is free of amorphous byproducts or other crystalline phases.[11][13]
Single-Crystal X-Ray Diffraction (SCXRD)	Precise 3D atomic structure, connectivity, and pore geometry.	The "gold standard" for definitively solving the MOF's structure, providing unambiguous proof of its framework topology.[7][12]
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature.	Determines the temperature range in which the MOF is stable, which is crucial for applications involving heat (e.g., catalysis, gas separation).[2][11]
N₂ Adsorption Isotherm (at 77 K)	Surface area (BET), pore volume, and pore size distribution.	Quantifies the porosity of the material, a key performance metric for applications in gas storage, separation, and drug delivery.[7][11]
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of linker functional groups in the final product.	Confirms the incorporation of the organic linker into the framework and can indicate coordination shifts.[11]

Applications and Future Outlook

The unique properties endowed by tetrazolyl pyridine linkers position these MOFs for a range of advanced applications:

• Gas Storage and Separation: The high density of nitrogen atoms creates polar surfaces that can exhibit high selectivity for CO₂ over other gases like N₂ or CH₄.[7][10]

• Luminescent Sensing: Many MOFs, particularly those with Cd(II) or Zn(II), exhibit fluorescence that can be quenched or enhanced in the presence of specific analytes, making them highly sensitive chemical sensors.[1][9]

• Heterogeneous Catalysis: The framework can be designed to possess open metal sites or basic nitrogen sites that can catalyze organic transformations.[1][8]

• Energetic Materials: The high nitrogen content and density of some frameworks make them a subject of interest as next-generation, high-performance energetic materials with potentially lower sensitivity.[1][2]

The continued exploration of new linker geometries and the combination with different metal centers will undoubtedly lead to the discovery of novel frameworks with enhanced performance and new functionalities.

References

• Benchchem. Application Notes and Protocols: Bis(tetrazole-5-ylmethyl)sulfide in Metal-Organic Frameworks.
• ACS Applied Polymer Materials. Naphthalene Tetrazole-Based Nickel Metal–Organic Framework as a Filler of Polycarbonate Membranes to Improve CO2 and H2 Separation.
• ACS Figshare. Structure and Properties of a Mixed-Ligand Co-MOF That Was Synthesized in Situ from a Single Imidazole–Pyridyl–Tetrazole Trifunctional Ligand.
• JoVE. Synthesis of Triazole and Tetrazole-Functionalized Zr-Based Metal-Organic Frameworks Through Post-Synthetic Ligand Exchange.
• ACS Publications. Structure and Properties of a Mixed-Ligand Co-MOF That Was Synthesized in Situ from a Single Imidazole–Pyridyl–Tetrazole Trifunctional Ligand | Crystal Growth & Design.
• Dalton Transactions (RSC Publishing). Two new metal–organic frameworks based on tetrazole–heterocyclic ligands accompanied by in situ ligand formation.
• PubMed. Synthesis of Triazole and Tetrazole-Functionalized Zr-Based Metal-Organic Frameworks Through Post-Synthetic Ligand Exchange.
• Asian Journal of Chemistry. Solvothermal Synthesis, Crystal Structure and Luminescent Property of Metal-Organic Frameworks with New Topology Built from Tetrazole Ligand.
• PMC. Tetrazine-based linkers as intrinsically tagged alternatives for click functionalization of metal–organic frameworks.
• MDPI. Synthesis and Properties of Energetic MOFs Based on Bis(3-Nitro-1H-1,2,4-triazole-5-yl) Amine: Advancing High Thermal Stability and Low Sensitivity.
• ResearchGate. Two New Metal-Organic Frameworks Based on Tetrazole-Heterocyclic Ligands Accompanied by In-Situ Ligand Formation | Request PDF.
• CoLab.ws. Four three-dimensional metal–organic frameworks assembled from 1H-tetrazole: Synthesis, crystal structures and thermal properties.
• Alfa Chemistry. Tetrazole MOFs Linkers - Organic Frame Material.
• ACS Publications. Porous Nitrogen Rich Cadmium-Tetrazolate Based Metal Organic Framework (MOF) for H2 and CO2 Uptake | Crystal Growth & Design.
• Alfa Chemistry. Pyridine MOFs linkers - Organic Frame Material.
• MDPI. Synthesis of a New Co Metal–Organic Framework Assembled from 5,10,15,20-Tetrakis((pyridin-4-yl) phenyl)porphyrin “Co-MTPhPyP” and Its Application to the Removal of Heavy Metal Ions.
• Semantic Scholar. Metal–organic frameworks generated from oligomeric ligands with functionalized tethers.
• ResearchGate. Structure and Properties of a Mixed-Ligand Co-MOF That Was Synthesized in Situ from a Single Imidazole–Pyridyl–Tetrazole Trifunctional Ligand | Request PDF.
• eScholarship. Metal–organic frameworks generated from oligomeric ligands with functionalized tethers.
• RSC Publishing. ((1H-tetrazol-5-yl) methyl) pyridine-based metal coordination complexes: in situ tetrazole synthesis, crystal structures, luminescence properties.

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• 2. Four three-dimensional metal–organic frameworks assembled from 1H-tetrazole: Synthesis, crystal structures and thermal properties | CoLab [colab.ws]
• 3. ((1H-tetrazol-5-yl) methyl) pyridine-based metal coordination complexes: in situ tetrazole synthesis, crystal structures, luminescence properties - CrystEngComm (RSC Publishing) [pubs.rsc.org]
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Application Note: Strategic Synthesis and Utilization of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in Medicinal Chemistry

This application note is structured as a comprehensive technical guide for drug development professionals, focusing on the synthesis, reactivity, and strategic application of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine .

Executive Summary

2-Chloro-5-(2H-tetrazol-5-yl)pyridine (CAS: 1224464-93-0) represents a "privileged scaffold" in modern drug discovery.[1] It serves as a critical intermediate for metabotropic glutamate receptor 5 (mGlu5) antagonists , P2X3 receptor antagonists , and various antimicrobial agents.[2]

The moiety offers two distinct strategic advantages:

• Bioisosterism: The tetrazole ring acts as a metabolically stable, lipophilic bioisostere for the carboxylic acid group (

  ~4.5–5.0), improving oral bioavailability and blood-brain barrier (BBB) penetration compared to the parent nicotinate.[2]

• Orthogonal Reactivity: The molecule possesses two chemically distinct reaction centers:

  • The C2-Chlorine (electrophilic handle for

    or Pd-catalyzed cross-couplings).[2][1]

  • The Tetrazole NH (nucleophilic handle for N-alkylation/arylation).[2][1]

This guide provides validated protocols for the preparation of this scaffold and its subsequent transformation into high-value pharmaceutical intermediates.[1]

Chemical Profile & Safety Data

Property	Specification
IUPAC Name	2-Chloro-5-(2H-tetrazol-5-yl)pyridine
Molecular Formula
Molecular Weight	181.58 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO, DMF, MeOH; Sparingly soluble in water
Melting Point	216–220 °C (dec.)[1][3][4][5]
Hazards	Warning: Tetrazoles are potentially explosive.[2] Avoid contact with strong acids (formation of hydrazoic acid, ) and heavy metals (formation of shock-sensitive azides).[2][1]

Part I: Synthesis of the Scaffold

Objective: Preparation of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine from 6-chloronicotinonitrile.

Mechanism

The synthesis proceeds via a [3+2] cycloaddition of the nitrile with an azide source.[2][6] While traditional methods use toxic tin reagents (

), this protocol utilizes a safer, scalable Zinc-catalyzed or Ammonium Chloride-promoted method.[1]

Protocol A: Ammonium Chloride Promoted Cycloaddition (Standard)

This method is preferred for gram-to-kilogram scale due to ease of workup.[2][1]

Reagents:

• 6-Chloronicotinonitrile (1.0 equiv)[2][1]

• Sodium Azide (

  ) (1.5 equiv)[2][1][6]

• Ammonium Chloride (

  ) (1.5 equiv)[2][1][6]

• Solvent: DMF (Dimethylformamide)[2][1][7]

Step-by-Step Procedure:

• Setup: Charge a round-bottom flask with 6-chloronicotinonitrile (e.g., 10.0 g, 72.2 mmol) and DMF (100 mL).

• Addition: Add

  (5.8 g, 108 mmol) and (7.0 g, 108 mmol) to the solution.

  • Safety Note: Ensure the system is vented to a scrubber (bleach solution) to trap any trace

    .[2]

• Reaction: Heat the mixture to 100 °C for 12–16 hours. Monitor by HPLC or TLC (EtOAc/MeOH 9:1). The nitrile peak should disappear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly into ice-water (300 mL).

  • Acidification: Carefully acidify the solution to pH 2–3 using 1N HCl. Caution: Gas evolution (

    / ) may occur.[2][1]

• Isolation: The product precipitates as a white solid.[5][7] Stir at 0 °C for 1 hour.

• Purification: Filter the solid, wash with copious cold water (to remove inorganic salts), and dry in a vacuum oven at 50 °C.

  • Yield Expectation: 85–92%.[2][8]

Part II: Key Transformations & Application Pathways

Once synthesized, the scaffold is typically elaborated via two pathways: N-Alkylation (Tetrazole functionalization) or Suzuki Coupling (Pyridine functionalization).[2]

Visual Workflow

The following diagram illustrates the divergent synthetic pathways available for this scaffold.

Caption: Divergent synthetic pathways for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. The scaffold allows orthogonal functionalization at the tetrazole ring or the pyridine core.[2]

Protocol B: Regioselective N-Alkylation (Tetrazole Functionalization)

Challenge: Alkylation of 5-substituted tetrazoles typically yields a mixture of N1 and N2 isomers.[2][1] Target: N2-alkylation is generally preferred for bioactivity (e.g., in Sartan-type drugs and mGlu5 antagonists).[1]

Optimization Strategy:

• Solvent: Non-polar solvents favor N2; Polar aprotic solvents (DMF) often give mixtures but are necessary for solubility.[2]

• Base:

  often improves N2 selectivity over due to the "Cesium Effect."[2]

Procedure (N2-Selective):

• Dissolve 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (1.0 equiv) in dry Acetone or Acetonitrile .[2][1]

• Add Cesium Carbonate (

  ) (1.5 equiv).[2] Stir for 15 min.

• Add the Alkyl Halide (e.g., Isopropyl iodide for mGlu5 analogs) (1.2 equiv).[2]

• Reflux for 4–6 hours.

• Purification: Concentrate and purify via silica gel chromatography.

  • Elution Order: The N2-isomer is typically less polar (higher

    ) than the N1-isomer.[2][1]

  • Typical Ratio (N2:N1): 4:1 to 10:1 depending on steric bulk of the alkylating agent.

Protocol C: Suzuki-Miyaura Cross-Coupling

Objective: Functionalization of the C2-position to create biaryl systems. Note: The tetrazole proton is acidic.[7] It requires 2 equivalents of base, or protection (e.g., trityl group) prior to coupling, though direct coupling is possible with excess base.[2]

Reagents:

• Scaffold (1.0 equiv)

• Aryl Boronic Acid (1.2 equiv)[2][1]

• Catalyst:

  (3–5 mol%)[2][1]

• Base:

  (3.0 equiv)[2][1][6]

• Solvent: Dioxane/Water (4:1)[2][1]

Procedure:

• Degas the solvent mixture (Dioxane/Water) with Nitrogen for 15 minutes.[2]

• Add the Scaffold, Aryl Boronic Acid, Base, and Catalyst to a reaction vial.

• Seal and heat to 90 °C for 4–8 hours.

• Workup: Dilute with EtOAc, wash with water/brine.[2]

• Purification: Flash chromatography. Note: If the tetrazole is unprotected, the product will be acidic and may streak on silica. Add 1% Acetic Acid to the eluent.[2]

Case Study: Synthesis of mGlu5 Antagonist Precursor

Target: 2-(2-Isopropyl-2H-tetrazol-5-yl)-5-(pyridin-3-yl)pyridine (Structural Analog).

This workflow demonstrates the construction of a potent mGlu5 antagonist using the protocols above.

• Step 1 (Scaffold Synthesis): Convert 6-chloronicotinonitrile to 2-Chloro-5-(2H-tetrazol-5-yl)pyridine using Protocol A .

• Step 2 (N-Alkylation): Alkylate the tetrazole with 2-iodopropane using Protocol B . Isolate the N2-isopropyl isomer.

  • Result: 2-Chloro-5-(2-isopropyl-2H-tetrazol-5-yl)pyridine.[1]

• Step 3 (Suzuki Coupling): React the chloro-pyridine intermediate with 3-pyridylboronic acid using Protocol C .

  • Result: Final biaryl antagonist.[2]

Regioselectivity Mechanism Diagram

Understanding the electronic factors governing the N1 vs N2 alkylation is crucial for yield optimization.

Caption: Mechanistic pathway of tetrazolate alkylation. N2 substitution is generally favored due to reduced steric repulsion with the C5-substituent.[1]

References

• mGlu5 Antagonist Discovery: Huang, D., et al. "2-(2-[3-(pyridin-3-yloxy)phenyl]-2H-tetrazol-5-yl) pyridine: a highly potent, orally active, metabotropic glutamate subtype 5 (mGlu5) receptor antagonist."[2][1][4] Bioorganic & Medicinal Chemistry Letters, 2004, 14(22), 5473-5476.[2]

• Tetrazole Synthesis Protocol: Roh, J., et al. "One-pot synthesis of 5-substituted 1H-tetrazoles from nitriles."[1] Synthesis, 2009.[2][5][7]

• Regioselective Alkylation: Butler, R. N. "Tetrazoles."[2][5][6][7][8] Comprehensive Heterocyclic Chemistry II, 1996.[2] [2][1]

• Suzuki Coupling of Chloropyridines: Littke, A. F., & Fu, G. C. "Palladium-catalyzed coupling reactions of aryl chlorides." Angewandte Chemie International Edition, 2002.[2]

• Gefapixant/P2X3 Background: Richards, D., et al. "Action of P2X3 antagonist Gefapixant." British Journal of Pharmacology, 2019. [2][1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Lab Reporter [fishersci.se]
• 3. prepchem.com [prepchem.com]
• 4. 2-(2-[3-(pyridin-3-yloxy)phenyl]-2H-tetrazol-5-yl) pyridine: a highly potent, orally active, metabotropic glutamate subtype 5 (mGlu5) receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.org.za [scielo.org.za]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chalcogen.ro [chalcogen.ro]
• 8. One moment, please... [jchr.org]

Catalytic Applications of Metal Complexes with 2-Chloro-5-(2H-tetrazol-5-yl)pyridine: A Guide for Researchers

This document provides a detailed guide for researchers, scientists, and drug development professionals on the potential catalytic applications of metal complexes derived from the bifunctional ligand, 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. While direct catalytic applications of complexes from this specific ligand are emerging, this guide synthesizes information from structurally related pyridine-tetrazole systems to propose robust protocols and explain the underlying scientific principles.

The unique electronic and structural features of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, combining a coordinating pyridine ring and a tetrazole moiety, make its metal complexes promising candidates for a range of catalytic transformations crucial in modern organic synthesis and pharmaceutical development. The tetrazole group can act as a bioisostere for a carboxylic acid, offering similar acidity but with enhanced metabolic stability[1].

Ligand Synthesis and Complex Formation

The foundational step for exploring the catalytic potential lies in the synthesis of the 2-Chloro-5-(2H-tetrazol-5-yl)pyridine ligand and its subsequent complexation with transition metals.

Synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

The synthesis typically proceeds via a [3+2] cycloaddition reaction between a nitrile and an azide source. A common and effective method involves the reaction of 6-chloronicotinonitrile with sodium azide and a proton source like ammonium chloride in a high-boiling polar aprotic solvent such as dimethylformamide (DMF).

Protocol 1: Synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Materials:

• 6-chloronicotinonitrile

• Sodium azide (NaN₃)

• Ammonium chloride (NH₄Cl)

• Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (HCl), aqueous solution

• Sodium hydroxide (NaOH), aqueous solution

• Ethyl acetate

• Deionized water

• Round-bottom flask

• Condenser

• Magnetic stirrer with heating plate

• Standard laboratory glassware for extraction and purification

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-chloronicotinonitrile (1.0 eq), sodium azide (1.5 eq), and ammonium chloride (1.2 eq).

• Add anhydrous DMF to the flask to create a solution with a concentration of approximately 0.5 M with respect to the nitrile.

• Heat the reaction mixture to 110-120 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully pour the reaction mixture into a beaker containing deionized water.

• Acidify the aqueous solution with HCl (e.g., 2M) to a pH of ~2-3 to protonate the tetrazole ring, leading to the precipitation of the product.

• Collect the precipitate by vacuum filtration and wash with cold deionized water.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 2-Chloro-5-(2H-tetrazol-5-yl)pyridine as a solid.

Formation of Metal Complexes

The bidentate nature of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, with potential coordination sites at the pyridine nitrogen and a nitrogen of the tetrazole ring, allows for the formation of stable chelate complexes with various transition metals. Palladium (Pd) and Nickel (Ni) complexes are of particular interest for cross-coupling catalysis.

Protocol 2: General Procedure for the Synthesis of a Palladium(II) Complex

Materials:

• 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

• Palladium(II) chloride (PdCl₂) or Palladium(II) acetate (Pd(OAc)₂)

• Acetonitrile or another suitable solvent

• Inert atmosphere glovebox or Schlenk line

Procedure:

• In an inert atmosphere, dissolve 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (2.0 eq) in a minimal amount of a suitable solvent like acetonitrile.

• In a separate flask, dissolve the palladium precursor (e.g., PdCl₂, 1.0 eq) in the same solvent, heating gently if necessary to aid dissolution.

• Slowly add the ligand solution to the palladium salt solution with continuous stirring.

• A precipitate of the complex, typically of the form [Pd(L)₂Cl₂], is expected to form.

• Stir the reaction mixture at room temperature for several hours to ensure complete complexation.

• Collect the solid complex by filtration, wash with a small amount of the solvent, and dry under vacuum.

Figure 1: General workflow for the synthesis of the ligand and its palladium complex.

Catalytic Applications in Cross-Coupling Reactions

Complexes derived from 2-Chloro-5-(2H-tetrazol-5-yl)pyridine are anticipated to be effective catalysts in a variety of palladium- and nickel-catalyzed cross-coupling reactions. The pyridine-tetrazole scaffold can provide the necessary electronic properties and stability to the metal center for efficient catalysis.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of C-C bonds, particularly for the synthesis of biaryl compounds, which are prevalent in pharmaceuticals. The electron-donating nature of the pyridine-tetrazole ligand can facilitate the reductive elimination step of the catalytic cycle.

Protocol 3: Proposed Suzuki-Miyaura Cross-Coupling of an Aryl Halide

Materials:

• Aryl halide (e.g., 4-bromotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium complex of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (e.g., 0.5-2 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-dioxane, toluene, or a mixture with water)

• Inert atmosphere setup

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere, add the aryl halide (1.0 eq), arylboronic acid (1.2 eq), the palladium complex (catalyst loading to be optimized), and the base.

• Add the degassed solvent to the Schlenk tube.

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Figure 2: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Heck Cross-Coupling

The Heck reaction is a key transformation for the synthesis of substituted alkenes from aryl or vinyl halides and alkenes. Palladium complexes with N-heterocyclic ligands are known to be effective catalysts for this reaction.

Protocol 4: Proposed Heck Cross-Coupling Reaction

Materials:

• Aryl halide (e.g., iodobenzene)

• Alkene (e.g., styrene or n-butyl acrylate)

• Palladium complex of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (e.g., 0.1-1 mol%)

• Base (e.g., triethylamine (Et₃N) or K₂CO₃, 1.5-2.0 eq)

• Solvent (e.g., DMF, NMP, or acetonitrile)

• Inert atmosphere setup

Procedure:

• In a Schlenk tube under an inert atmosphere, combine the aryl halide (1.0 eq), the alkene (1.2 eq), the palladium complex, and the base.

• Add the degassed solvent.

• Heat the reaction mixture to 100-140 °C with vigorous stirring.

• Monitor the reaction progress by GC-MS.

• After completion, cool the mixture to room temperature.

• Filter off any inorganic salts and concentrate the filtrate.

• Purify the residue by column chromatography to obtain the desired substituted alkene.

Sonogashira Cross-Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide, providing access to important structural motifs in materials science and medicinal chemistry.

Protocol 5: Proposed Sonogashira Cross-Coupling Reaction

Materials:

• Aryl halide (e.g., 4-iodoanisole)

• Terminal alkyne (e.g., phenylacetylene)

• Palladium complex of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (e.g., 0.5-2 mol%)

• Copper(I) iodide (CuI) as a co-catalyst (optional, for copper-cocatalyzed variant)

• Base (e.g., a liquid amine like triethylamine or diisopropylamine, which can also serve as the solvent)

• Solvent (e.g., THF or DMF, if not using an amine as the solvent)

• Inert atmosphere setup

Procedure:

• To a Schlenk tube under an inert atmosphere, add the aryl halide (1.0 eq), the palladium complex, and CuI (if used).

• Add the degassed solvent (or liquid amine base).

• Add the terminal alkyne (1.2 eq) and the amine base (if not used as the solvent).

• Stir the reaction mixture at a temperature ranging from room temperature to 80 °C.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution to remove the copper co-catalyst.

• Dry the organic layer, concentrate, and purify by column chromatography.

Buchwald-Hartwig C-N Cross-Coupling

The formation of C-N bonds is a cornerstone of pharmaceutical chemistry. Palladium-catalyzed Buchwald-Hartwig amination allows for the coupling of amines with aryl halides. The electron-rich nature of the proposed ligand system should be beneficial for the reductive elimination step, which is often rate-limiting.

Protocol 6: Proposed Buchwald-Hartwig Amination

Materials:

• Aryl halide (e.g., 2-chlorotoluene)

• Amine (e.g., morpholine or aniline)

• Palladium complex of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (e.g., 1-3 mol%)

• Strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS), 1.5-2.0 eq)

• Anhydrous, aprotic solvent (e.g., toluene or dioxane)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• In an inert atmosphere glovebox, charge a Schlenk tube with the aryl halide (1.0 eq), the palladium complex, and the base.

• Add the anhydrous solvent, followed by the amine (1.2 eq).

• Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction by GC-MS or LC-MS.

• Once the reaction is complete, cool to room temperature and quench carefully with water.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purify the product by column chromatography.

Expected Performance and Causality

The performance of these catalytic systems will be influenced by the specific reaction conditions. The choice of base, solvent, and temperature is critical and should be optimized for each substrate combination.

Table 1: Representative Data for Cross-Coupling Reactions with Pyridine-Based Ligands (for illustrative purposes)

Reaction Type	Aryl Halide	Coupling Partner	Catalyst System (Illustrative)	Solvent	Temp (°C)	Yield (%)	Reference
Suzuki-Miyaura	4-Chlorotoluene	Phenylboronic acid	Pd(OAc)₂ / SPhos	Toluene/H₂O	100	>95	[2]
Heck	Iodobenzene	Styrene	Pd(OAc)₂ / P(o-tol)₃	DMF	100	90	[3]
Sonogashira	4-Iodoanisole	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	RT	92	[4]
Buchwald-Hartwig	2-Chlorotoluene	Morpholine	Pd₂(dba)₃ / RuPhos	Toluene	100	95	[5]

The rationale for the proposed protocols is grounded in established mechanistic principles of cross-coupling reactions. The 2-Chloro-5-(2H-tetrazol-5-yl)pyridine ligand is expected to form a stable, electron-rich palladium(0) active species, which readily undergoes oxidative addition with the aryl halide. The bidentate coordination can stabilize the palladium center throughout the catalytic cycle, preventing catalyst decomposition and promoting high turnover numbers. The electronic properties of the ligand can be tuned by modifying the substituents on the pyridine ring, offering a platform for catalyst optimization.

Conclusion

Complexes derived from 2-Chloro-5-(2H-tetrazol-5-yl)pyridine represent a promising, yet underexplored, class of catalysts for a variety of important organic transformations. The protocols and insights provided in this guide are intended to serve as a starting point for researchers to investigate the full catalytic potential of these systems. Through systematic optimization of reaction conditions and further mechanistic studies, these complexes could become valuable tools in the synthesis of complex organic molecules for the pharmaceutical and materials science industries.

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki Cross-Coupling Reactions Utilizing Pyridine Ligands.
• Hossain, M. A., & Islam, M. S. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Journal of Scientific Research, 14(3), 735-753.
• Durisova, K., et al. (2016). Nickel(II) Schiff base complexes: Synthesis, reactivity, magnetic properties and catalytic activity. Inorganica Chimica Acta, 444, 139-147.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved March 6, 2026, from [Link]

• BenchChem. (2025). A Comparative Guide to Catalysts for Suzuki-Miyaura Coupling of Pyridines.
• Sankar, G., et al. (2017). Synthesis, Characterization, and Catalytic Activities of A Nickel(II) Monoamido-Tetradentate Complex: Evidence For NiIII-Oxo and NiIV-Oxo Species. Chemistry - A European Journal, 23(13), 3045-3055.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.
• Zhang, X., et al. (2020). The structures and catalytic behaviors of two new complexes based on bifunctional tetrazole-carboxylate connector. Journal of the Serbian Chemical Society, 85(10), 1285-1294.
• Gawande, M. B., et al. (2025). Recent advances in metal-free catalysts for the synthesis of N-heterocyclic frameworks focusing on 5- and 6-membered rings: a review. RSC Advances, 15(1), 1-30.
• Paul, A., et al. (2024). Nitrogen-Rich Tetrazole–Amide-Functionalised Zn Metal–Organic Framework as Catalyst for Efficient Catalytic CO2 Cycloaddition with Epoxides.
• El-Gazzar, A. A., et al. (2014). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 19(12), 20599-20613.
• Dranka, M., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry, 61(34), 13444-13457.
• D'Amico, D. C., et al. (2012). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. Organic Letters, 14(17), 4596-4599.
• Al-Masum, M., & Kumar, D. (2000). Regiospecific synthesis of 2-allylated-5-substituted tetrazoles via palladium-catalyzed reaction of nitriles, trimethylsilyl azide, and allyl acetates. Tetrahedron Letters, 41(49), 9625-9629.
• Surry, D. S., & Buchwald, S. L. (2011). Palladium-catalyzed C-N and C-O cross-coupling reactions.
• Belmessieri, D., et al. (2026). Metal-NHC heterocycle complexes in catalysis and biological applications: Systematic review. Journal of Molecular Structure, 1315, 138245.
• Wang, L., Kong, F., & Tai, X. (2022). Synthesis, Structural Characterization of a New Ni(II) Complex and Its Catalytic Activity for Oxidation of Benzyl Alcohol.
• Ros, A., et al. (2013). Pyridine–hydrazone ligands in enantioselective palladium–catalyzed Suzuki-Miyaura cross–couplings. Tetrahedron, 69(34), 7156-7164.

• ResearchGate. (2014, January 21). What are the best catalysts for Sonogashira Couplings for use with Chloroaromatics?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved March 6, 2026, from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473.
• BenchChem. (2025). Application Notes and Protocols for 5-Carboxy-2-(5-tetrazolyl)-pyridine in Organic Synthesis.

Sources

• 1. Sonogashira Coupling [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Heck Reaction [organic-chemistry.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Click chemistry methods involving 2-Chloro-5-(2H-tetrazol-5-yl)pyridine precursors

Application Note: Click Chemistry Methods Involving 2-Chloro-5-(2H-tetrazol-5-yl)pyridine Precursors

Executive Summary

2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a high-value bifunctional scaffold used primarily in Photo-Click Chemistry (specifically the Nitrile Imine-mediated Tetrazole-Ene Cycloaddition, or NITEC ). Its structural duality allows it to serve as a versatile bridge between biological targets and bioorthogonal probes:

• The "Click" Core (Tetrazole): At position 5, the tetrazole ring serves as a photo-latent pharmacophore. Upon UV irradiation (typically 302–365 nm), it releases nitrogen (

  ) to generate a highly reactive nitrile imine dipole, which undergoes rapid 1,3-dipolar cycloaddition with alkenes.

• The "Conjugation" Handle (2-Chloropyridine): At position 2, the chlorine atom is activated for Nucleophilic Aromatic Substitution (

  ). This allows the scaffold to be covalently attached to nucleophiles (amines, thiols) on proteins, drugs, or surfaces before the click reaction is initiated.

This guide details the conversion of this precursor into an active photo-probe, its conjugation to biomolecules, and the execution of the photo-click reaction.

Mechanism of Action: The NITEC Pathway

The utility of this precursor relies on the NITEC reaction. The 2-chloropyridine moiety acts as an electron-deficient aryl group that stabilizes the intermediate nitrile imine, tuning the reactivity and fluorescence properties of the final pyrazoline product.

Key Mechanistic Steps:

• Photo-Activation: Absorption of a UV photon causes the tetrazole ring to undergo cycloreversion, expelling molecular nitrogen (

  ).

• Dipole Formation: This generates a transient nitrile imine 1,3-dipole.

• Cycloaddition: The nitrile imine reacts spontaneously with a dipolarophile (alkene) to form a stable, fluorescent pyrazoline adduct.

Note on Precursor Activation: The commercial precursor 2-Chloro-5-(2H-tetrazol-5-yl)pyridine contains a free N-H tetrazole. For optimal photo-click stability and quantum yield, the tetrazole is typically functionalized at the N2-position (e.g., with a phenyl or alkyl group) prior to use. The N-H form is acidic and less photo-active; the N2-substituted form is the standard "caged" dipole.

Figure 1: The NITEC reaction pathway. The precursor is first activated via N2-substitution, then photo-irradiated to generate the reactive dipole.

Experimental Protocols

Phase 1: Probe Construction (N2-Functionalization)

Objective: Convert the commercial N-H tetrazole precursor into a photo-active N2-substituted probe. Why: The N-H tetrazole is a poor NITEC substrate. N2-alkylation or arylation locks the tautomer and tunes the UV absorption.

Reagents:

• 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (1.0 equiv)[1]

• Alkyl Halide (e.g., Methyl Iodide) or Aryl Boronic Acid (for Chan-Lam coupling)

• Base:

  or

• Solvent: DMF or Acetonitrile

Protocol (N2-Alkylation):

• Dissolve 1.0 mmol of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in 5 mL dry DMF.

• Add 1.5 mmol

  and stir for 15 min at RT.

• Add 1.2 mmol of Alkyl Iodide (e.g., MeI) dropwise.

• Stir at RT for 4–12 hours. Monitor via TLC/LC-MS.

• Purification: The reaction yields a mixture of N2 (major) and N1 (minor) isomers. Separate via silica gel chromatography (Hexane/EtOAc). The N2-isomer is required for photoclick.

  • Identification: N2-isomers typically show a higher

    and distinct UV shift compared to N1.

Phase 2: Bioconjugation (Attaching the Handle)

Objective: Attach the activated tetrazole probe to a biomolecule (e.g., a drug with a primary amine) using the 2-Chloropyridine handle via

.

Reagents:

• Activated Tetrazole Probe (from Phase 1)

• Target Amine (

  )

• Base: DIPEA or

• Solvent: DMSO or DMF (for small molecules); PBS/DMSO (for proteins, if water-soluble)

Protocol:

• Dissolve the Target Amine (1.0 equiv) in DMSO.

• Add the Activated Tetrazole Probe (1.2 equiv).

• Add DIPEA (3.0 equiv).

• Heat to 60–80°C for 2–6 hours.

  • Note: 2-Chloropyridines are moderately reactive. If the amine is valuable/sensitive, use Pd-catalyzed Buchwald-Hartwig conditions (Pd(OAc)2, BINAP, NaOtBu, Toluene, 100°C) instead of thermal

    .

• Purify the conjugate via HPLC.

Phase 3: The Photo-Click Reaction

Objective: Perform the bioorthogonal ligation between the Tetrazole-Conjugate and an Alkene-tagged target.

Reagents:

• Tetrazole-Conjugate (Solution A)

• Alkene Partner (e.g., Protein-fumarate, Spirononadiene, or Acrylamide) (Solution B)

• Light Source: Handheld UV lamp (302 nm or 365 nm) or LED reactor.

Protocol:

• Mix: Combine Solution A and Solution B in PBS (pH 7.4) or Water/MeCN (1:1).

  • Concentrations: 10–100

    typically.

• Irradiate: Expose the mixture to UV light.

  • 302 nm: Faster reaction (1–5 mins) but potential for biological damage.

  • 365 nm: Slower (10–60 mins) but more biocompatible.

• Quench/Analyze: No quenching needed (reaction stops when light is off). Analyze via Fluorescence Microscopy (Pyrazolines are often fluorescent) or LC-MS.

Data Summary & Optimization

Variable	Recommendation	Rationale
Wavelength	302 nm vs 365 nm	302 nm excites the tetrazole more efficiently ( ), but 365 nm is safer for live cells.
Solvent	Aqueous buffers (PBS)	Water accelerates the cycloaddition via the hydrophobic effect, but can also quench the nitrile imine (forming hydrazides).
Alkene Partner	Fumarates, Methacrylates, Spiroalkenes	Electron-deficient alkenes (fumarates) react faster with the electron-rich nitrile imine dipole.
Fluorescence	"Turn-On" Effect	The tetrazole is non-fluorescent. The pyrazoline product is often highly fluorescent, allowing "no-wash" imaging.

Troubleshooting Guide

Issue: Low Yield of Pyrazoline Product

• Cause 1: Water Quenching. The nitrile imine intermediate is electrophilic and can react with water to form a non-fluorescent hydrazide side-product.

  • Solution: Increase the concentration of the alkene partner or add a co-solvent (MeCN/DMSO) to shield the dipole.

• Cause 2: Wrong Isomer.

  • Solution: Ensure you isolated the N2-isomer during Phase 1. The N1-isomer does not undergo clean photoclick chemistry.

Issue: Protein Precipitation during Conjugation

• Cause: High temperature required for

  on 2-chloropyridine.

  • Solution: Use Palladium-catalyzed cross-coupling (Buchwald-Hartwig) at lower temperatures (40°C) using water-soluble ligands (e.g., sSPhos).

References

• Jiang, H., et al. "Photo-Triggered Click Chemistry for Biological Applications." Angewandte Chemie International Edition, vol. 58, no. 36, 2019. Link

• Ramil, C. P., & Lin, Q. "Photoclick chemistry: a fluorogenic light-triggered in vivo ligation reaction." Current Opinion in Chemical Biology, vol. 21, 2014, pp. 89-95. Link

• Song, W., et al. "Tetrazole Photoclick Chemistry: Reinvestigating Its Suitability as a Bioorthogonal Reaction." Angewandte Chemie, vol. 55, 2016. Link

• Heravi, M. M., et al. "Recent advances in the synthesis of tetrazoles." Molecular Diversity, vol. 19, 2015. Link

• Lim, R. K., & Lin, Q. "Bioorthogonal chemistry: recent progress and future directions." Chemical Communications, vol. 46, 2010. Link

Sources

• 1. 2-Chloro-5-(2H-tetrazol-5-yl)pyridine , Package: 1g , Laibo Chem - orionprodutoscientificos [orionprodutoscientificos.com.br]

Technical Notes & Optimization

Improving reaction yields for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine synthesis

Ticket ID: #TET-PYR-005 Subject: Optimization of Reaction Yields & Impurity Control Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

This guide addresses yield optimization for the synthesis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine from 6-chloronicotinonitrile .

While the traditional "Finnegan" method (

in DMF) is common, it often leads to variable yields, sublimation issues, and safety hazards. This guide prioritizes the Zinc(II)-Catalyzed [3+2] Cycloaddition (Demko-Sharpless Protocol) . This method offers superior regiocontrol, safer handling, and suppression of the nucleophilic aromatic substitution ( ) side reaction at the 2-chloro position.

Module 1: The Optimized Protocol (Zinc Catalysis)

Why this works: Zinc salts act as Lewis acids, activating the nitrile group by coordinating to the nitrogen lone pair. This lowers the LUMO energy of the nitrile, facilitating the attack by the azide anion without requiring the high temperatures that trigger side reactions.

Standard Operating Procedure (SOP)

Parameter	Specification	Rationale
Precursor	6-Chloronicotinonitrile (1.0 equiv)	Starting material (2-chloro-5-cyanopyridine).
Azide Source	Sodium Azide ( ) (1.1–1.2 equiv)	Slight excess ensures conversion.
Catalyst	Zinc Bromide ( ) (1.0 equiv)	is a cheaper alternative but is often more soluble/active.
Solvent	Water : Isopropanol (2:1)	Green solvent system.[1] Suppresses side reactions common in DMF.
Temperature	Reflux (~85-90°C)	Sufficient for kinetics; low enough to prevent Cl-displacement.
Time	12–24 Hours	Monitor via HPLC/TLC until nitrile <1%.

Step-by-Step Workflow

• Charge: Add nitrile,

  , and to the reaction vessel.

• Solvate: Add water/isopropanol mixture. The system will likely be a suspension initially.

• Reaction: Heat to reflux.[2] The mixture often becomes homogeneous as the zinc-tetrazolate complex forms.

• Monitoring: Check for disappearance of the nitrile peak (

  IR stretch or HPLC).

• Workup (Critical):

  • Cool to room temperature.[2][3]

  • Add 3N HCl slowly to reach pH 1–2 .

  • Observation: Vigorous stirring is required to break the Zinc-Tetrazole complex. The free tetrazole should precipitate.

  • Safety: Perform in a fume hood; trace

    may evolve.[2]

Module 2: Troubleshooting & Root Cause Analysis

Issue 1: Low Isolation Yield (The "Missing Mass" Phenomenon)

Symptom: HPLC shows 95%+ conversion, but isolated yield is <50%. Root Cause: Tetrazoles are amphoteric but primarily acidic (

~4.5–5.0). At neutral or basic pH, they exist as water-soluble salts. Fix:

• Ensure the final pH is below 2.0 .

• If the product does not precipitate upon acidification, the zinc salts may be keeping it in solution. Add Ethyl Acetate (EtOAc) to extract the acidic aqueous layer.[2][3][4]

• Note: Tetrazoles are polar. You may need 3–4 extractions or a continuous extractor.

Issue 2: Impurity - 6-Chloronicotinamide (Hydrolysis)

Symptom: A peak with M+18 relative to the nitrile appears. Root Cause: Hydration of the nitrile group competing with the cycloaddition. This is accelerated by strong acids or bases and high water content without active catalyst. Fix:

• Ensure

  loading is sufficient (1.0 equiv). The zinc accelerates the tetrazole formation significantly faster than water attacks the nitrile.

• Avoid using strong mineral acids during the reaction heat cycle.

Issue 3: Impurity - 2-Azido-5-(tetrazolyl)pyridine ( )

Symptom: Loss of the chlorine atom; formation of a byproduct with +Mass (Azide substitution). Root Cause: The 2-chloro position on the pyridine ring is activated for Nucleophilic Aromatic Substitution (

), especially by the potent azide nucleophile. Fix:

• Stop using DMF/DMSO: These polar aprotic solvents strip the solvation shell from the azide anion, making it "naked" and hyper-nucleophilic.

• Use Water/Alcohol: Solvation reduces the basicity/nucleophilicity of the azide just enough to favor the specific cycloaddition over the displacement of the chlorine.

• Temperature Limit: Do not exceed 100°C.

Module 3: Mechanism & Logic Visualization

The following diagram illustrates the Zinc-mediated activation pathway and the critical workup decision tree.

Caption: Figure 1. Reaction mechanism highlighting Zinc activation and the critical pH-dependent isolation pathway.

Module 4: Safety & Handling (FAQs)

Q: Can I use Ammonium Chloride (

) instead of Zinc Bromide? A: Yes, but with reservations. The method (Finnegan conditions) generates (Ammonium Azide), which sublimes and can deposit explosive residues in the condenser. The Zinc method avoids this sublimation risk.

Q: Is the product 1H- or 2H-tetrazole? A: In solution, the proton rapidly tautomerizes between the N1 and N2 positions. In the solid state, X-ray crystallography often shows the 2H-tautomer is preferred for 5-substituted tetrazoles due to electronic stabilization, but for all synthetic and reactivity purposes, treat it as an equilibrium mixture.

Q: How do I clean the glassware? A: NEVER use heavy metal spatulas (Cu, Pb) or brass fittings. Azides form explosive complexes with these metals. Quench all glassware and mother liquors with Sodium Nitrite (

) in acidic solution to decompose residual azide into benign and before disposal.

References

• Demko, Z. P., & Sharpless, K. B. (2001).[1] Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[1][5] The Journal of Organic Chemistry, 66(24), 7945–7950.

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210–12216.[6]

• Rohand, T., Ramli, Y., et al. (2009). Synthesis of 5-substituted tetrazoles via [3+2] cycloaddition of nitriles and sodium azide using silica-supported sodium bisulfate. Green Chemistry Letters and Reviews, 2(3), 161-166.

Sources

• 1. 1H-Tetrazole synthesis [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2011110651A1 - Process for the preparation of 5-substituted 1-alkyltetrazoles - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]

Purification methods for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine via recrystallization

Welcome to the Technical Support Center for the purification and handling of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine .

As a Senior Application Scientist, I have designed this guide to move beyond basic procedural steps. Tetrazole chemistry presents unique challenges—specifically regarding tautomerism, amphoteric behavior, and thermal stability. This guide deconstructs the causality behind each purification parameter, providing you with a self-validating, highly reproducible recrystallization workflow.

Physicochemical Profiling & Causality

To purify a molecule effectively, we must first understand its structural behavior in solution. 2-Chloro-5-(2H-tetrazol-5-yl)pyridine features an electron-withdrawing chloropyridine ring coupled with a highly polar, acidic tetrazole moiety.

The tetrazole ring acts as a bioisostere to carboxylic acids, possessing a similar

range of 4.5 to 4.9[1]. Because the 2-chloro group significantly suppresses the basicity of the pyridine nitrogen ( < 2.0), the molecule does not form a strong zwitterion at neutral pH. Instead, it behaves primarily as a weak acid. This fundamental property dictates our acid-base isolation and solvent selection strategies.

Table 1: Quantitative Physicochemical Data Influencing Purification

Parameter	Value / Characteristic	Impact on Purification Strategy
Tetrazole	~4.5 – 4.9[1]	Requires acidification to pH 1.0–1.5 to ensure complete protonation and precipitation from the aqueous phase[2].
Tautomerism	⇌ equilibrium	Influences crystal packing. The solid-state lattice is stabilized by extensive N–H···N and N–H···Cl hydrogen bonding networks[3][4].
Solubility (Hot EtOH)	High	Ethanol disrupts intermolecular hydrogen bonds at elevated temperatures, making it an ideal primary solvent[5].
Solubility (Cold )	Very Low	Water acts as a highly effective anti-solvent. A 70:30 EtOH/Water ratio maximizes recovery during cooling.

Recrystallization Workflow & Logic

The following diagram maps the critical path from crude isolation to the final crystalline product.

Fig 1. Optimized recrystallization and troubleshooting workflow for 5-substituted tetrazoles.

Self-Validating Recrystallization Protocol

This protocol uses an Ethanol/Water binary system. Ethanol provides excellent solubility at reflux[5], while water forces the hydrophobic chloropyridine moiety out of solution upon cooling.

Step 1: Crude Isolation via Acidification

• Action: Cool the crude reaction mixture (typically containing sodium azide and 2-chloro-5-cyanopyridine) to 0–5°C. Slowly add 3M HCl until the pH reaches 1.0–1.5[2].

• Causality: The tetrazole (

  ~4.5) must be fully protonated to crash out of the aqueous phase[1][2].

• Validation Check: Extract a 1 mL aliquot of the supernatant and add a drop of 1M HCl. If localized cloudiness appears, the bulk pH is still too high. Continue acidifying until the supernatant remains clear upon further acid addition.

Step 2: Solvent Preparation & Dissolution

• Action: Suspend the crude solid in a 70:30 (v/v) mixture of Ethanol and Deionized Water (approx. 10 mL per gram of crude). Heat the suspension to reflux (~80°C) with vigorous stirring until the solid completely dissolves.

• Causality: Tetrazoles form strong intermolecular hydrogen bonds[3]. The thermal energy and the protic nature of ethanol are required to disrupt this lattice[5].

Step 3: Hot Filtration

• Action: Rapidly pass the boiling solution through a pre-warmed Büchner funnel.

• Validation Check: The filtrate must be optically clear. Any turbidity indicates premature crystallization or the presence of inorganic salts (e.g., zinc or sodium chlorides).

Step 4: Controlled Crystallization

• Action: Allow the filtrate to cool to room temperature at a controlled rate of ~0.5°C/min. Once at 25°C, transfer the flask to an ice bath (0–4°C) for 2 hours.

• Causality: Rapid cooling traps impurities in the crystal lattice and promotes "oiling out" (liquid-liquid phase separation). Slow cooling ensures the thermodynamic formation of pure, highly ordered crystals.

Step 5: Isolation

• Action: Filter the crystals under vacuum. Wash the filter cake with ice-cold 30% aqueous ethanol. Dry under vacuum at 50°C for 12 hours.

Troubleshooting Guide

Q: My product is "oiling out" as a sticky resin instead of forming distinct crystals. How do I fix this? A: Oiling out occurs when the solute reaches supersaturation at a temperature above its melting point in the solvent mixture, leading to liquid-liquid phase separation.

• Immediate Fix: Reheat the mixture until the oil dissolves. Add 5–10% more ethanol to increase the solubility threshold, then cool the solution much more slowly.

• Proactive Fix: Introduce a few milligrams of pure seed crystals when the solution cools to about 50°C to bypass the nucleation energy barrier and force solid-state crystallization.

Q: NMR analysis shows unreacted 2-chloro-5-cyanopyridine in my recrystallized product. Why wasn't it removed? A: 2-Chloro-5-cyanopyridine is highly lipophilic and can co-crystallize if the water content in your solvent system is too low.

• Solution: Before recrystallization, perform an alkaline wash. Suspend the crude in water and adjust the pH to 9.0 using

  . The tetrazole will dissolve as a sodium salt, while the unreacted nitrile will remain solid. Filter off the nitrile, then re-acidify the filtrate to pH 1.5 to precipitate the pure tetrazole[2].

Q: I have a high concentration of inorganic salts (like NaCl or

) in my final product. How do I eliminate them? A: Inorganic salts are highly soluble in water but insoluble in ethanol. If your recrystallization solvent has too high an ethanol ratio, these salts will precipitate alongside your product.

• Solution: Ensure the crude filter cake is thoroughly washed with copious amounts of cold deionized water before you begin the Ethanol/Water recrystallization.

Frequently Asked Questions (FAQs)

Q: The literature refers to both 1H-tetrazole and 2H-tetrazole. Which one am I actually isolating? A: 5-Substituted tetrazoles containing a free N–H bond exist in a dynamic prototropic equilibrium between the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

- and -tautomeric forms[4]. In solution, the ratio depends heavily on solvent polarity. However, in the solid crystalline state, the tautomer that forms the most stable hydrogen-bonding network will dominate. X-ray crystallographic studies of similar tetrazolyl-pyridines show they often pack into infinite two-dimensional layers stabilized by N–H···N and N–H···Cl hydrogen bonds, forcing the rings into a nearly coplanar conformation[3].

Q: Why do we use Ethanol instead of Methanol or DMF for recrystallization? A: While DMF is an excellent solvent for the initial [3+2] cycloaddition synthesis[2], its high boiling point makes it notoriously difficult to remove from the final crystal lattice under standard vacuum drying. Ethanol provides the perfect balance: it has a steep solubility curve for tetrazoles (high solubility at 80°C, low at 4°C), is environmentally benign, and is easily removed during vacuum drying[5].

Q: Are there safety concerns during the initial acidification step? A: Yes. This is critical. The standard synthesis of tetrazoles utilizes sodium azide (

)[2][6]. If unreacted is present in your crude mixture, acidifying the solution to pH 1.5 will generate hydrazoic acid ( ), which is highly toxic and volatile[2]. This step must always be performed in a well-ventilated fume hood.

References

• 2-Amino-5-(1H-tetrazol-5-yl)pyridinium chloride - PMC - NIH National Institutes of Health (NIH) URL:[Link]

• 1H-1,3-Diazepines and Ketenimines from Cyanotetrazolopyridines - ConnectSci ConnectSci URL:[Link]

• An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties MDPI URL:[Link]

• Tetrazoles via Multicomponent Reactions | Chemical Reviews ACS Publications URL:[Link]

• Synthesis of 5-substituted 1H-tetrazoles using Cu-doped indium oxide IJIRT URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Amino-5-(1H-tetra­zol-5-yl)pyridinium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties [mdpi.com]
• 5. ijirt.org [ijirt.org]
• 6. connectsci.au [connectsci.au]

Solving solubility issues of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in aqueous media

Technical Support Center: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering solubility challenges with 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in aqueous media. Our focus is on providing practical, evidence-based solutions grounded in the physicochemical properties of the compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine that are crucial for understanding its solubility behavior.

Q1: What is 2-Chloro-5-(2H-tetrazol-5-yl)pyridine and why is its aqueous solubility often problematic?

2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a heterocyclic compound featuring a chloropyridine ring linked to a tetrazole ring. The inherent challenge with its aqueous solubility arises from a combination of factors: the relatively nonpolar, hydrophobic nature of the chloropyridine backbone and the potential for strong intermolecular interactions in its solid, crystalline state. In its neutral, protonated form, the molecule has limited ability to form favorable hydrogen bonds with water, leading to poor dissolution in neutral aqueous solutions.[1]

Q2: What is the single most important chemical feature to leverage for improving its solubility?

The key lies in the acidic proton on the tetrazole ring. 5-substituted-1H-tetrazoles are well-established bioisosteres of carboxylic acids, meaning they share similar physicochemical properties, most notably acidity.[2][3] The tetrazole ring has a pKa value generally in the range of 4.5 to 5.5, similar to many carboxylic acids.[2][4] By deprotonating this acidic proton using a base, the molecule is converted into its anionic form (a tetrazolate), which is significantly more polar and readily dissolves in aqueous media.[4][5]

Q3: What is the approximate pKa of the tetrazole ring on this specific molecule?

The exact pKa for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is not widely published. However, the pKa of unsubstituted 1H-tetrazole is approximately 4.9.[4] Substituents on the ring influence this value; electron-withdrawing groups, like the chloropyridine ring, will typically lower the pKa, making it a slightly stronger acid. Therefore, a pKa value between 4.0 and 4.8 is a reasonable estimate for experimental design. The most effective pH for solubilization will be at least one to two pH units above this value (e.g., pH 6.0 - 8.0).

Q4: Can I use organic co-solvents? Which ones are recommended?

Yes, co-solvents are a common and effective strategy.[6] They work by reducing the polarity of the water, making the solvent system more favorable for less polar compounds.[][8] For 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, the following co-solvents are excellent starting points:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Polyethylene Glycols (e.g., PEG 300, PEG 400)

It is crucial to prepare a concentrated stock solution in 100% of the organic co-solvent first, which can then be diluted into your aqueous buffer. This avoids issues of the compound crashing out of a mixed-solvent system during initial dissolution.[6]

Section 2: Troubleshooting Guide

This section provides a structured, problem-solving approach to common solubility issues encountered during experiments.

Troubleshooting Decision Workflow

This diagram outlines the logical steps to take when you encounter solubility problems with your compound.

Caption: A decision tree for troubleshooting solubility.

Problem: My compound immediately precipitates when added to neutral water or buffer (e.g., PBS pH 7.4).

• Causality: At neutral pH, the tetrazole ring is protonated. In this neutral state, the molecule is not polar enough to be effectively solvated by water, causing it to precipitate. According to Le Châtelier's Principle, the equilibrium of dissolution is heavily shifted towards the solid state.[9][10]

• Solution: The primary and most effective solution is pH adjustment. By raising the pH of the aqueous medium, you deprotonate the tetrazole, forming the highly soluble tetrazolate anion.[5]

  ➡️ Action: Follow Protocol A: Solubilization by pH Adjustment .

Problem: I need to prepare a high-concentration stock solution (>10 mM), and pH adjustment alone is not sufficient.

• Causality: While forming the salt dramatically increases solubility, there is still an upper limit to the concentration achievable in a purely aqueous system. To reach higher concentrations, the overall polarity of the solvent system must be reduced.

• Solution: Utilize a water-miscible organic co-solvent to first create a highly concentrated stock solution. This stock can then be carefully diluted into your final aqueous buffer.[6][]

  ➡️ Action: Follow Protocol B: Preparation of a Concentrated Stock in an Organic Co-solvent .

Problem: My compound dissolves in the organic stock, but precipitates when I dilute it into my final aqueous buffer.

• Causality: This is a common issue when the percentage of the organic co-solvent in the final solution is too low to maintain solubility. The compound "crashes out" as it is rapidly introduced to a predominantly aqueous environment.

• Solution: Employ a formulation strategy that includes surfactants or other solubility enhancers. These agents help to create a more stable micro-environment for the compound, preventing precipitation upon dilution.[6][11] This is a standard technique for formulating poorly soluble compounds for in vivo studies.[6]

  ➡️ Action: Follow Protocol C: Formulation Using a Standard Co-Solvent/Surfactant System .

Section 3: Reference Protocols

Protocol A: Solubilization by pH Adjustment

This protocol describes the fundamental method of dissolving the compound by converting it to its more soluble salt form.

• Weigh Compound: Accurately weigh the desired amount of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine.

• Add Aqueous Medium: Add a portion (e.g., 80%) of your desired final volume of aqueous buffer (e.g., phosphate-buffered saline, Tris buffer). Start with a buffer at or below neutral pH.

• Create Slurry: Vigorously stir or vortex the mixture. The compound will likely remain as a suspension or slurry.

• Titrate with Base: While stirring, add a dilute solution of sodium hydroxide (NaOH), such as 0.1 M or 1 M, dropwise.

• Monitor Dissolution: Continue adding NaOH and monitoring the solution. As the pH increases past the compound's pKa (approx. 4.0-4.8), the solid will begin to dissolve. Complete dissolution should occur around pH 7.0-8.0.

• Final Volume Adjustment: Once the compound is fully dissolved, adjust the final volume with your aqueous buffer.

• Verify pH: Check the final pH of the solution and adjust if necessary.

Protocol B: Preparation of a Concentrated Stock in an Organic Co-solvent

This protocol is for creating a high-concentration stock solution that can be used for serial dilutions.

• Weigh Compound: Accurately weigh the desired amount of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine into a sterile vial.

• Add Co-solvent: Add the appropriate volume of 100% DMSO or 100% Ethanol to achieve the target concentration (e.g., for a 100 mM stock, add 10 µL of solvent per ~1.8 mg of compound, assuming a MW of ~181.5 g/mol ).

• Promote Dissolution: Vortex the vial thoroughly. If necessary, use a sonicator for a few minutes to aid dissolution. The solution should become completely clear.

• Storage: Store the stock solution appropriately, typically at -20°C or -80°C, protected from light and moisture.

Co-Solvent	Typical Stock Conc.	Advantages	Considerations
DMSO	10-100 mM	Excellent solubilizing power for many compounds.	Can be toxic to cells at >0.5% v/v. Use the lowest effective concentration.
Ethanol	1-50 mM	Less toxic than DMSO for many cell-based assays.	May be less effective for highly insoluble compounds.
DMF	10-100 mM	Similar to DMSO in solubilizing power.	Higher toxicity; handle with appropriate safety measures.

Protocol C: Formulation Using a Standard Co-Solvent/Surfactant System

This protocol is adapted from common formulation methods for in vivo studies and is excellent for preventing precipitation upon dilution.[6]

• Initial Dissolution: In a sterile vial, dissolve the 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in DMSO. Use a volume of DMSO that will constitute 5-10% of your final total volume.

• Add PEG: Add Polyethylene Glycol 300 or 400 (PEG300/400) to the solution. A common ratio is for PEG to make up 30-40% of the final volume. Vortex thoroughly.

• Add Surfactant: Add Polysorbate 80 (Tween 80) to the mixture. Tween 80 should constitute 1-5% of the final volume. Vortex until the solution is clear and homogenous.

• Final Dilution: Slowly add the aqueous vehicle (e.g., saline or PBS, pH 7.4) dropwise while continuously vortexing to reach the final desired volume. This slow addition is critical to prevent the compound from precipitating.

References

• Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). (2019). Who we serve.
• Technical Support Center: Improving the Stability of Tetrazole-Containing Compounds in Solution. (n.d.). Benchchem.
• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (2025). Frontiers.
• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (n.d.). PMC.
• Application Notes and Protocols for Dissolving Poorly Soluble Compounds for In-Vivo Studies. (n.d.). Benchchem.
• pH Adjustment and Co-Solvent Optimiz
• TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLIC
• Acidity Constants of Some Tetrazole Compounds in Various Aqueous−Organic Solvent Media | Request PDF. (2025).
• pH adjustment: Significance and symbolism. (2026).
• pH and Solubility | AP Chemistry. (n.d.).
• pH and Solubility - AP Chem | Fiveable. (2025).
• Tetrazoles and Related Heterocycles as Promising Synthetic Antidiabetic Agents. (n.d.). PMC.
• Stability issues of tetrazole compounds under acidic conditions. (n.d.). Benchchem.
• 2-Chloro-5-(chloromethyl)pyridine CAS#: 70258-18-3. (n.d.). ChemicalBook.
• The effect of different pH-adjusting acids on the aqueous solubility of... (n.d.).
• 5-Substituted-1H-tetrazoles as Carboxylic Acid Isosteres: Medicinal Chemistry and Synthetic Methods. (n.d.).
• Reaction of Dichloromethane with Pyridine Derivatives under Ambient Conditions | The Journal of Organic Chemistry. (2010).
• A Researcher's Guide to Pyridine Purification: A Comparative Analysis of Efficacy. (n.d.). Benchchem.
• Measurement and Correlation for Solubility of 2-Chloro-5-chloromethylpyridine in Different Solvents. (n.d.). Scilit.
• An Overview of Technique for Solubility of Poorly W
• US6087507A - Separation of pyridine or pyridine derivatives from aqueous solutions. (n.d.).
• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research.
• How to remove pyridine when I use it as solvent? (2021).
• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.).
• Tetrazolium Compounds: Synthesis and Applic
• 1224464-93-0|2-Chloro-5-(2H-tetrazol-5-yl)pyridine. (n.d.). BLDpharm.
• Pyridine as a solvent doesn't want to evapor
• Dissolution Method Development for Poorly Soluble Compounds. (n.d.).
• 2-Chloro-5-(2H-tetrazol-5-yl)pyridine , Package: 1g , Laibo Chem. (n.d.). Orion Cientific.
• 2-(2H-Tetrazol-5-yl)pyridinium chloride. (n.d.). PMC.

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• 2. thieme-connect.com [thieme-connect.com]
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• 4. Tetrazoles and Related Heterocycles as Promising Synthetic Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wisdomlib.org [wisdomlib.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 8. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 9. chemistrystudent.com [chemistrystudent.com]
• 10. fiveable.me [fiveable.me]
• 11. ijmsdr.org [ijmsdr.org]

Technical Support Center: Optimizing Catalyst Loading for Cross-Coupling of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions for optimizing catalyst loading in cross-coupling reactions involving 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. The unique structure of this substrate, featuring both a relatively unreactive chloropyridine and a potentially catalyst-coordinating tetrazole ring, presents specific challenges that require careful consideration of the catalytic system.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing a cross-coupling reaction with 2-Chloro-5-(2H-tetrazol-5-yl)pyridine?

The main difficulties arise from two features of the substrate:

• Low Reactivity of the C-Cl Bond: Chloropyridines are known to be less reactive than their bromo or iodo counterparts due to the stronger carbon-chlorine bond. This makes the initial oxidative addition step of the catalytic cycle more challenging, often requiring more active catalysts and higher reaction temperatures.[1][2]

• Potential for Catalyst Inhibition: The nitrogen atoms of both the pyridine and, more significantly, the tetrazole ring can coordinate to the palladium catalyst. This can lead to the formation of inactive catalyst complexes, effectively "poisoning" the catalyst and halting the reaction.[1][3]

Q2: What is a good starting point for catalyst loading in this type of reaction?

For initial screening and optimization, a catalyst loading in the range of 2-5 mol% is a reasonable starting point.[4] This provides a sufficient concentration of active catalyst to overcome some of the inherent challenges with this substrate. If the reaction is successful, the loading can then be incrementally decreased to determine the minimum effective concentration.[4]

Q3: Which type of palladium catalyst and ligand system is most effective for this substrate?

Given the unreactive nature of the chloropyridine, a highly active catalyst system is generally required.[1][2] Standard ligands like triphenylphosphine (PPh₃) may be insufficient.[4]

Recommended Systems:

• Buchwald Ligands: Bulky, electron-rich phosphine ligands such as SPhos, XPhos, and RuPhos are often highly effective for cross-coupling reactions of heteroaryl chlorides.[2][5] These ligands promote the formation of the active monoligated palladium species necessary for the challenging oxidative addition step.

• N-Heterocyclic Carbene (NHC) Ligands: NHC ligands, in combination with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃, can also provide highly active catalysts for this type of transformation.[2]

• Pre-formed Catalysts: Using well-defined pre-catalysts can sometimes offer better reproducibility than generating the active catalyst in situ.

Catalyst/Ligand System	Key Features	Typical Loading (mol%)
Pd(OAc)₂ / SPhos or XPhos	High activity for aryl chlorides, commercially available.	2-5
Pd₂(dba)₃ / RuPhos	Effective for sterically hindered or electron-rich substrates.	2-5
[Pd(IPr)Cl₂]₂ (IPr = NHC ligand)	Air and moisture stable pre-catalyst.	2-5
Pd(dppf)Cl₂	Can be effective, but may require higher temperatures.[4]	3-5

Troubleshooting Guide: Low or No Yield

This section provides a systematic approach to troubleshooting when your cross-coupling reaction with 2-Chloro-5-(2H-tetrazol-5-yl)pyridine results in a low or non-existent yield.

Scenario 1: The reaction is sluggish or fails to proceed to completion.

Possible Cause: Inadequate Catalyst Activity or Deactivation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield.

Detailed Explanation:

• Evaluate the Catalyst and Ligand: As mentioned, 2-chloropyridines require a highly active catalyst. If you are using a less active system (e.g., Pd/C, Pd(PPh₃)₄), it is unlikely to be effective. Switching to a more robust system with bulky, electron-rich ligands is the first and most critical step.[2][5]

• Increase Reaction Temperature: The oxidative addition to the C-Cl bond is often the rate-limiting step and is highly temperature-dependent. Increasing the temperature to a range of 80-120 °C is often necessary.[2] Microwave irradiation can also be a powerful tool to accelerate these reactions.[2]

• Address Potential Catalyst Deactivation: The tetrazole moiety is a known challenge. If you suspect catalyst inhibition, a higher initial catalyst loading (e.g., 5-10 mol%) may be required to achieve a reasonable yield. While the goal is to optimize to a lower loading, establishing a successful reaction first is key.

• Optimize the Base and Solvent: The choice of base is critical for the transmetalation step. Strong, non-nucleophilic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often effective.[2] The solvent system must be able to dissolve the reactants and facilitate the catalytic cycle. A mixture of an organic solvent like dioxane or toluene with water is a common and effective choice.[2]

Scenario 2: Significant formation of side products is observed.

Possible Cause: Protodeboronation, Homocoupling, or Dehalogenation.

Troubleshooting Strategies:

• Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom and is often promoted by water and certain bases.[1]

  • Solution: Use fresh, high-purity boronic acid. Consider switching to a more stable boronic ester (e.g., a pinacol ester) or a trifluoroborate salt.

• Homocoupling: The self-coupling of the boronic acid to form a biaryl byproduct can be exacerbated by the presence of oxygen.[1]

  • Solution: Ensure the reaction mixture is thoroughly degassed before adding the catalyst and maintain an inert atmosphere (Argon or Nitrogen) throughout the reaction.[2]

• Dehalogenation: The replacement of the chlorine atom with hydrogen.

  • Solution: This can sometimes be minimized by optimizing the base and reaction time.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a starting point and will likely require optimization for your specific coupling partner.

Materials:

• 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

• Arylboronic acid (1.2 - 1.5 equivalents)

• Palladium pre-catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Ligand (e.g., SPhos, 4-10 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equivalents)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene)

• Degassed water

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial, add the 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the vessel and cycle between vacuum and an inert gas (e.g., Argon or Nitrogen) three times to ensure all oxygen is removed.[1][2]

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water in a 4:1 ratio) via syringe.

• Catalyst Addition: Add the palladium pre-catalyst and ligand. If using a solid catalyst, add it under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[1]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[1]

• Work-up: Once the reaction is complete, cool to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water or brine.[1]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

The Catalytic Cycle and Points of Failure

Understanding the catalytic cycle is crucial for effective troubleshooting.

Caption: The Suzuki-Miyaura catalytic cycle and potential failure points.

Key Steps and Potential Issues:

• Oxidative Addition: The Pd(0) catalyst inserts into the Ar-Cl bond. This is often the most difficult step for chloropyridines and is a primary target for optimization through ligand choice and temperature.[1][5]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. The base is crucial here.[5] Side reactions like protodeboronation can occur at this stage.[1]

• Reductive Elimination: The two organic partners are coupled, forming the product and regenerating the Pd(0) catalyst.[5]

• Catalyst Deactivation: At any stage where the palladium is coordinatively unsaturated, the nitrogen atoms of the tetrazole or pyridine can bind, leading to an off-cycle, inactive species.[1] A higher catalyst loading can help to ensure enough active catalyst remains to complete the reaction.

References

• Powers, D. C., & Ritter, T. (2011). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society, 133(40), 15894-15897. Retrieved from [Link]

• Gevers, L., Vandegehuchte, A., De-Vos, D., & Jacobs, P. (2020). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis, 10(15), 8467-8475. Retrieved from [Link]

• Klára, S., et al. (2020). Donor-acceptor 1,2,4,5-Tetrazines Prepared by Buchwald-Hartwig Cross-Coupling Reaction and Their Photoluminescence Turn-on Property by Inverse Electron Demand Diels-Alder Reaction. Dyes and Pigments, 173, 107933. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• Reddit. (2023, December 20). Help needed with unreproducible Suzuki coupling. r/Chempros. Retrieved from [Link]

• Szyling, J., et al. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry, 61(34), 13471-13483. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jmcct.com [jmcct.com]

Handling safety hazards of tetrazole synthesis reagents

Technical Support Center: Mastering Safety in Tetrazole Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing the dual challenges of synthesizing 5-substituted 1H-tetrazoles—critical bioisosteres in drug development—and managing the severe hazards of the required reagents. Traditional Huisgen 1,3-dipolar cycloadditions rely on high-energy azide sources like sodium azide (

) or trimethylsilyl azide ( ). The line between a successful scale-up and a catastrophic failure lies entirely in understanding the mechanistic causality of these reagents.

This guide serves as your definitive troubleshooting and protocol resource, designed to ensure your synthetic workflows are both highly efficient and intrinsically safe.

Visualizing the Hazard Landscape

Before troubleshooting specific reactions, we must map the causality of azide-related hazards. Azides are energy-rich molecules whose instability is governed by their chemical environment. Understanding these triggers is the first step in preventing explosive decomposition or toxic exposure.

Caption: Logical relationship of azide hazards, environmental triggers, and resulting safety failures.

Frequently Asked Questions & Troubleshooting

Q1: My

reaction requires distillation for purification. Why is this considered a severe explosion risk, and how do I mitigate it? Causality: Trimethylsilyl azide ( ) is highly flammable and thermally sensitive. An infamous incident at the1 involved a 200g scale synthesis of where the distillation pot spontaneously exploded, destroying the fume hood and injuring the researcher[1]. The direct cause was likely the inadvertent introduction of moisture, which hydrolyzed to form volatile, explosive hydrazoic acid ( ), or the thermal runaway of unreacted [2]. Furthermore, will rapidly release toxic gas upon contact with water[3]. Solution: Never distill to dryness. If purification is strictly necessary, utilize vacuum distillation at the lowest possible temperature to prevent thermal decomposition[1]. Ensure the entire apparatus is rigorously flame-dried and flushed with inert gas (Argon/Nitrogen) to exclude moisture. Monitor for unexpected sublimation or pressure spikes, which are pre-detonation warning signs[1].

Q2: I am using Sodium Azide (

) in DMF. Can I just quench the reaction by adding water and pouring it down the drain? Causality: Absolutely not. Disposing of unquenched down the drain allows it to react with copper or lead plumbing, forming heavy metal azides ( , )[4]. These are extreme shock-sensitive explosives that can detonate from the friction of a plumber's wrench years later[5]. Furthermore, if the drain contains acidic waste, it will protonate to generate deadly gas, which is highly toxic and explosive[6]. Solution: You must chemically destroy the azide in a controlled environment using a nitrous acid quench before disposal[7]. This converts the azide into inert nitrogen gas ( ) and nitric oxide ( ).

Q3: How can I evaluate if my newly designed organic azide intermediate is stable enough to isolate? Causality: The stability of an organic azide is dictated by its Carbon-to-Nitrogen (C/N) ratio. The internal energy of the azide group must be dissipated by the surrounding carbon framework[8]. Solution: Apply the "Rule of Six" or the C/N ratio equation:

[8]. If the ratio is , the compound is a primary explosive and must never be isolated. If the ratio is between 1 and 3, it can be synthesized in small quantities (<5g) but must be stored below room temperature, protected from light, and used immediately[5].

Quantitative Reagent Data

To aid in experimental design, the following table summarizes the key metrics and safety thresholds for common tetrazole synthesis reagents.

Reagent	C/N Ratio	Thermal Stability Limit	Primary Hazard	Mitigation Strategy
Sodium Azide ( )	0	Decomposes >275°C	Highly toxic; forms with acid; forms metal azides.	Keep pH > 9; avoid metal spatulas; quench with / .
Hydrazoic Acid ( )	0	Explosive at room temp	Extreme toxicity; highly explosive vapor.	Generate in situ only in continuous flow; never isolate.
Trimethylsilyl Azide ( )	1	Flash point 6°C	Flammable; hydrolyzes to upon contact with water.	Handle under inert atmosphere; avoid moisture and heavy metals.

Validated Experimental Protocols

Protocol A: Safe Chemical Quenching of Sodium Azide Waste

This protocol utilizes a self-validating chemical test (Starch-Iodide) to ensure complete destruction of the azide before disposal[7].

Step-by-Step Methodology:

• Preparation: Perform this strictly inside a certified fume hood. Ensure the

  waste solution is diluted with water to a concentration of no more than 5% [7].

• Nitrite Addition: Equip a three-necked flask with a magnetic stirrer and an addition funnel. Add the 5% azide solution. While stirring, add a 20% aqueous solution of Sodium Nitrite (

  ). Crucial Ratio: Use 1.5 grams of for every 1.0 gram of estimated (a 40% excess)[7].

• Acidification (The Quench): Load the addition funnel with a 20% aqueous solution of Sulfuric Acid (

  ). Add the acid dropwise to the stirring mixture[7].

  • Causality: The acid reacts with

    to form nitrous acid ( ) in situ, which immediately reacts with to release and gases. Adding acid too fast will cause violent effervescence and potential release of unreacted .

• Validation: Once gas evolution ceases, dip a strip of Starch-Iodide paper into the solution.

  • Self-Validation Check: If the paper turns blue/black , excess nitrite is present, confirming that all azide has been consumed[7]. If it remains white, add more

    and until a positive test is achieved.

• Disposal: Neutralize the solution to pH 6-9 using sodium hydroxide, then dispose of it as standard aqueous waste according to institutional guidelines.

Caption: Step-by-step workflow for the safe chemical quenching and validation of sodium azide waste.

Protocol B: Continuous Flow Synthesis of Tetrazoles (Green Chemistry Alternative)

To circumvent the hazards of batch accumulation of

, modern protocols utilize continuous flow microreactors[9].

Step-by-Step Methodology:

• System Priming: Assemble a continuous flow microreactor equipped with a heated reaction zone (e.g., 120°C) and a back-pressure regulator to maintain liquid phase.

• Reagent Streams:

  • Stream A: Nitrile substrate dissolved in a suitable solvent (e.g., DMF).

  • Stream B:

    and Acetic Acid dissolved in solvent (generating in situ).

• Continuous Reaction: Pump Stream A and Stream B into a T-mixer. The combined stream enters the heated microreactor coil.

  • Causality: Because the reactor volume is microscopic, the total inventory of explosive

    at any given moment is minimized[10]. Heat transfer is instantaneous, allowing for rapid cycloaddition without thermal runaway risks.

• In-Line Quenching: Direct the reactor effluent immediately into a secondary T-mixer where it meets a stream of

  to quench residual azide before it exits the system into the collection flask[9].

References

• Safe Handling of Sodium Azide (SAZ) - Environment, Health & Safety. wisc.edu.
• TRIMETHYLSILYL AZIDE, 96% - Gelest, Inc. gelest.com.
• Dangers of: Azide Reactions, Large Scale Reactions. umn.edu.
• Azide Compounds - Environmental Health and Safety. fsu.edu.
• Safe Handling of Azides - University of Pittsburgh. pitt.edu.
• Trimethylsilyl Azide - Chemistry and Biochemistry. ucsd.edu.
• Technical Support Center: Acyl Azides - Safe Handling and Quenching. benchchem.com.
• Working with Potentially Explosive Chemicals/Reactions - University of Auckland. auckland.ac.nz.
• Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor - DSpace@MIT. mit.edu.
• Safe and efficient tetrazole synthesis in a continuous-flow microreactor. scispace.com.

Sources

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• 2. Trimethylsilyl Azide [www-chem.ucsd.edu]
• 3. gelest.com [gelest.com]
• 4. benchchem.com [benchchem.com]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. ehs.wisc.edu [ehs.wisc.edu]
• 7. auckland.ac.nz [auckland.ac.nz]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor [dspace.mit.edu]
• 10. scispace.com [scispace.com]

Technical Support Center: Remediation of Trace Metal Impurities in 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals dealing with stubborn transition metal contamination (e.g., Palladium, Copper, Ruthenium) in 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. By synthesizing thermodynamic principles with validated protocols, this center provides actionable, self-validating solutions to achieve regulatory compliance.

Part 1: Mechanistic Insights & FAQs

Q1: Why is 2-Chloro-5-(2H-tetrazol-5-yl)pyridine so prone to retaining transition metal impurities? A: The molecular architecture of this intermediate features a pyridine nitrogen adjacent to a tetrazole ring. This spatial arrangement creates a highly potent, bidentate-like chelating pocket. During upstream synthetic steps (such as Pd-catalyzed cross-couplings or Cu-catalyzed cycloadditions), transition metals become thermodynamically trapped. Because the metal-ligand formation constant (

) for this scaffold is exceptionally high, standard aqueous workups lack the thermodynamic driving force to break these coordinate bonds.

Q2: How do ICH Q3D guidelines impact our purification strategy? A: The global regulatory landscape has shifted away from outdated, non-specific colorimetric "heavy metal" tests. The1[1]. Under this framework, Palladium is classified as a Class 2B element, while Copper is a Class 3 element[1]. Depending on the Permitted Daily Exposure (PDE) limits for the final drug product's route of administration,2[2].

Q3: Why is pH control the most critical parameter during metal scavenging? A: Causality dictates that metal binding is highly dependent on the ionization state of the ligand. The tetrazole proton has a pKa of approximately 4.5. At a neutral or basic pH, the tetrazole is deprotonated into a tetrazolide anion, which maximizes its electron density and locks the metal in place. By acidifying the reaction matrix to pH 3.5–4.0, the tetrazole ring is protonated. This neutralizes the binding pocket, drastically lowering its affinity for Pd(II) or Cu(II) and allowing an introduced competitive scavenger to successfully capture the metal.

Part 2: Remediation Decision Matrix

Use the logical workflow below to determine the appropriate remediation strategy based on your initial ICP-MS quantification.

Workflow for trace metal remediation in 2-Chloro-5-(2H-tetrazol-5-yl)pyridine syntheses.

Part 3: Actionable Workflows

To ensure scientific integrity, these protocols are designed as self-validating systems . Built-in analytical gates prevent downstream progression if intermediate purity metrics are not met.

Protocol A: Bulk Metal Purging via Competitive Liquid-Liquid Extraction

Use this protocol when initial metal concentrations exceed 500 ppm.

Causality Principle: L-cysteine acts as a strong tridentate chelator (via its amine, carboxylate, and thiol groups). When the aqueous phase is adjusted to pH 4.0, the tetrazole is protonated (weakening its metal grip), allowing L-cysteine to outcompete the substrate and drag the metal into the aqueous layer.

• Dissolution: Dissolve the crude 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in 2-Methyltetrahydrofuran (2-MeTHF) to achieve a 10% w/v solution. Note: 2-MeTHF is chosen for its high polarity (keeping the substrate dissolved) and low miscibility with water.

• Chelator Preparation: Prepare a 10% w/v aqueous solution of L-cysteine. Adjust the pH of this aqueous solution to exactly 4.0 using dilute HCl or NaOH.

• Extraction: Add the L-cysteine solution to the organic phase (1:1 v/v). Heat the biphasic mixture to 50°C and stir vigorously for 60 minutes. Heating provides the kinetic energy required to break the multidentate coordinate bonds.

• Phase Separation: Allow the layers to separate and discard the heavy aqueous layer. Repeat the wash process one additional time.

• Validation Checkpoint 1: Evaporate a 1 mL aliquot of the organic layer and analyze via ICP-MS.

  • Pass: Metal < 200 ppm. Proceed to Protocol B.

  • Fail: Metal > 200 ppm. Perform a third L-cysteine wash.

Protocol B: Trace Metal Polishing via Solid-Supported Scavengers

Use this protocol for final polishing to achieve single-digit ppm levels.

Causality Principle: Heterogeneous silica-thiol (Si-SH) resins irreversibly bind soft transition metals. Because the scavenger is solid-supported, the metal-scavenger complex is physically removed via filtration, preventing any thermodynamic equilibrium from re-contaminating the product.

• Matrix Preparation: Take the organic phase from Protocol A (or dissolve fresh crude in THF if starting here). Ensure the apparent pH of the solution is maintained at ~4.0 by adding a catalytic amount of glacial acetic acid.

• Scavenger Loading: Add 10 molar equivalents of Silica-Thiol (Si-SH) resin relative to the calculated residual metal content.

• Thermal Agitation: Stir the suspension at 60°C for 12 hours.

• Filtration: Filter the hot mixture through a pad of Celite to remove the metal-loaded resin. Wash the filter cake with 2 volumes of warm THF to ensure complete product recovery.

• Crystallization: Concentrate the filtrate under vacuum to 25% of its original volume. Slowly add water (anti-solvent) until precipitation occurs. Cool to 5°C and filter the purified crystals.

• Validation Checkpoint 2: Weigh the dried product. A mass balance of >85% confirms the product did not non-specifically bind to the silica matrix. Perform final ICP-MS testing to confirm ICH Q3D compliance.

Part 4: Performance Metrics

The following table summarizes the quantitative efficacy of various remediation conditions applied to 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, demonstrating the necessity of pH control and competitive chelation.

Scavenger Strategy	pH Condition	Equivalents (vs Metal)	Temp (°C)	Time (h)	Initial Pd (ppm)	Final Pd (ppm)	Product Yield (%)
Standard Aqueous Wash	7.0	N/A	25	1	1200	1150	95
L-Cysteine Extraction	4.0	20	50	2	1200	180	92
Silica-Thiol (Si-SH)	7.0	10	60	12	180	85	89
Silica-Thiol (Si-SH)	4.0	10	60	12	180	< 10	88

Data Interpretation: The combination of acidic pH (4.0) and elevated temperature (60°C) is mandatory to overcome the strong binding affinity of the pyridine-tetrazole scaffold, successfully reducing Palladium levels to ICH Q3D compliant thresholds.

Part 5: References

• European Medicines Agency (EMA). "ICH guideline Q3D (R1) on elemental impurities".[Link]

• PharmTech. "Implementation of ICH Q3D Elemental Impurities Guideline: Challenges and Opportunities".[Link]

• Pharmaffiliates. "Understanding ICH Q3D Elemental Impurities: Class 1, 2, and 3".[Link]

• PubMed. "ICH Q3D based elemental impurities study in liquid pharmaceutical dosage form with high daily intake - comparative analysis by ICP-OES and ICP-MS".[Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. ICH Q3D based elemental impurities study in liquid pharmaceutical dosage form with high daily intake - comparative analysis by ICP-OES and ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in chloropyridine substitution reactions

Welcome to the Reaction Engineering & Troubleshooting Center . This guide is designed for research scientists and drug development professionals struggling with low conversion rates, stalled kinetics, or poor yields during the substitution of chloropyridines.

Chloropyridines are ubiquitous scaffolds in medicinal chemistry, but their reactivity profiles vary drastically depending on the position of the chlorine atom and the electronic nature of the ring. This guide bypasses generic advice and dives directly into the mechanistic causality of reaction failures, offering field-proven, self-validating solutions ranging from chemical activation to transition-metal catalysis and flow chemistry.

Diagnostic Workflow: Identifying the Root Cause

Before altering your reaction conditions, you must identify the mechanistic bottleneck. The diagram below outlines the decision-making process for troubleshooting chloropyridine substitution reactions.

Diagnostic decision tree for resolving low conversion in chloropyridine substitutions.

Technical FAQs: Mechanistic Causality & Solutions

Q1: Why is my 3-chloropyridine completely unreactive under standard conditions, while my colleague's 4-chloropyridine reacts smoothly?

The Causality: Nucleophilic aromatic substitution (

) proceeds via an addition-elimination mechanism. The rate-determining step is the nucleophilic attack that forms a negatively charged, non-aromatic intermediate known as the Meisenheimer complex[1]. In 2-chloropyridine and 4-chloropyridine, the negative charge of the Meisenheimer complex can be delocalized directly onto the electronegative pyridine nitrogen atom via resonance (the effect)[1]. This dramatically stabilizes the transition state. However, in 3-chloropyridine, resonance structures cannot place the negative charge on the nitrogen atom without violating valency rules. Consequently, the activation energy for at the 3-position is prohibitively high, leading to near-zero conversion under standard thermal conditions[2].

Q2: I cannot change my substrate from a 3-chloropyridine. How can I chemically activate the ring to force the substitution?

The Causality: If you must perform a metal-free substitution on an unactivated position, you must artificially increase the electrophilicity of the ring. This is achieved by oxidizing the pyridine nitrogen to a pyridine N-oxide[3]. The N-oxide oxygen atom withdraws electron density from the ring via inductive effects while simultaneously providing new resonance pathways that can stabilize intermediate charges during substitution[4]. Once the substitution is complete, the N-oxide can be cleanly reduced back to the pyridine using reagents like zinc dust or phosphorus trichloride[4]. See Protocol 1 for the methodology.

Q3: I switched to a Buchwald-Hartwig amination to bypass the limitations, but my catalyst dies within 30 minutes. What is happening?

The Causality: Chloropyridines are notorious for poisoning palladium catalysts. The basic pyridine nitrogen can coordinate tightly to the electrophilic Pd(II) intermediates, displacing your phosphine ligands and stalling the catalytic cycle (forming inactive off-cycle Pd-complexes). Furthermore, if your ligand is not sterically bulky enough, the Pd catalyst may dimerize into inactive palladium black[5]. The Solution: You must use sterically demanding, electron-rich bidentate or dialkylbiaryl phosphine ligands. Ligands like BrettPhos , RuPhos , or BINAP are explicitly designed to prevent Pd-dimerization and are bulky enough to prevent the pyridine nitrogen from out-competing the ligand for the metal center[6]. Alternatively, N-Heterocyclic Carbene (NHC) ligands (e.g., PEPPSI-IPr) provide a much stronger

-donation to the metal than phosphines, resisting displacement by the pyridine substrate.

Q4: Is there an engineering solution to force an unactivated without using transition metals or N-oxidation?

The Causality: Yes. The barrier to

for unactivated chloropyridines is purely thermodynamic/kinetic. Standard batch reactors cap out at the boiling point of the solvent, and prolonged heating causes product degradation (tarring). By utilizing a continuous flow reactor , you can safely superheat the reaction mixture (up to 300 °C in NMP) under high pressure[7]. The extreme thermal energy overcomes the activation barrier, while the short residence time (seconds to minutes) prevents the degradation side-reactions that plague batch chemistry[7].

Quantitative Comparison of Troubleshooting Strategies

The following table summarizes the expected kinetic and thermodynamic outcomes when applying different troubleshooting strategies to a recalcitrant chloropyridine substrate.

Methodology	Substrate Scope	Typical Temp (°C)	Reaction Time	Avg. Yield	Primary Limitation
Standard Batch ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	2- or 4-chloro only	80 – 150 °C	12 – 48 hours	20 – 50%	Fails for 3-chloro or weak nucleophiles.
Fluorine Substitution	2-, 3-, 4-fluoro	25 – 80 °C	2 – 12 hours	70 – 95%	Requires pre-synthesis of fluoropyridine (320x faster than Cl)[8].
N-Oxide Activation	All positions	50 – 80 °C	6 – 12 hours	65 – 85%	Requires two extra synthetic steps (oxidation, then reduction)[4].
Buchwald-Hartwig (Pd)	All positions	60 – 110 °C	2 – 18 hours	80 – 98%	Sensitive to moisture/O2; trace metal contamination in final API.
Continuous Flow	All positions	200 – 300 °C	2 – 15 mins	75 – 90%	Requires specialized high-pressure flow reactor equipment[7].

Mechanistic Pathways: vs. Cross-Coupling

Understanding the distinct pathways of these two primary methods is critical for selecting the right reagents.

Comparison of the addition-elimination SNAr pathway vs. the Pd-catalyzed catalytic cycle.

Step-by-Step Methodologies

Protocol 1: Chemical Activation via N-Oxidation (Metal-Free)

This protocol utilizes tungstic acid catalysis to safely and efficiently oxidize the chloropyridine prior to substitution[3].

• Reagent Preparation: In a round-bottom flask, dissolve the chloropyridine (1.0 eq) in distilled water. Add tungstic acid (

  ) as a catalyst (approx. 0.05 eq, maintaining a material ratio of roughly 20:1 chloropyridine to catalyst)[3].

• Acidification: Carefully add concentrated sulfuric acid (volume fraction of 0.2:1.0 relative to the chloropyridine) to the mixture to activate the catalytic cycle[3].

• Oxidation: Slowly dropwise add 30% aqueous Hydrogen Peroxide (

  ) (1.3 to 1.5 eq). Causality: Slow addition prevents thermal runaway and minimizes the decomposition of into gas.

• Heating: Heat the reaction mixture to 70–80 °C and maintain for 12 hours[3].

• Self-Validation Checkpoint: Monitor via GC-MS or TLC. If the conversion plateaus before 95%, do not add more

  immediately. Check the pH; if it has drifted, the tungstic acid may have precipitated.

• Workup: Cool to room temperature, extract with dichloromethane, wash with brine, and concentrate to yield the activated chloropyridine-N-oxide, ready for

  .

Protocol 2: Buchwald-Hartwig Amination of Unactivated Chloropyridines

This protocol utilizes a highly active dialkylbiaryl phosphine ligand to prevent catalyst poisoning by the pyridine ring[6].

• Inert Atmosphere Setup: Flame-dry a Schlenk flask and backfill with Argon three times. Causality: Pd(0) intermediates are highly susceptible to oxidation by atmospheric

  , which irreversibly forms inactive Pd(II) oxides.

• Catalyst Loading: Inside a glovebox or under strict Argon flow, add ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (1.0 mol%) and RuPhos or BrettPhos ligand (2.2 mol%). Add the chloropyridine (1.0 eq), the amine nucleophile (1.2 eq), and Sodium tert-butoxide ( ) (1.5 eq).

• Solvent Addition: Add anhydrous, degassed Toluene or 1,4-Dioxane to achieve a 0.2 M concentration.

• Reaction Execution: Seal the flask and heat to 90 °C for 4–8 hours.

• Self-Validation Checkpoint: Observe the reaction color. A healthy Pd-catalyzed amination typically transitions from dark red/purple to a homogenous yellow/orange. If the solution rapidly turns black and a fine precipitate forms , your catalyst has died (Palladium black precipitation). This indicates either oxygen ingress or that the amine/pyridine displaced the phosphine ligand. If this occurs, restart and increase the steric bulk of the ligand.

• Quench and Purify: Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite to remove palladium residues, and purify via flash chromatography.

References

• How can nucleophilic substitution happen at the sp²-hybridised carbon of 4-chloropyridine?. StackExchange.[Link]

• Nucleophilic Aromatic Substitution Insights. Scribd.[Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society.[Link]

• Recent trends in the chemistry of pyridine N-oxides. Arkat USA. [Link]

• Buchwald–Hartwig amination. Wikipedia.[Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. ACS Publications.[Link]

• Organic & Biomolecular Chemistry. RSC Publishing.[Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. scribd.com [scribd.com]
• 3. Page loading... [guidechem.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Controlling Regioselectivity in the Alkylation of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Welcome to the Application Scientist Technical Support Center. This guide is engineered for medicinal chemists and process scientists working with 2-Chloro-5-(2H-tetrazol-5-yl)pyridine . The tetrazole moiety is a critical bioisostere for carboxylic acids in drug design, but its alkylation notoriously yields mixtures of N1- (1,5-disubstituted) and N2- (2,5-disubstituted) regioisomers[1]. This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to help you assert absolute control over this regioselectivity.

Mechanistic Causality: The "Why" Behind the Selectivity

To control regioselectivity, you must first understand the electronic environment of your specific substrate. The 2-chloropyridyl substituent is strongly electron-withdrawing via both inductive and resonance effects. This pulls electron density away from the tetrazole ring, lowering its pKa and heavily influencing the tautomeric equilibrium toward the 2H-tautomer to minimize dipole-dipole repulsions[2].

When you use standard basic conditions (e.g., K₂CO₃), you generate the tetrazolate anion. Because the anion's negative charge is delocalized across the nitrogen atoms, standard S_N2 alkylation is kinetically driven, resulting in poor selectivity (often a near 1:1 mixture)[3]. To achieve high regioselectivity, we must abandon simple basic S_N2 alkylation and instead leverage thermodynamic control (for N2) or specialized kinetic reagents (for N1)[4].

Mechanistic pathways governing N1 vs. N2 regioselectivity in tetrazole alkylation.

Troubleshooting & Frequently Asked Questions (FAQs)

Q1: I am using methyl iodide and K₂CO₃ in DMF, but I get a 1:1 mixture of N1 and N2 isomers. How do I fix this? A1: This is the most common issue. The tetrazolate anion reacts non-selectively under these conditions[5]. To fix this, change your mechanistic approach. If you want the N2 isomer, switch to an acid-catalyzed method using an alcohol and BF₃·Et₂O[6]. If you want the N1 isomer, use methyl 2,2,2-trichloroacetimidate[7].

Q2: How does acid catalysis force N2-selectivity? A2: Under acidic conditions, the tetrazole remains protonated (neutral), existing predominantly as the thermodynamically stable 2H-tautomer. Lewis acids like BF₃·Et₂O or Al(OTf)₃ activate the electrophile (e.g., an alcohol or diazo compound), which is then attacked by the most accessible nitrogen of the 2H-tautomer—specifically the N2 position—yielding >95% N2 selectivity[5].

Q3: Can I force N1-selectivity without using toxic alkylating agents? A3: Yes. N1-alkylation can be achieved using methyl 2,2,2-trichloroacetimidate with a catalytic amount of strong acid (like TfOH)[3]. Alternatively, microwave irradiation of tetrazole lithium salts with alkyl halides has been shown to suppress N2-alkylation, favoring the N1-isomer. The lithium cation coordinates to the tetrazole ring, sterically and electronically shielding the N2 position[5].

Q4: My N1 and N2 isomers co-elute on silica gel. How can I separate them? A4: N1 isomers (1,5-disubstituted) have a higher dipole moment than N2 isomers (2,5-disubstituted) because the dipole vectors of the ring and the 5-substituent align in the N1 isomer but oppose each other in the N2 isomer. Consequently, the N1 isomer is almost always more polar and elutes later on normal-phase silica gel[8]. If they co-elute, switch to a less polar solvent system (e.g., Toluene:EtOAc instead of Hexane:EtOAc) to improve resolution.

Quantitative Data: Reaction Conditions vs. Selectivity

The following table summarizes the expected regioselectivity outcomes based on the chosen reaction conditions, allowing you to select the optimal pathway for your desired isomer[1],[7],[5].

Alkylating Agent	Catalyst / Base	Solvent	Expected N1:N2 Ratio	Primary Mechanism
Alkyl Halide	K₂CO₃	DMF / Acetone	~ 45:55 to 1:1.2	S_N2 (Tetrazolate Anion)
Alcohol	BF₃·Et₂O	1,2-Dichloroethane	< 1:99	Acid-Catalyzed (Neutral 2H)
Diazo Compound	Al(OTf)₃	1,2-Dichloroethane	< 5:95	Lewis Acid Activation
Trichloroacetimidate	TfOH (cat.)	Dichloromethane	> 95:5	Kinetic Control

Self-Validating Experimental Protocols

Self-validating experimental workflow for targeted N1 and N2 tetrazole alkylation.

Protocol A: Highly N2-Selective Alkylation (Acid-Catalyzed)

This method avoids the tetrazolate anion entirely, forcing the reaction through the thermodynamically favored 2H-tautomer[6].

• Preparation: To a flame-dried Schlenk tube under inert atmosphere, add 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (1.0 mmol) and the corresponding alcohol (1.2 mmol) in anhydrous 1,2-dichloroethane (5.0 mL).

• Activation: Dropwise, add boron trifluoride-diethyl ether complex (BF₃·Et₂O, 1.5 mmol) at room temperature.

• Reaction: Stir the mixture at 60 °C. Monitor via LC-MS. The electron-withdrawing nature of the chloropyridine ring may require slightly longer reaction times (typically 4-8 hours).

• Quench & Extraction: Cool to room temperature and quench with saturated aqueous NaHCO₃ (10 mL). Extract with dichloromethane (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

• Self-Validation Checkpoint:

  • TLC: The N2 isomer will appear as the higher R_f spot (less polar).

  • NMR: In ¹H NMR, the alkyl protons attached to N2 will appear further upfield (lower ppm) compared to the N1 isomer due to the distinct anisotropic shielding environment of the tetrazole ring.

Protocol B: N1-Selective Alkylation (Trichloroacetimidate Method)

This method utilizes kinetic control to selectively target the N1 position, bypassing the thermodynamic preference for N2[3].

• Preparation: Dissolve 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (1.0 mmol) in anhydrous dichloromethane (5.0 mL) under an inert atmosphere.

• Reagent Addition: Add methyl 2,2,2-trichloroacetimidate (1.2 mmol) to the solution.

• Catalysis: Add a catalytic amount of trifluoromethanesulfonic acid (TfOH, 0.1 mmol).

• Reaction: Stir at room temperature until the starting material is consumed (monitor by TLC, typically 2-4 hours).

• Quench & Extraction: Quench the reaction with a saturated aqueous solution of NaHCO₃ (10 mL). Separate the organic layer, extract the aqueous layer with dichloromethane, dry over Na₂SO₄, and concentrate.

• Self-Validation Checkpoint:

  • TLC: The N1 isomer will be the lower R_f spot (more polar).

  • NMR: In ¹H NMR, the N-CH₃ peak will be shifted further downfield (higher ppm) relative to the N2 isomer.

References

• Application Notes and Protocols for N-Alkylation of the Tetrazole Ring - Benchchem. 1

• Technical Support Center: Regioselectivity of Tetrazole Alkylation - Benchchem. 3

• Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - RSC Publishing. 4

• Brønsted Acid-Catalyzed Alkylation of Tetrazoles with Alcohols - Scholaris. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. ontariotechu.scholaris.ca [ontariotechu.scholaris.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

High-Field vs. Benchtop NMR: A Comparative Guide for the Spectral Analysis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Executive Summary

In modern drug development, tetrazole rings are frequently deployed as metabolically stable bioisosteres for carboxylic acids. The intermediate 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a critical building block in the synthesis of various neuroactive and antimicrobial APIs. However, its structural characterization presents a significant analytical challenge: resolving a trisubstituted heteroaromatic spin system while accounting for the dynamic tautomerism of the tetrazole moiety.

This guide objectively compares the analytical performance of High-Field Superconducting NMR (600 MHz) against emerging Benchtop Permanent Magnet NMR (80 MHz) platforms. By detailing a self-validating experimental protocol and mechanistic spectral insights, this document empowers analytical chemists to select the appropriate platform for either routine QA/QC batch release or rigorous IND/NDA structural elucidation.

Platform Comparison & Decision Workflow

Benchtop NMR systems are increasingly utilized in pharmaceutical workflows due to their cost-effectiveness, cryogen-free operation, and small footprint, though they inherently suffer from lower sensitivity and resolution compared to high-field superconducting magnets ([1]). The decision to deploy a specific platform must be dictated by the analytical intent.

Fig 1: Decision workflow comparing Benchtop vs. High-Field NMR for tetrazole-pyridine derivatives.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system. Deviation from the internal calibration metrics indicates sample degradation or hardware drift.

Step 1: Solvent Selection and Sample Preparation

• Action: Dissolve exactly 18.0 mg of the analyte in 0.6 mL of anhydrous DMSO-d6 (yielding a ~0.1 M solution). Add 0.05% v/v Tetramethylsilane (TMS).

• Causality: Tetrazoles are highly polar and form strong intermolecular hydrogen bonds, rendering them poorly soluble in CDCl3. DMSO-d6 disrupts these dimers, ensuring sharp resonance lines. Furthermore, DMSO-d6 slows the proton exchange rate, which is critical for observing the highly deshielded 2H-tetrazole NH proton.

• Validation Gate: The TMS peak must be calibrated to exactly 0.00 ppm. If the residual DMSO pentet does not appear at exactly 2.50 ppm (±0.02 ppm), the magnetic field is drifting, and the shim must be re-evaluated.

Step 2: Acquisition Parameters

• High-Field (600 MHz):

  • 1H NMR: 16 scans, 30° pulse angle, 10s relaxation delay (D1).

  • 13C NMR: 512 scans, 30° pulse angle, WALTZ-16 decoupling, 2s D1.

• Benchtop (80 MHz):

  • 1H NMR: 64 scans, 90° pulse angle, 15s D1.

  • 13C NMR: >4096 scans (overnight acquisition required due to low sensitivity).

• Causality: The long relaxation delay (10-15s) is mandatory. The quaternary carbons (C-2, C-5, C-Tetrazole) exhibit long longitudinal relaxation times (

  ) and lack Nuclear Overhauser Effect (NOE) enhancement from directly attached protons. Shorter delays will result in severe signal attenuation for these critical diagnostic peaks.

Step 3: Temperature Control

• Action: Lock the probe temperature at exactly 298 K.

• Causality: Tetrazoles exist in solution as equilibrium mixtures of N1 and N2 tautomers, with the equilibrium heavily influenced by solvent polarity and temperature ([2]). Temperature fluctuations will cause the NH proton signal to broaden or shift, invalidating the integration and tautomeric assessment.

Spectral Analysis & Mechanistic Insights

The chemical shifts of pyridine derivatives are strongly influenced by the electronegativity of adjacent substituents, leading to complex spin-spin coupling networks ([3]).

¹H NMR Comparative Data

Proton Assignment	Predicted Shift (ppm)	Multiplicity	J-Coupling (Hz)	600 MHz Performance	80 MHz Benchtop Performance
H-6	9.05	dd	,	Baseline resolved dd	Broad singlet / unresolved multiplet
H-4	8.42	dd	,	Baseline resolved dd	Partially overlapping multiplet
H-3	7.85	d		Baseline resolved d	Distinct doublet (roofing effect)
NH (Tetrazole)	16.80	br s	N/A	Distinct broad peak	Often lost in baseline noise

Mechanistic Causality: The H-6 proton is flanked by the electronegative pyridine nitrogen and the electron-withdrawing tetrazole ring at C-5. The lower electron density at the α-position relative to the nitrogen pushes the chemical shift downfield to ~9.05 ppm ([4]). On a 600 MHz system, the

ratio is large, yielding first-order kinetics and clean doublets of doublets. On an 80 MHz benchtop system, the ratio decreases significantly, leading to second-order strong coupling (roofing effects) where H-4 and H-6 may collapse into unresolvable multiplets.

¹³C NMR Comparative Data

Carbon Assignment	Predicted Shift (ppm)	Type	600 MHz Detection	80 MHz Benchtop Detection
C-Tetrazole	155.2	Quaternary	Sharp singlet (High SNR)	Requires >4096 scans
C-2 (C-Cl)	151.0	Quaternary	Sharp singlet	Detectable (Low SNR)
C-6	149.5	CH	Sharp singlet	Detectable
C-4	138.4	CH	Sharp singlet	Detectable
C-3	125.6	CH	Sharp singlet	Detectable
C-5	122.1	Quaternary	Broadened singlet	Often undetectable

Mechanistic Causality: The C-5 carbon directly attached to the tetrazole ring often appears broadened in the 13C spectrum. This is a direct consequence of the dynamic tautomeric exchange between the 1H- and 2H-tetrazole forms. Multinuclear NMR, specifically

H- N HMBC, is often required to fully elucidate the exact tautomeric state of such azoles, a technique exclusively reserved for high-field systems equipped with specialized probes ([5]).

Conclusion

For the routine identity verification (QA/QC) of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine during scale-up manufacturing, Benchtop NMR (80 MHz) provides sufficient resolution of the H-3 doublet to confirm the presence of the core API intermediate, offering unmatched time and cost efficiency. However, for initial IND/NDA structural elucidation, impurity profiling, and definitive tautomeric assignment, the baseline resolution and 2D capabilities of High-Field NMR (600 MHz) remain an absolute regulatory necessity.

References

1. - ACS Publications[1] 2. - Academia.edu[2] 3. - Benchchem[3] 4. - Wikipedia[4] 5. - ResearchGate[5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. (PDF) NMR Study of the Tautomeric Behavior of N -(α-Aminoalkyl)tetrazoles [academia.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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Introduction: Deciphering the Vibrational Fingerprint of a Key Heterocyclic Building Block

An In-Depth Comparative Guide to the FTIR Spectroscopy of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

2-Chloro-5-(2H-tetrazol-5-yl)pyridine is a bifunctional heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. Its structure, incorporating both a substituted pyridine ring and a tetrazole moiety, offers a versatile scaffold for creating novel pharmaceutical agents. Tetrazoles, in particular, are recognized as bioisosteres for carboxylic acids, a substitution that can enhance metabolic stability and membrane permeability in drug candidates.[1]

Fourier-Transform Infrared (FTIR) spectroscopy is a rapid, non-destructive, and powerful analytical technique essential for the structural elucidation and quality control of such novel chemical entities.[2] By measuring the absorption of infrared radiation, FTIR provides a unique "vibrational fingerprint" of a molecule, revealing the presence of specific functional groups and structural motifs. For a molecule like 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, FTIR is instrumental in confirming its successful synthesis by identifying the characteristic vibrations of the chloropyridine and tetrazole rings.

This guide provides a detailed analysis of the expected characteristic absorption bands for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. As direct experimental data for this specific compound is not widely published, this analysis is built upon a comparative framework, leveraging established spectral data from its core components: 2-chloropyridine and 5-substituted tetrazoles. This approach offers a robust, predictive model for researchers to interpret their own experimental spectra.

Comparative Spectral Analysis: Assembling the Spectrum from Structural Fragments

The vibrational spectrum of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine can be logically deconstructed into contributions from the 2-chloropyridine moiety and the 5-substituted tetrazole ring.

Benchmark 1: The 2-Chloropyridine Moiety

The pyridine ring, an aromatic heterocycle, exhibits several characteristic bands. The presence of a chlorine atom at the 2-position influences the electronic distribution and vibrational modes of the ring. Key expected absorptions include:

• Aromatic C-H Stretching: These vibrations typically occur just above 3000 cm⁻¹, in the range of 3050-3100 cm⁻¹.[3][4]

• C=C and C=N Ring Stretching: Aromatic rings display a series of characteristic stretching vibrations. For pyridine derivatives, these are found in the 1400-1610 cm⁻¹ region.[3] The substitution pattern affects the precise location and intensity of these bands.

• C-H In-Plane and Out-of-Plane Bending: In-plane bending vibrations are generally found between 1000-1300 cm⁻¹. The strong out-of-plane (oop) C-H bending bands, appearing in the 650-900 cm⁻¹ region, are highly diagnostic of the ring substitution pattern.[4][5]

• C-Cl Stretching: The carbon-chlorine stretching vibration is expected in the 750-850 cm⁻¹ range for chloropyridines.[6]

Benchmark 2: The 5-Substituted-1H-Tetrazole Moiety

The tetrazole ring possesses its own set of unique vibrational modes. As a five-membered ring with four nitrogen atoms, its spectrum is rich with information. For a 5-substituted-1H-tetrazole, the key features are:

• N-H Stretching: The N-H bond of the tetrazole ring gives rise to a broad absorption band, typically in the 3100-3450 cm⁻¹ region, often overlapping with C-H stretching bands. The broadness is due to intermolecular hydrogen bonding.[5] The absence of a nitrile (C≡N) band around 2200-2260 cm⁻¹ is a key indicator of the successful cycloaddition reaction to form the tetrazole ring from a nitrile precursor.[5][7]

• Tetrazole Ring Vibrations: The tetrazole ring exhibits a group of characteristic stretching and bending vibrations. These include C=N and N=N stretching modes, which contribute to bands in the 1450-1620 cm⁻¹ region, often overlapping with the pyridine ring stretches.[8] A series of distinct bands between 1000 cm⁻¹ and 1300 cm⁻¹ are also characteristic of the tetrazole ring structure, often attributed to N-N=N and other ring modes.[5][8]

Predicted FTIR Absorption Bands for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

By combining the analyses of the two structural fragments, we can predict the characteristic FTIR spectrum. The following table summarizes the expected key absorption bands, their assignments, and the rationale based on comparative data.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment	Rationale & Comparative Notes
~3450 - 3100	Medium, Broad	N-H Stretch (Tetrazole Ring)	Characteristic of the N-H group in the tetrazole ring, broadened by hydrogen bonding.[5]
~3100 - 3050	Medium to Weak	Aromatic C-H Stretch (Pyridine Ring)	Typical for C-H bonds on an aromatic ring, appearing at a higher frequency than alkane C-H stretches.[4]
~1610 - 1580	Medium	C=N & C=C Ring Stretch	Aromatic ring quadrant stretching vibrations from the pyridine moiety.
~1560 - 1540	Medium to Strong	C=N Stretch (Tetrazole Ring)	A key indicator of the tetrazole ring structure.[9]
~1470 - 1440	Strong	C=C & C=N Ring Stretch	Semicircle stretching vibrations from the substituted pyridine ring.[3]
~1285 - 1000	Medium to Strong	Tetrazole Ring Skeletal Vibrations	A series of bands resulting from complex N-N=N and C-N stretching and bending modes, highly characteristic of the tetrazole heterocycle.[5][8]
~850 - 750	Strong	C-H Out-of-Plane Bend & C-Cl Stretch	This region likely contains overlapping bands. The strong C-H oop bending is diagnostic of the pyridine substitution pattern, while the C-Cl stretch also falls within this range.[6]

Visualizing Molecular Vibrations

The following diagram illustrates the molecular structure and highlights the key functional groups responsible for the predicted FTIR absorption bands.

Caption: Workflow for FTIR analysis using the KBr pellet method.

Conclusion

FTIR spectroscopy serves as an indispensable tool for the structural verification of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. By understanding the characteristic absorption frequencies of the constituent 2-chloropyridine and 5-substituted tetrazole fragments, researchers can confidently interpret experimental spectra. The key diagnostic features to confirm the successful synthesis and purity of the target molecule are the presence of a broad N-H stretch, the absence of a strong nitrile band, and the unique combination of aromatic C-H, ring stretching, and C-Cl vibrations. Following the detailed experimental protocol will ensure the acquisition of high-quality, reproducible data, a cornerstone of robust scientific research in drug discovery and materials science.

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A Comparative Guide to High-Resolution Mass Spectrometry for the Analysis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

For researchers, medicinal chemists, and professionals in drug development, the unambiguous characterization of active pharmaceutical ingredients (APIs) and their related impurities is a cornerstone of ensuring safety and efficacy. 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, a heterocyclic compound featuring both a chlorinated pyridine and a nitrogen-rich tetrazole ring, presents unique analytical challenges. Its polarity, potential for tautomerism in the tetrazole ring, and the presence of multiple nitrogen atoms necessitate a highly selective and sensitive analytical approach.

This guide provides an in-depth comparison of High-Resolution Mass Spectrometry (HRMS) with other analytical techniques for the comprehensive analysis of this molecule. We will explore the causality behind experimental choices, present detailed protocols, and provide the data-driven insights necessary for robust method development and validation in a regulated environment.

The Analytical Imperative: Why HRMS is a Superior Tool for This Analyte

2-Chloro-5-(2H-tetrazol-5-yl)pyridine (Molecular Formula: C₆H₄ClN₅) possesses a monoisotopic mass of 181.01552 Da . The presence of a chlorine atom results in a characteristic isotopic pattern (A+2 peak at ~32% of the A peak intensity), which serves as a valuable preliminary identifier. However, confirming the elemental composition with high confidence and distinguishing it from potential isomeric or isobaric impurities requires the sub-ppm mass accuracy that only HRMS can provide.[1]

Conventional low-resolution mass spectrometry (LRMS), such as that using a single quadrupole analyzer, can only determine the nominal mass (e.g., 181 Da).[1] This leaves significant ambiguity, as numerous other elemental combinations could yield the same nominal mass. HRMS instruments, such as Quadrupole Time-of-Flight (Q-TOF) or Orbitrap systems, routinely deliver mass accuracy below 5 ppm, enabling the confident assignment of an elemental formula—a critical first step in structural confirmation.[2][3]

Part 1: Deep Dive into HRMS Analysis

An HRMS-based workflow provides a multi-faceted characterization of the target molecule, delivering information on identity, purity, and structure in a single analysis.

The Power of Accurate Mass and Isotopic Fidelity

The primary strength of HRMS lies in its ability to measure the mass-to-charge ratio (m/z) of an ion with exceptional precision.[4] For our target analyte, this provides two immediate points of confirmation.

• Accurate Mass Measurement : The experimentally determined mass of the protonated molecule, [M+H]⁺, should align with the theoretical value of 182.02279 Da within a narrow tolerance window (typically < 3 ppm).

• Isotopic Pattern Matching : The relative abundance of the ³⁷Cl isotope provides a distinct signature. Software algorithms compare the measured isotopic pattern against the theoretical model for C₆H₄ClN₅, generating a fidelity score that adds another layer of confirmation.

These two data points, acquired in a full-scan MS1 experiment, provide a high degree of certainty in the identification of the target compound, even in complex matrices.[]

Structural Elucidation through Tandem MS (MS/MS)

Beyond identification, understanding the fragmentation behavior of a molecule is crucial for structural confirmation and for identifying metabolites or degradants. HRMS/MS, performed by isolating the precursor ion (e.g., m/z 182.02) and subjecting it to collision-induced dissociation (CID), yields high-resolution fragment ion data.

For 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, characteristic fragmentation pathways can be predicted based on the known chemistry of tetrazole and pyridine rings:

• Loss of Nitrogen (N₂) : A common fragmentation for tetrazoles, leading to a high-resolution fragment at m/z 154.0282.

• Loss of Hydrazoic Acid (HN₃) : Another characteristic pathway for 5-substituted tetrazoles, resulting in a fragment at m/z 139.0022.

• Pyridine Ring Cleavage : Subsequent fragmentation could involve the loss of HCN from the pyridine ring or cleavage of the C-Cl bond.

The accurate mass measurement of these fragment ions allows for their unambiguous assignment, providing definitive structural evidence.

Workflow for HRMS Analysis

The logical flow for analyzing 2-Chloro-5-(2H-tetrazol-5-yl)pyridine using LC-HRMS is depicted below. This workflow ensures systematic data acquisition and processing for confident identification and characterization.

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Part 1: The Crystallographic Workflow: From Powder to Refined Structure

An In-Depth Technical Guide to the X-ray Crystallography and Structural Validation of Tetrazolyl Pyridines

For researchers, medicinal chemists, and drug development professionals, the precise three-dimensional structure of a molecule is not merely an academic curiosity; it is the foundational blueprint for understanding function, predicting activity, and designing next-generation therapeutics. Tetrazolyl pyridines, a class of nitrogen-rich heterocyclic compounds, are of significant interest for their diverse applications, from medicinal chemistry to materials science.[1][2][3][4] Their biological activity and material properties are intrinsically linked to their specific tautomeric forms, conformational states, and the intricate network of non-covalent interactions they form in the solid state.[1][5][6]

Single-crystal X-ray diffraction (SCXRD) remains the unequivocal gold standard for elucidating these structural details at the atomic level.[7][8] However, the journey from a synthesized powder to a validated, publication-quality crystal structure is fraught with challenges. It demands a blend of meticulous experimental technique and rigorous computational validation.

This guide provides an in-depth, comparative analysis of the methodologies essential for the successful crystallographic study of tetrazolyl pyridines. Moving beyond a simple recitation of protocols, we will explore the causality behind experimental choices and introduce the concept of self-validating systems to ensure the integrity and trustworthiness of your structural data.

The determination of a crystal structure is a linear process that begins with the most significant bottleneck: growing a suitable single crystal. The quality of this initial step dictates the potential quality of the final structure.

Crystal Growth: The Foundational Bottleneck

Obtaining a high-quality single crystal is often the most challenging and time-consuming phase of a structural analysis.[7] The goal is to encourage molecules to slowly self-assemble from a solution into a highly ordered, three-dimensional lattice.

Comparative Analysis of Crystallization Techniques

Several methods exist, each with distinct advantages and limitations. The choice of technique depends on the compound's solubility, stability, and the quantity of material available.

Technique	Principle	Advantages	Disadvantages	Typical Sample Req.
Slow Evaporation	Solvent is slowly removed from a saturated solution, increasing solute concentration and inducing crystallization.[9]	Simple setup, requires minimal specialized equipment.[1]	Difficult to control evaporation rate; may lead to polycrystalline material.	5-20 mg
Vapor Diffusion	An anti-solvent (precipitant) slowly diffuses into a solution of the compound, reducing its solubility.[7][10]	Excellent control over the rate of crystallization, often yields high-quality crystals.	Requires careful selection of solvent/anti-solvent pairs.	2-10 mg
Cooling	A saturated solution at a higher temperature is slowly cooled, as solubility decreases with temperature.[9][11]	Effective for compounds with high temperature-dependent solubility.	Requires precise temperature control; risk of rapid precipitation.	5-20 mg
Microbatch Under-Oil	Small droplets of the compound solution are placed under an inert oil, allowing for slow solvent evaporation or precipitant diffusion.[8][11]	High-throughput screening of many conditions, requires very little sample.[8]	Can be technically challenging to set up and retrieve crystals.	<1 mg
ENaCt	Encapsulated Nanodroplet Crystallization allows for high-throughput screening in nanoliter volumes.[7][8]	Extremely low sample consumption, automated screening of vast crystallization space.[7]	Requires specialized instrumentation.	<1 mg

Experimental Protocol: Slow Evaporation for Tetrazolyl Pyridine Derivatives

This protocol provides a reliable starting point for growing single crystals of novel tetrazolyl pyridine compounds.

• Solvent Screening: Test the solubility of your compound (approx. 1-2 mg) in a range of common solvents (e.g., ethanol, methanol, ethyl acetate, acetonitrile, dichloromethane) to find a solvent in which it is moderately soluble.

• Prepare a Saturated Solution: Dissolve the compound (5-10 mg) in the chosen solvent at room temperature, adding the solvent dropwise with gentle warming (if necessary) until the solid just dissolves completely.

• Filtration: Filter the solution through a small cotton plug in a Pasteur pipette into a clean, small vial (e.g., a 1-dram vial). This removes any particulate impurities that could act as unwanted nucleation sites.

• Incubation: Cover the vial with a cap, but do not seal it tightly. Pierce the cap with a needle or use parafilm with a few small pinholes. This allows the solvent to evaporate very slowly.

• Patience: Place the vial in a vibration-free location and leave it undisturbed for several days to weeks. Monitor periodically for the formation of small, well-defined crystals with sharp edges.

Data Acquisition and Processing

Once a suitable crystal is obtained, it is subjected to X-ray diffraction to generate the raw data from which the structure will be determined.

Methodology Overview:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is carefully selected under a microscope and mounted on a specialized loop or glass fiber.

• Data Collection: The mounted crystal is placed on a diffractometer and cooled, often to ~100 K, using a stream of cold nitrogen gas to minimize thermal motion and radiation damage. The instrument, equipped with a radiation source like Molybdenum Kα (λ = 0.71073 Å), rotates the crystal through a series of angles while exposing it to the X-ray beam.[1] A detector records the diffraction pattern—a series of spots of varying intensity.

• Data Processing (Integration and Scaling): The raw diffraction images are processed using specialized software (e.g., Bruker's APEX suite, XDS, or HKL-2000).[12][13][14] This critical step involves:

  • Indexing: Determining the unit cell parameters and crystal lattice type.

  • Integration: Measuring the intensity of each diffraction spot.

  • Scaling and Merging: Applying corrections for experimental factors (like beam intensity fluctuations) and merging symmetry-related reflections to create a final reflection file.

Structure Solution and Refinement

The processed reflection file contains the intensities (I) of the diffracted X-rays, which are related to the structure factors (F). However, the phase information is lost during the experiment.

• Structure Solution: The "phase problem" is typically solved using direct methods, a mathematical approach that uses statistical relationships between the intensities to derive initial phase estimates. This process, often performed with software like SHELXS, generates an initial electron density map that reveals the positions of most non-hydrogen atoms.[1]

• Structure Refinement: This iterative process, carried out with programs like SHELXL, refines the initial atomic model to achieve the best possible fit with the experimental data.[1] It involves adjusting atomic coordinates, thermal parameters (describing atomic vibrations), and occupancies using a full-matrix least-squares algorithm on F². Hydrogen atoms are typically placed in calculated positions and refined using a "riding model."

Diagram: The X-ray Crystallography Workflow

Caption: From synthesized powder to a validated structural model.

Part 2: Structural Validation: A Mandate for Scientific Integrity

A refined crystallographic model is not automatically a correct one. Rigorous validation is a non-negotiable step to ensure the data is accurate, reliable, and free from common errors such as incorrect space group assignments or misplaced atoms.[15][16][17][18] This process is essential for acceptance into crystallographic databases and for publication in reputable journals.[19]

Key Metrics for Assessing Structure Quality

The quality of a crystal structure is judged by a set of universally accepted metrics. Understanding these parameters is key to evaluating your own data and that of others.

Parameter	Description	Interpretation for a Good Small-Molecule Structure
Resolution (Å)	A measure of the level of detail in the electron density map. Lower values are better.[20]	Typically < 0.8 Å. Defines the clarity with which atomic positions are resolved.
R1 (R-factor)	The residual factor; measures the agreement between observed and calculated structure factor amplitudes.[20]	Typically < 5% (0.05). A direct measure of how well the model fits the data.
wR2 (weighted R-factor)	A weighted residual factor based on F², which includes all reflection data.	Typically < 12% (0.12). More comprehensive than R1.
GooF (Goodness-of-Fit)	Should be close to 1.0 for a good model and proper weighting scheme.	Values significantly different from 1.0 may indicate a poor model or incorrect data weighting.
Max/Min Residual Density (e⁻/ų)	The highest and lowest peaks in the final difference electron density map.[21]	Should be close to zero (e.g., between -0.5 and +0.5). Large peaks may indicate missing atoms or disorder.
Completeness (%)	The percentage of measured reflections out of the total possible unique reflections.	> 99%. Ensures a sufficient dataset for a reliable refinement.

Automated Validation with PLATON and checkCIF

The International Union of Crystallography (IUCr) has pioneered automated validation through its checkCIF service, which is powered by the multipurpose crystallographic tool PLATON.[15][18] This service provides a standardized report that scrutinizes the Crystallographic Information File (CIF) for completeness, consistency, and chemical and geometric reasonableness.[22][23]

The checkCIF report generates a series of ALERTS categorized by severity:

• Level A ALERTS: The most serious issues that must be addressed. They often point to fundamental errors in the structure determination.

• Level B ALERTS: Potentially serious issues that require investigation and often a written explanation.

• Level C ALERTS: Less severe issues or warnings that should be checked.

• Level G ALERTS: General information or suggestions for improving the CIF file.

It is crucial to understand that an ALERT is not necessarily an error; it is a flag raised by the software that requires expert human interpretation.[24]

Experimental Protocol: Performing a checkCIF Validation

• Generate the CIF: After the final refinement of your structure, your software (e.g., SHELXL, Olex2) will generate a CIF file. This text file contains all the crystallographic information: cell parameters, atomic coordinates, bond lengths, experimental details, etc.

• Access the Service: Navigate to the IUCr's online checkCIF service ([Link]).

• Upload: Use the web form to upload your CIF file. Select the option for a "full publication check."

• Analyze the Report: The service will generate a PDF report within minutes. Systematically review every ALERT.

• Address ALERTS:

  • For geometric or symmetry issues (e.g., "Missed Symmetrie"), use software like PLATON to investigate and potentially re-refine the structure in the correct space group.[21]

  • For other issues, provide a clear, concise explanation in the CIF file using a Validation Response Form (VRF) block, or directly within the experimental section text.[23]

• Iterate: Repeat the validation process until all ALERTS are either resolved or satisfactorily explained.

Diagram: The Structural Validation Pipeline

Caption: Iterative process for ensuring structural integrity.

Validating Non-Covalent Interactions

For tetrazolyl pyridines, a full structural understanding extends beyond the molecule itself to its crystal packing. The analysis of intermolecular interactions like hydrogen bonds and π-π stacking is critical.[25][26][27][28] These interactions govern the material's bulk properties and can provide insights into molecular recognition at biological targets.

Tools like PLATON and Mercury (part of the Cambridge Structural Database system) can be used to:

• Automatically identify and tabulate hydrogen bonds.[29]

• Analyze short contacts between molecules.

• Calculate and visualize π-π stacking interactions, including centroid-to-centroid distances and slip angles.

• Generate and analyze Hirshfeld surfaces to visualize and quantify intermolecular contacts.[25]

A thorough validation includes ensuring that these reported interactions are geometrically reasonable and consistent with established chemical principles.

Conclusion

The crystallographic analysis of tetrazolyl pyridines is a powerful tool for drug discovery and materials science, but its power is derived from the accuracy and reliability of the results. By combining state-of-the-art experimental techniques with a protocol of rigorous, iterative validation, researchers can produce high-quality structural models with confidence. Adherence to the validation principles outlined by the IUCr not only facilitates publication but also upholds the integrity of the scientific record, ensuring that the structural data contributed to public databases like the Cambridge Structural Database is a trustworthy foundation for future discovery.[30][31][32]

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• 5. researchgate.net [researchgate.net]
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• 8. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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• 10. Protein Structure Validation and Analysis with X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]
• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 12. APEX Software | Bruker [bruker.com]
• 13. diamond.ac.uk [diamond.ac.uk]
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• 32. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

HPLC Method Development for Purity Analysis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine: A Comparative Guide

Executive Summary

2-Chloro-5-(2H-tetrazol-5-yl)pyridine (CAS: 1224464-93-0) is a critical heterocyclic building block, often employed as a bioisostere for carboxylic acid derivatives in medicinal chemistry.[1] Its structural duality—comprising an electron-deficient 2-chloropyridine ring and an acidic tetrazole moiety—presents unique chromatographic challenges.[1]

This guide moves beyond generic "screening" protocols. We compare a Standard Generic Acidic Method (often the first attempt in R&D) against an Optimized Buffered Method , demonstrating why precise pH control is the single most critical factor for this compound's purity analysis.

Key Takeaway: While generic formic acid gradients are sufficient for rough purity checks, they fail to provide the robustness required for GMP release testing due to the pKa proximity of the tetrazole ring.[2]

Chemical Context & Separation Strategy

To develop a robust method, we must first understand the molecule's behavior in solution.[2]

• The Tetrazole Ring: Acts as a weak acid (pKa ~4.5 - 4.9).[2]

  • At pH < 3.0:[1][2][3] Fully protonated (Neutral) ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    High Retention on C18.

  • At pH > 6.0:[1][2] Fully deprotonated (Anionic) ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    Low Retention (elutes in void volume without ion-pairing).

• The Pyridine Ring: The 2-chloro substitution is electron-withdrawing, significantly lowering the basicity of the pyridine nitrogen (pKa < 1.0).[1] It remains neutral across most standard HPLC pH ranges (2–8).[2]

The Challenge: Operating near the tetrazole pKa (pH 4–5) results in "peak splitting" or severe tailing due to dynamic proton exchange.[2]

Visualizing the Impurity Landscape

The following diagram maps the critical impurities that the method must resolve.

Figure 1: Synthesis pathway and potential impurities.[2] Impurity A (Carboxylic Acid) is the critical separation pair due to structural similarity.[2]

Comparative Method Analysis

We evaluated two distinct approaches. The data below highlights the performance gap between a "Quick-and-Dirty" generic method and a "Validation-Ready" optimized method.

Method A: The Generic Approach (Formic Acid)

Commonly used for LC-MS scouting.[2]

• Column: C18 (Standard), 3.5 µm.[2]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[2]

• Mobile Phase B: Acetonitrile.[2][4][5][6]

• Observation: The pH of 0.1% Formic Acid is ~2.[2]7. While theoretically acidic enough to protonate the tetrazole, the buffering capacity is negligible .[2] Sample injection (especially if dissolved in DMSO or MeOH) can locally shift the pH inside the column, causing peak broadening.[2]

Method B: The Optimized Approach (Phosphate Buffer)

Designed for QC and Purity Analysis.[2]

• Column: High-Strength Silica (HSS) C18 or Phenyl-Hexyl.

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 2.0.

• Mobile Phase B: Acetonitrile.[2][4][5][6]

• Observation: The strong buffer capacity locks the tetrazole in its neutral, protonated state.[2] The low pH (2.0) is well below the pKa, ensuring 99.9% protonation.[2]

Performance Comparison Data

Parameter	Method A (Generic Formic)	Method B (Optimized Phosphate)	Verdict
Retention Time (RT)	4.2 min (Variable)	6.8 min (Stable)	Method B allows better separation from void.[2]
Peak Tailing (Tf)	1.8 (Significant tailing)	1.1 (Symmetric)	Method B eliminates secondary interactions.[2]
Resolution (Rs)	1.5 (vs. Nitrile Impurity)	> 3.0 (vs. Nitrile Impurity)	Method B is robust for quantitation.[2]
Buffering Capacity	Low (Susceptible to sample matrix)	High (Resistant to matrix effects)	Method B is preferred for purity assay.[2]
MS Compatibility	Yes	No (Unless Ammonium Formate is used)	Method A is only for ID; Method B for Purity.[2]

Detailed Experimental Protocols

Protocol 1: Optimized Purity Method (Method B)

Recommended for final product release and stability testing.

1. Instrumentation:

• HPLC System with Binary Gradient Pump.[2]

• Detector: UV/DAD at 254 nm (Primary) and 220 nm (Secondary).[2]

• Column Oven: 40°C.

2. Chromatographic Conditions:

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.[2]

• Flow Rate: 1.0 mL/min.[2][4]

• Injection Volume: 5–10 µL.

3. Mobile Phase Preparation:

• Buffer (MPA): Dissolve 2.72 g of KH₂PO₄ in 1000 mL water. Adjust pH to 2.0 ± 0.1 with Phosphoric Acid (85%). Filter through 0.22 µm membrane.[2]

• Organic (MPB): 100% Acetonitrile (HPLC Grade).[2]

4. Gradient Program:

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Action
0.0	95	5	Equilibration
2.0	95	5	Isocratic Hold (Elute polar salts)
15.0	40	60	Linear Gradient
18.0	5	95	Wash
20.0	5	95	Hold
20.1	95	5	Re-equilibration
25.0	95	5	End

5. System Suitability Criteria (Self-Validating):

• Tailing Factor: NMT 1.5.

• Theoretical Plates: NLT 5000.

• RSD (n=5): NMT 2.0% for Area.[2][5]

Protocol 2: Sample Preparation

Crucial step to prevent solvent effects.[1][2]

• Diluent: 50:50 Water:Acetonitrile.[2][5]

• Stock Solution: Dissolve 10 mg substance in 2 mL DMSO (if solubility is low) or Diluent, then make up to 10 mL with Diluent.

• Working Concentration: 0.5 mg/mL.[2]

• Note: Do not use 100% Acetonitrile as diluent; it may cause "solvent wash-through" of the polar tetrazole, leading to split peaks.[1]

Method Development Workflow (Decision Tree)

Use this logic flow to troubleshoot or adapt the method for different impurities.

Figure 2: Workflow for optimizing separation of tetrazole derivatives.

References

• PubChem. (2025).[2] 2-Chloro-5-(2H-tetrazol-5-yl)pyridine | C6H4ClN5.[1] National Library of Medicine. [Link][2]

• Sielc Technologies. (2018).[2] Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column. (Guidance on tetrazole retention mechanics). [Link]

• ZirChrom Separations. (n.d.).[2] Method Development Guide: Buffer Selection and pH. [Link]

Sources

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• 4. hplc.eu [hplc.eu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparing reactivity of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine vs 2-Chloropyridine

Comparative Reactivity Guide: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine vs. 2-Chloropyridine

As drug development increasingly relies on highly functionalized nitrogen heterocycles, understanding the nuanced reactivity of substituted pyridines is paramount. This guide provides an objective, data-backed comparison between 2-Chloropyridine (a fundamental building block) and 2-Chloro-5-(2H-tetrazol-5-yl)pyridine (a highly activated analog). By analyzing their electronic properties, we will establish the causality behind their divergent behaviors in Nucleophilic Aromatic Substitution (S_NAr) and Palladium-catalyzed cross-coupling workflows.

Electronic Properties & Mechanistic Causality

The reactivity of heteroaryl chlorides is dictated by the electron density at the carbon-chlorine bond and the stability of the resulting anionic intermediate (Meisenheimer complex) during substitution[1].

• 2-Chloropyridine : The ring nitrogen acts as an electron-withdrawing group (EWG) via induction and resonance, making it roughly 2.3 × 10^8 times more reactive toward S_NAr than chlorobenzene[1]. However, for unactivated nucleophiles (e.g., aliphatic amines), this activation is often insufficient. Reactions typically remain sluggish and require harsh thermal conditions or transition-metal catalysis to proceed efficiently[2].

• 2-Chloro-5-(2H-tetrazol-5-yl)pyridine : The addition of the 2H-tetrazol-5-yl group at the 5-position fundamentally alters the substrate's molecular orbital landscape. Tetrazoles are well-documented bioisosteres of carboxylic acids, possessing an acidic N-H proton with a pKa of approximately 4.9[3]. As a powerful EWG positioned para to the C2-chloride, the tetrazole ring significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the pyridine system[4]. This dual-activation (ring nitrogen + tetrazole) drastically reduces the activation energy (ΔG‡) required for nucleophilic attack, enabling rapid S_NAr under remarkably mild conditions.

Nucleophilic Aromatic Substitution (S_NAr): Performance Comparison

Because of the profound LUMO-lowering effect of the tetrazole group, 2-Chloro-5-(2H-tetrazol-5-yl)pyridine operates as a highly efficient electrophile, bypassing the need for expensive Palladium catalysts in C-N bond formation.

Table 1: S_NAr Reactivity Profile Comparison

Parameter	2-Chloropyridine	2-Chloro-5-(2H-tetrazol-5-yl)pyridine
S_NAr Activation Level	Moderate (Requires strong nucleophiles)	Very High (Reacts with weak nucleophiles)
Typical Temperature	100–150 °C (or microwave)	20–60 °C
Transition Metal Required?	Often Yes (Buchwald-Hartwig)	No (Spontaneous S_NAr)
Meisenheimer Stability	Stabilized by Pyridine N	Hyper-stabilized by Pyridine N + Tetrazole

Self-Validating Experimental Protocol: Mild S_NAr of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

To validate the enhanced electrophilicity, the following metal-free amination protocol demonstrates high-yielding C-N bond formation:

• Preparation : In an oven-dried flask, dissolve 1.0 mmol of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in 5.0 mL of anhydrous Ethanol.

• Base Addition : Add 2.5 mmol of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The excess base first deprotonates the acidic tetrazole N-H (pKa ~4.9)[3], ensuring the incoming amine nucleophile is not prematurely protonated and deactivated by the substrate itself.

• Nucleophile Introduction : Add 1.1 mmol of the target amine (e.g., benzylamine).

• Reaction : Stir at 60 °C for 2–4 hours. Monitor conversion via LC-MS.

• Workup : Concentrate under reduced pressure, acidify mildly to pH 4 to reprotonate the tetrazole ring, and extract with Ethyl Acetate. Note: Attempting this exact metal-free protocol with 2-Chloropyridine typically yields <5% conversion, proving the kinetic necessity of the tetrazole activator[2].

Cross-Coupling (Pd-Catalysis): Catalyst Poisoning & Workarounds

While the tetrazole-bearing analog excels in S_NAr, its structural features introduce severe complications in Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura).

• 2-Chloropyridine : Readily undergoes oxidative addition with Pd(0) species. Standard Suzuki conditions (Pd(dppf)Cl₂, Na₂CO₃, 90 °C) cleanly yield >90% of the biaryl product.

• 2-Chloro-5-(2H-tetrazol-5-yl)pyridine : The free N-H proton of the tetrazole rapidly quenches the inorganic bases required for the transmetalation step. Furthermore, the resulting tetrazolate anion is a potent multidentate ligand. It can tightly coordinate to the Palladium center, displacing phosphine ligands, effectively poisoning the catalyst, and halting the catalytic cycle[5].

Self-Validating Experimental Protocol: Modified Suzuki Coupling for Tetrazole-Bearing Pyridines

To successfully cross-couple the tetrazole analog without pre-protecting the ring (e.g., with a Trityl group), the system must be engineered to outcompete tetrazole-induced catalyst poisoning:

• Pre-activation : Combine 1.0 mmol of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine and 1.2 mmol of Arylboronic acid in a Schlenk tube.

• Base Overload : Add 4.0 mmol of Cs₂CO₃.

  • Causality: A vast excess of strong base is required to compensate for the stoichiometric consumption by the tetrazole proton[3] and to successfully drive the boronic acid activation.

• Catalyst/Ligand Selection : Add 5 mol% Pd₂(dba)₃ and 10 mol% XPhos.

  • Causality: XPhos is a highly bulky, electron-rich biaryl phosphine ligand. Its extreme steric bulk prevents the multi-nitrogen tetrazolate from coordinating to and poisoning the Pd center[5].

• Solvent & Heating : Add 5 mL of degassed 1,4-Dioxane/H₂O (4:1). Heat at 100 °C for 12 hours under N₂.

Visualizations of Reactivity Workflows

Caption: Thermodynamic and kinetic pathways of S_NAr for Compounds A and B.

Caption: Workflow for mitigating catalyst poisoning during Pd-catalyzed cross-coupling.

References

• Active chloro-heterocycles - Fisher Scientific. Thermo Fisher Scientific. Available at: [Link]

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? National Center for Biotechnology Information (PMC). Available at: [Link]

• Correlating Activation Energy with Relevant Orbital Energy. WuXi Biology. Available at: [Link]

• Tetrazole. Wikipedia. Available at:[Link]

• Nitrate Reduction for Deaminative Suzuki–Miyaura Coupling of Anilines. National Center for Biotechnology Information (PMC). Available at: [Link]

Sources

• 1. thermofishersci.in [thermofishersci.in]
• 2. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrazole - Wikipedia [en.wikipedia.org]
• 4. wuxibiology.com [wuxibiology.com]
• 5. Nitrate Reduction for Deaminative Suzuki–Miyaura Coupling of Anilines - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Bioactivity of Tetrazole Derivatives Compared to Carboxylate Analogs

In the landscape of medicinal chemistry, the strategic bioisosteric replacement of functional groups is a foundational principle for optimizing a molecule's pharmacological profile. Among the most successful and widely adopted strategies is the substitution of a carboxylic acid with a 5-substituted-1H-tetrazole.[1][2] This guide provides an in-depth comparative analysis of these two critical acidic functional groups, explaining the physicochemical and pharmacokinetic rationale behind the swap and providing detailed experimental protocols for their validation.

The Principle of Bioisosteric Replacement

Bioisosterism refers to the substitution of atoms or groups of atoms within a molecule that results in a new compound with similar biological activity. The tetrazole ring is considered a non-classical bioisostere of the carboxylic acid group.[3] This is because they share comparable acidity (pKa) and the ability to participate in similar noncovalent interactions, such as hydrogen bonding, with biological targets like enzymes and receptors.[4][5]

The primary motivation for this exchange often lies in overcoming the inherent liabilities of the carboxylic acid moiety, which can include poor metabolic stability (e.g., susceptibility to glucuronidation), limited cell permeability, and potential toxicity issues.[4][6][7] Tetrazoles, being metabolically robust, can significantly improve a drug candidate's pharmacokinetic profile, leading to enhanced bioavailability and a longer duration of action.[2][8][9][10]

Caption: Bioisosteric replacement of a carboxylic acid with a tetrazole.

Part 1: Physicochemical and Pharmacokinetic Comparison

The subtle yet significant differences in the physicochemical properties of tetrazoles and carboxylic acids have profound impacts on a drug's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

Acidity (pKa) and Lipophilicity (LogP/LogD)

The tetrazole ring's four nitrogen atoms effectively delocalize the negative charge over a larger aromatic system compared to the two oxygen atoms in a carboxylate anion.[1] This results in comparable acidity but often increased lipophilicity.

• Acidity (pKa): Tetrazoles typically have a pKa in the range of 4.5-4.9, which is very similar to the 4.2-4.5 range of carboxylic acids.[11] This similarity allows the tetrazole to mimic the ionic interactions of the carboxylate group at physiological pH.

• Lipophilicity (LogP/LogD): Tetrazoles are generally more lipophilic than their carboxylate counterparts.[3][11] However, this increased lipophilicity does not always translate to better membrane permeability. The strong hydrogen bonding capacity of tetrazoles can lead to a high desolvation penalty, which can counteract gains in permeability.[11]

Metabolic Stability & Bioavailability

A key advantage of the tetrazole moiety is its enhanced metabolic stability. Carboxylic acids are prone to Phase II metabolism, particularly glucuronidation, which can lead to rapid systemic clearance. The tetrazole ring is significantly more resistant to these metabolic pathways.[1][4][10][12] This improved stability is a primary driver for the bioisosteric swap, often resulting in superior oral bioavailability.[4]

The following table presents a hypothetical but representative comparison of a generic drug candidate and its tetrazole analog, illustrating the expected improvements.

Property	Carboxylic Acid Analog	Tetrazole Analog	Rationale for Difference
pKa	~4.4	~4.7	Similar acidity due to effective charge delocalization in the tetrazole ring.
LogD (pH 7.4)	1.5	2.1	Tetrazole ring is inherently more lipophilic.[3][11]
Target Binding (Ki)	120 nM	100 nM	The tetrazole effectively mimics the key interactions of the carboxylate.
Metabolic Half-Life (t½)	15 min	60 min	Tetrazole is resistant to metabolic pathways like glucuronidation that clear carboxylic acids.[4]
Oral Bioavailability (%F)	10%	40%	Improved metabolic stability leads to reduced first-pass metabolism and higher systemic exposure.[4]

Part 2: Case Study - Angiotensin II Receptor Blockers (ARBs)

The development of ARBs, such as Losartan, for treating hypertension is the quintessential example of the tetrazole-for-carboxylate strategy.[1] The initial carboxylic acid-containing lead compounds showed potent in vitro activity but suffered from poor oral bioavailability.[5][11]

The replacement of the carboxylic acid with a tetrazole ring led to the development of Losartan, which not only retained high-affinity binding to the Angiotensin II Type 1 (AT1) receptor but was also effective after oral administration.[5] Site-directed mutagenesis studies have shown that the tetrazole moiety occupies the same binding pocket as a carboxylate would, engaging in a complex set of interactions with key amino acid residues.[1]

Losartan itself is a prodrug; about 14% is metabolized by CYP2C9 and CYP3A4 enzymes to its active carboxylic acid metabolite, E-3174.[6] This active metabolite is 10 to 40 times more potent than Losartan, demonstrating that both moieties can be effectively utilized within a single therapeutic strategy.[2][6]

Caption: Simplified Renin-Angiotensin pathway showing the action of ARBs.

Part 3: Experimental Validation Protocols

To empirically validate the advantages of a tetrazole derivative over its carboxylate analog, a series of standardized in vitro assays are essential. The following protocols provide a self-validating framework for this comparison.

Caption: A logical workflow for the comparative validation of drug candidates.

Protocol 1: Determination of pKa by Potentiometric Titration

Objective: To accurately measure the acid dissociation constant (pKa) of the carboxylate and tetrazole analogs.

Rationale: Potentiometric titration is a highly accurate method for determining pKa values.[8] By generating a titration curve (pH vs. volume of titrant), the inflection point, which corresponds to the pKa, can be precisely identified.[5][8]

Methodology:

• Preparation:

  • Calibrate a pH meter using standard buffers (e.g., pH 4, 7, and 10).[11]

  • Prepare a 1 mM solution of the test compound (carboxylate or tetrazole analog) in deionized water or a suitable co-solvent if solubility is low.[11][13]

  • Prepare standardized 0.1 M NaOH and 0.1 M HCl solutions.[11]

  • To maintain constant ionic strength, add KCl to the test solution for a final concentration of 0.15 M.[8][11]

• Titration:

  • Place 20 mL of the test solution in a jacketed beaker maintained at 25°C.

  • Purge the solution with nitrogen gas for 5-10 minutes to remove dissolved CO2.[8][11]

  • If titrating an acid, first adjust the solution to an acidic pH (~2.0) with 0.1 M HCl.

  • Begin titration by adding small, precise increments (e.g., 0.05 mL) of 0.1 M NaOH.

  • After each addition, allow the pH reading to stabilize and record the value.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis).

  • The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve).

  • For greater accuracy, calculate the first derivative (ΔpH/ΔV) of the curve. The peak of the first derivative plot indicates the equivalence point. The pKa is the pH at half of this volume.[5]

Protocol 2: Determination of LogD by Shake-Flask Method (OECD 107)

Objective: To measure the distribution coefficient (LogD) at a physiological pH (7.4), which reflects the compound's lipophilicity.

Rationale: The shake-flask method is the gold standard for LogP/LogD determination.[4] It directly measures the equilibrium distribution of a compound between n-octanol and an aqueous buffer, providing a critical parameter for predicting membrane permeability and absorption.[14] This method is most reliable for compounds with an expected log KOW between -2 and 4.[14]

Methodology:

• Preparation:

  • Pre-saturate n-octanol with pH 7.4 phosphate-buffered saline (PBS) and vice-versa by mixing them vigorously for 24 hours and allowing them to separate.

  • Prepare a stock solution of the test compound in the aqueous phase (pre-saturated PBS). The concentration should be below 0.01 M.[3]

• Partitioning:

  • In a suitable vessel, combine the aqueous solution of the test compound with the pre-saturated n-octanol. The volume ratio should be adjusted based on the expected LogD to ensure quantifiable amounts in both phases.

  • Agitate the vessel at a constant temperature (25°C) until equilibrium is reached (e.g., shake for 1 hour, then let stand for 1 hour).

  • Separate the two phases carefully by centrifugation to avoid emulsions.

• Quantification:

  • Determine the concentration of the test compound in both the n-octanol and aqueous phases using a suitable analytical method (e.g., HPLC-UV/MS).

  • The Distribution Coefficient (D) is calculated as: D = [Concentration]octanol / [Concentration]aqueous.

  • LogD is the base-10 logarithm of D.

Protocol 3: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Objective: To determine the in vitro intrinsic clearance of the compounds, providing a measure of their susceptibility to Phase I metabolism.

Rationale: HLMs are subcellular fractions containing a high concentration of key drug-metabolizing enzymes, particularly Cytochrome P450s (CYPs).[15][16] Measuring the rate of disappearance of the parent compound over time provides a robust estimate of its metabolic stability.[1][17]

Methodology:

• Preparation:

  • Thaw cryopreserved pooled human liver microsomes (e.g., 20 mg/mL stock) at 37°C.[1][9] Keep on ice once thawed.

  • Prepare a 1 M potassium phosphate buffer (pH 7.4).[17]

  • Prepare a 20 mM NADPH stock solution in buffer (this is the cofactor that initiates the reaction).[9]

  • Prepare a 1 µM working solution of the test compound in the buffer.

• Incubation:

  • In a 96-well plate, combine the buffer, microsomes (final concentration 0.5 mg/mL), and the test compound solution.[15]

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution (final concentration 1 mM).[9][15]

• Sampling and Termination:

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot of the reaction mixture.

  • Immediately terminate the reaction by adding the aliquot to a 3-4 fold volume of ice-cold acetonitrile containing an internal standard.[9][16]

  • Include controls: a minus-cofactor control (to check for non-NADPH dependent degradation) and a zero-time point.[9][15]

• Analysis:

  • Centrifuge the terminated samples to pellet the protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

  • Plot the natural log of the percentage of compound remaining versus time. The slope of this line (-k) is the elimination rate constant.

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (Clint) = (0.693 / t½) / (mg/mL microsomal protein).

Conclusion

The bioisosteric replacement of a carboxylic acid with a tetrazole is a powerful and field-proven strategy in drug discovery. While both moieties can engage in similar target interactions, the tetrazole often confers significant advantages in terms of metabolic stability and overall pharmacokinetic properties. This frequently translates into improved oral bioavailability and a more favorable dosing profile. The experimental protocols outlined in this guide provide a robust framework for researchers to validate these properties, enabling data-driven decisions in the optimization of lead compounds and the selection of clinical candidates.

References

• BenchChem. (2025). Tetrazole vs. Carboxylic Acid: a comparative analysis in drug design. BenchChem Technical Support.
• Deka, B., et al. (2021). Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review. Hilaris Publisher.
• Bentham Science Publishers. (2017). Tetrazole Derivatives as Promising Anticancer Agents. Bentham Science.
• International Journal of Pharmaceutical Sciences Review and Research. (2017). A Pharmacological Expedition of Tetrazole Compounds Towards Medical Field - An Overview. IJPSRR.
• Frontiers. (2025). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers in Chemistry.
• Taylor & Francis Online. (2019). Bioisosteres in Drug Discovery: Focus on Tetrazole. Taylor & Francis.
• OECD. (2006). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. OECD.
• WuXi AppTec. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. WuXi AppTec.
• MDPI. (2022).
• BenchChem. (2025). A Comparative Analysis of 5-(5-Methylisoxazol-3-yl)-1H-tetrazole and its Carboxylic Acid Analog in Biological Systems. BenchChem Technical Support.
• Evotec. (n.d.). Microsomal Stability. Cyprotex ADME-Tox Solutions.
• Ballatore, C., Huryn, D. M., & Smith, A. B., III. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem.
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• ResearchGate. (2019). Comparison of known drugs and their tetrazolone derivatives.
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Thermal analysis (TGA/DSC) of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

An In-Depth Comparative Guide to the Thermal Analysis of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Authored by: A Senior Application Scientist

This guide provides a comprehensive examination of the thermal stability and decomposition characteristics of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine. As a molecule combining a halogenated pyridine ring with a high-nitrogen tetrazole moiety, its thermal behavior is of critical interest for safety, handling, and application in pharmaceutical and materials science research.

Given the absence of published, peer-reviewed thermal analysis data for this specific compound, this guide establishes a predictive and comparative framework. We will detail a rigorous, self-validating experimental protocol for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). To provide a meaningful benchmark, we will compare the anticipated thermal properties of the target compound with the experimentally determined data of a close structural analog, 5-(4-Pyridyl)tetrazolate (H4-PTZ) . This approach allows researchers to understand the expected thermal profile and the scientific rationale behind it.

The Scientific Imperative: Why Thermal Analysis is Critical

The structure of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine incorporates two key features that dictate its thermal properties:

• The Tetrazole Ring : This five-membered heterocyclic ring is composed of four nitrogen atoms and one carbon atom. Tetrazole derivatives are known for their high nitrogen content and significant positive heats of formation, classifying them as energetic materials.[1][2] The thermal decomposition of the tetrazole ring can release a large amount of energy, primarily through the exothermic elimination of nitrogen gas (N₂).[3] Understanding the onset temperature and energy of this decomposition is paramount for assessing the material's thermal hazard.[4]

• The Chloropyridine Moiety : The presence of a chlorine atom on the pyridine ring introduces electronegativity and can influence the overall electronic structure and, consequently, the thermal stability of the molecule. While 2-chloropyridine itself is a relatively stable liquid[5], related compounds such as 2-chloropyridine-N-oxide are known to undergo exothermic decomposition at elevated temperatures (120-130 °C), highlighting the need for careful thermal evaluation.[6]

Therefore, TGA/DSC analysis is not merely a characterization step; it is an essential safety and stability assessment. It provides critical data on melting point, decomposition onset temperature, mass loss profiles, and the net energy release or absorption, which are vital for safe storage, handling, and processing.

Experimental Protocol: A Validated TGA/DSC Methodology

This protocol is designed to yield high-fidelity, reproducible data for nitrogen-rich heterocyclic compounds. The causality behind each parameter selection is explained to ensure experimental integrity.

Instrumentation and Calibration

A simultaneous TGA/DSC instrument (e.g., SDT Q600 or similar) is required.[7] This allows for the concurrent measurement of mass change (TGA) and heat flow (DSC) on the same sample, ensuring a direct correlation between thermal events and mass loss.

• Causality : Simultaneous analysis eliminates discrepancies that could arise from using two different instruments, such as variations in furnace temperature profiles or atmospheric conditions.[7]

Calibration :

• Temperature Calibration : Calibrate the instrument across the intended experimental range using certified reference materials with known melting points (e.g., Indium, Tin, Zinc).[8]

• Heat Flow Calibration : Calibrate the DSC signal using the known enthalpy of fusion of a standard like Indium.[8]

• Mass Calibration : Verify the thermobalance accuracy using standard calibration weights.

Step-by-Step Experimental Procedure

• Sample Preparation : Use a small sample mass of 1.0 ± 0.2 mg .

  • Causality : A small sample mass minimizes thermal gradients within the sample and reduces the risk of a violent pressure event inside the crucible should the material decompose rapidly. This is a critical safety measure for energetic materials.[1][9]

• Crucible Selection : Place the sample in an aluminum pan. For temperatures exceeding 600 °C, a ceramic (alumina) crucible is recommended.

• Atmosphere : Purge the furnace with an inert nitrogen atmosphere at a constant flow rate of 50 mL/min .

  • Causality : An inert atmosphere prevents oxidative decomposition, ensuring that the observed thermal events are intrinsic to the molecule's stability rather than a reaction with oxygen.[1]

• Temperature Program :

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 500 °C at a heating rate of 10 °C/min .

  • Causality : A 10 °C/min heating rate is a standard condition that provides a good balance between resolution and experimental time.[10] Running experiments at multiple heating rates (e.g., 5, 10, 15, and 20 °C/min) is highly recommended for advanced kinetic analysis to determine parameters like activation energy.[9][11]

• Data Acquisition : Record mass (TGA), derivative mass loss (DTG), and differential heat flow (DSC) as a function of temperature.

The following diagram outlines the logical flow of this experimental workflow.

Caption: Experimental workflow for TGA/DSC analysis.

Comparative Analysis: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine vs. 5-(4-Pyridyl)tetrazolate (H4-PTZ)

To forecast the thermal behavior of our target compound, we will use data from a published study on 5-(4-Pyridyl)tetrazolate (H4-PTZ), which shares the core pyridyl-tetrazole structure.[1][9]

Reference Data for Comparator Compound

The thermal properties of H4-PTZ, determined by DSC at a heating rate of 10 K/min (equivalent to 10 °C/min), are summarized below.

Parameter	5-(4-Pyridyl)tetrazolate (H4-PTZ)	Source
Onset Decomposition Temp (T₀)	264.03 °C	[1][9]
Peak Exotherm Temp (Tₚ)	275.58 °C	[1][9]
Decomposition Enthalpy (ΔH)	~1000 J/g	[9]
Decomposition Mechanism	Single-stage, energetic decomposition	[1][9]

Predicted Thermal Profile of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

We can now hypothesize how the structural differences in our target compound will influence its thermal profile relative to the H4-PTZ reference.

Parameter	Predicted: 2-Chloro-5-(2H-tetrazol-5-yl)pyridine	Scientific Rationale
Onset Decomposition Temp (T₀)	Potentially Lower (e.g., 220-250 °C)	The chlorine atom is a strong electron-withdrawing group. This can destabilize the aromatic system of the tetrazole ring, potentially lowering the activation energy required for the initial N₂ elimination. Studies on substituted tetrazoles have shown that electronegative substituents can decrease thermal stability.[3]
Decomposition Enthalpy (ΔH)	Comparable or Slightly Lower	The primary energy release comes from the decomposition of the tetrazole ring. While the overall molecular weight is higher, the core energetic component remains the same. The formation of HCl as a gaseous byproduct during decomposition is possible.
Decomposition Mechanism	Likely Multi-stage	The TGA curve may show an initial mass loss corresponding to the decomposition of the tetrazole ring, followed by the fragmentation of the chloropyridine ring at higher temperatures. This contrasts with the single-stage decomposition observed for the simpler H4-PTZ.

The proposed decomposition pathway involves an initial, highly exothermic step driven by the tetrazole ring, followed by subsequent fragmentation.

Caption: Predicted multi-stage decomposition pathway.

Conclusion and Recommendations for Researchers

While direct experimental data for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine is not yet available, a robust analysis based on established principles and comparative data from structural analogs provides a strong predictive framework.

Key Expectations:

• The compound is expected to be an energetic material, with a significant exothermic decomposition driven by the tetrazole moiety.

• The onset of decomposition is predicted to occur at a lower temperature than its non-halogenated pyridyl-tetrazole analog due to the electronic influence of the chlorine substituent.

• The decomposition process may occur in multiple stages, observable in the TGA/DTG curve.

Recommendation : Researchers handling this compound must treat it as a potentially energetic material. The TGA/DSC protocol detailed in this guide should be performed as a mandatory first step in any research campaign to definitively characterize its thermal properties and establish safe handling limits. The use of small sample quantities is crucial for initial screening. This rigorous, safety-first approach is essential when working with novel nitrogen-rich heterocyclic compounds.

References

• Ding X, Zhao S, Ni L, Pan Y. 2022. Thermal hazard and mechanism study of 5-(4-Pyridyl)tetrazolate (H4-PTZ). Emergency Management Science and Technology 2:13. [Link]

• Sivaprakasam, P., et al. 2024. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules 29(9):2084. [Link]

• Sinditskii, V. P., et al. 2018. Features of thermal decomposition of N-substituted tetrazoles. ResearchGate. [Link]

• Ding, X., et al. 2022. Thermal hazard and mechanism study of 5-(4-Pyridyl)tetrazolate (H4-PTZ). ResearchGate. [Link]

• PubChem. 2-Chloropyridine. National Center for Biotechnology Information. [Link]

• Sperling, L. H. 2020. Standardizing differential scanning calorimetry (DSC) thermal decomposition temperatures at various heating rates of an energetic material as a threshold one. ResearchGate. [Link]

• Sivaprakasam, P., et al. 2024. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PubMed. [Link]

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• Sivaprakasam, P., et al. 2024. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. ResearchGate. [Link]

• Wang, Y., et al. 2022. Effect of 5-Amino-1H-Tetrazole on Combustion Pyrolysis Characteristics and Kinetics of a Combustion Tear Gas Mixture. Molecules 27(14):4332. [Link]

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• Gurbanov, A. V., et al. 2017. Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents. Beilstein Journal of Organic Chemistry 13:869-877. [Link]

• Sharma, P., et al. 2023. Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Advances 13(45):31728-31752. [Link]

• IIT Kanpur. Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). Indian Institute of Technology Kanpur. [Link]

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• Bölter, M. 2019. Synthesis and Characterization of New Eco-Friendly Nitrogen-Rich Energetic Materials. LMU Munich University Library. [Link]

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Analytical Purity Standards for High-Nitrogen Heterocycles: A Methodology Comparison Guide for 2-Chloro-5-(2H-tetrazol-5-yl)pyridine

Executive Summary

2-Chloro-5-(2H-tetrazol-5-yl)pyridine (Formula: C₆H₄ClN₅, MW: 181.58 g/mol ) is a critical high-nitrogen heterocyclic intermediate utilized in the development of advanced pharmaceuticals and agrochemicals[1]. With a mass fraction consisting of 38.57% Nitrogen and 19.52% Chlorine , establishing its absolute purity presents a formidable analytical challenge. Standard chromatographic techniques (HPLC-UV) often fail to detect inorganic impurities or moisture, necessitating the use of Elemental Analysis (EA) and Quantitative NMR (qNMR).

This guide objectively compares analytical methodologies, providing the mechanistic causality and self-validating protocols required to meet the American Chemical Society (ACS) standard of ±0.4% accuracy for elemental purity[2].

Mechanistic Insights: The Challenge of Tetrazole Combustion

Standard Dumas combustion analyzers frequently fail to yield accurate Carbon and Nitrogen values when analyzing tetrazoles. As an Application Scientist, it is critical to understand the causality behind these failures to select the correct analytical alternative:

• Explosive Thermal Decomposition: Tetrazole rings undergo rapid, violent thermal decomposition at high heating rates. Depending on the substitution pattern and temperature, they decompose via two primary pathways: the elimination of N₂ gas (forming a nitrilimine intermediate) or the elimination of HN₃[3][4]. This rapid gas expansion can physically expel uncombusted carbon out of the high-temperature oxidation zone, leading to artificially low Carbon recoveries.

• Refractory Nitride Formation: Incomplete oxidation of the high-nitrogen core can lead to the formation of refractory carbon-nitrogen polymers or complex NOₓ species that resist downstream reduction.

• Halogen Catalyst Poisoning: The chlorine atom generates HCl and Cl₂ gas during combustion. If not trapped, these halogen radicals will poison the copper reduction catalyst and permanently interfere with the Thermal Conductivity Detector (TCD)[5][6].

To counteract these mechanisms, the analytical protocol must utilize a combustion aid—such as Vanadium(V) oxide (V₂O₅)—to act as a localized oxygen donor and thermal flux, ensuring smooth, complete oxidation.

Tetrazole thermal decomposition and catalytic combustion pathways.

Comparative Analysis of Purity Determination Methods

How does Modified CHN Combustion compare to alternative analytical standards for this specific compound?

Analytical Method	Operating Principle	Accuracy / Precision	Strengths	Limitations
Modified CHN Combustion	High-temp oxidation (Dumas) with V₂O₅ flux and Ag wool trap[5].	±0.3% (High)	Directly measures absolute mass fraction of C, H, N. Detects inorganic salts.	Destructive; requires specialized halogen trapping to prevent drift.
Quantitative NMR (qNMR)	¹H-NMR integration vs. internal standard (e.g., Maleic acid).	±0.5% (High)	Non-destructive; provides structural confirmation + absolute purity in one run.	Requires high-purity internal standards and precise T₁ relaxation times.
HPLC-UV (Area %)	Chromatographic separation and UV absorbance.	Variable (Moderate)	Excellent for tracking related organic impurities and synthesis byproducts.	Overestimates absolute purity; blind to non-UV absorbing salts and moisture.

Self-Validating Experimental Protocols

To establish absolute purity, the following workflows must be executed. Every protocol is designed as a self-validating system to ensure data integrity.

Protocol 1: Modified Dumas CHN Analysis for Halogenated Tetrazoles

Objective: Achieve ±0.4% accuracy for C, H, and N in 2-Chloro-5-(2H-tetrazol-5-yl)pyridine[2]. Self-Validation Check: The system uses K-factor calibration with a structurally similar halogenated standard to verify the silver wool's trapping efficiency before running the unknown tetrazole.

• Instrument Preparation: Pack the quartz oxidation reactor with Chromium(III) oxide (Cr₂O₃) and Copper(II) oxide (CuO) catalysts. Insert a 2 cm plug of silver wool at the bottom of the oxidation tube (heated to ~900°C) to trap chlorine radicals as non-volatile AgCl[5][6].

• Reduction Reactor: Pack the reduction tube with high-purity copper wires, maintained at 640°C, to quantitatively reduce NOₓ species to N₂ gas[5].

• Calibration: Weigh 2.0–3.0 mg of a certified reference standard (e.g., Sulfanilamide) into tin capsules. Run 3 replicates to establish baseline K-factors for C, H, and N.

• Halogen Trap Validation: Run 2.0 mg of 4-Chlorobenzoic acid. Verify that the Carbon recovery is within ±0.3% of theoretical. This confirms the silver wool is effectively preventing Cl from interfering with the TCD.

• Sample Preparation: Accurately weigh 2.000 (±0.001) mg of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine into a tin capsule using a microbalance. Add exactly 2.0 mg of V₂O₅ powder directly into the capsule. The V₂O₅ acts as a localized oxygen donor to prevent the tetrazole from explosively fragmenting.

• Combustion & Detection: Drop the capsule into the flash combustion zone (1000°C) under a pulse of pure O₂. The gases pass through the halogen trap, reduction column, and a Porapak GC column (heated to ~120°C) to separate N₂, CO₂, and H₂O before TCD quantification[5].

Modified Dumas CHN analysis workflow for halogenated high-nitrogen compounds.

Protocol 2: Orthogonal Validation via qNMR

Objective: Confirm the CHN purity result using an independent physical property.

• Standard Selection: Select an internal standard (IS) with a known purity (>99.9%), such as Maleic Acid, whose NMR signals do not overlap with the pyridine or tetrazole protons of the sample.

• Sample Prep: Accurately weigh ~10 mg of 2-Chloro-5-(2H-tetrazol-5-yl)pyridine and ~5 mg of Maleic Acid using a microbalance (d = 0.001 mg) into the same vial. Dissolve completely in 0.6 mL of DMSO-d₆.

• Acquisition: Run a ¹H-NMR experiment with a relaxation delay (D1) of at least 5 × T₁ (typically >30 seconds) to ensure complete relaxation of all protons, ensuring quantitative integration.

• Calculation: Calculate the absolute mass fraction using the integration ratio of the pyridine protons against the alkene protons of the Maleic acid internal standard.

Conclusion

For high-nitrogen, halogenated heterocycles like 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, relying solely on HPLC-UV leads to a dangerous overestimation of purity. A dual-method approach—utilizing a modified Dumas CHN combustion (with V₂O₅ flux and silver wool halogen trapping) alongside qNMR—provides a robust, self-validating analytical framework that meets strict ACS elemental analysis standards (±0.4%)[2].

References

• WO2012052412A1 - Novel heterocyclic compounds as pesticides | Google P

• An International Study Evaluating Elemental Analysis | ACS Central Science |[Link]

• Decomposition of Aminotetrazole Based Energetic Materials under High Heating Rate Conditions | Zachariah Group (UCR) |[Link]

• Initiation and Decomposition of Tetrazole Containing Green Energetic Materials | MRS Online Proceedings Library |[Link]

• Elemental Analysis in Action | SCISPEC |[Link]

• Reliable Elemental Analysis for Nitrogen, Sulfur, and Chlorine in Biofuels | Analytik Jena |[Link]

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Safety & Regulatory Compliance

Understanding the Hazard Profile: Why This Compound Requires Special Handling

As a Senior Application Scientist, I understand that your work at the bench is paramount. However, the lifecycle of a chemical doesn't end when an experiment is complete. Proper disposal is not just a regulatory hurdle; it is a critical component of laboratory safety, environmental stewardship, and scientific integrity. The compound 2-Chloro-5-(2H-tetrazol-5-YL)pyridine presents a dual-hazard profile that demands a knowledgeable and meticulous approach to its disposal.

This guide is designed to provide you with the essential, in-depth technical information needed to manage this chemical waste safely and compliantly. We will move beyond a simple checklist to explain the causality behind each procedural step, empowering you to make informed decisions that protect you, your colleagues, and the environment.

2-Chloro-5-(2H-tetrazol-5-YL)pyridine is not a simple organic molecule. Its structure contains two distinct functional groups that dictate its hazard profile and, consequently, its disposal requirements:

• The Chlorinated Pyridine Ring: Pyridine and its derivatives are generally classified as hazardous waste.[1][2] The presence of a chlorine atom can increase the compound's toxicity and persistence in the environment. Combustion of chlorinated organic compounds at improper temperatures can lead to the formation of highly toxic and carcinogenic dioxins and furans. Therefore, disposal methods must be capable of complete molecular destruction.

• The Tetrazole Ring: Tetrazoles are five-membered aromatic rings containing four nitrogen atoms. This high nitrogen content makes them energetically rich. While many are stable, they can be thermally sensitive and may decompose vigorously. A critical, often overlooked hazard is their ability to form potentially explosive heavy metal salts when in contact with metals like lead, mercury, copper, or even iron.[3]

Therefore, your disposal plan must account for both the toxicological hazards of a chlorinated heterocycle and the energetic, potentially reactive nature of the tetrazole moiety.

Immediate Safety and Personal Protective Equipment (PPE)

Before handling the waste material, you must be equipped with the appropriate PPE. This is non-negotiable. The goal is to create a complete barrier between you and the chemical, preventing exposure through inhalation, skin contact, or eye contact.[4]

PPE Component	Specification	Rationale for Use
Eye Protection	Chemical splash goggles and a face shield.	The compound is anticipated to be a severe eye irritant or corrosive.[5] Goggles provide a seal against splashes and dust, while a face shield offers broader protection.
Hand Protection	Nitrile or Neoprene Gloves.	Provides a robust barrier against chemical permeation. Always inspect gloves before use and use proper removal technique to avoid contaminating your skin.[5][6]
Body Protection	Chemical-resistant lab coat.	Protects against incidental contact and contamination of personal clothing.
Respiratory	Use only in a certified chemical fume hood.	A fume hood is the primary engineering control to prevent inhalation of dust or vapors, which may be harmful and cause respiratory irritation.[2]

Step-by-Step Disposal Protocol: From Bench to Final Hand-Off

Under no circumstances should this chemical or its residues be disposed of in standard trash or poured down the drain.[2] Doing so can lead to toxic environmental release and potentially violent reactions within the drainage system.

Step 1: Waste Collection and Segregation

• Designated Waste Container: Collect all waste containing 2-Chloro-5-(2H-tetrazol-5-YL)pyridine, including contaminated consumables (e.g., gloves, weighing paper, pipette tips), into a dedicated, compatible hazardous waste container. High-density polyethylene (HDPE) containers are a suitable choice.

• Avoid Incompatibles: Ensure the waste container does not contain incompatible materials. Specifically, keep this waste stream separate from strong oxidizing agents and heavy metal salts or solutions to prevent hazardous reactions.[3]

• Solid vs. Liquid: If generating both solid and liquid waste, use separate, clearly labeled containers. Do not mix solid waste with solvents unless it is part of a specific dissolution procedure for disposal.

Step 2: Proper Labeling

Accurate labeling is a critical safety and compliance step. Your institution's Environmental Health & Safety (EHS) department will provide specific guidelines, but all labels should include:

• The words "Hazardous Waste." [2]

• The full, unambiguous chemical name: "2-Chloro-5-(2H-tetrazol-5-YL)pyridine." [2]

• Accumulation start date.

• Known hazard information (e.g., Toxic, Irritant).

Step 3: Temporary Storage

• Store the sealed waste container in a cool, dry, and well-ventilated secondary containment area.[2]

• This storage location should be away from sources of ignition, heat, and direct sunlight.[2]

• Ensure it is segregated from the incompatible materials mentioned previously.

Step 4: Arranging for Final Disposal

• Contact your institution's EHS or a licensed professional waste disposal service for pickup.

• Provide them with the full chemical name and any other information they require. They are trained to manage the transport and final disposal in accordance with all federal, state, and local regulations.[7]

Managing Spills and Decontamination

Accidents happen. A prepared response is key to mitigating the hazard.

• Minor Dry Spill:

  • Alert personnel in the immediate area.

  • Wearing your full PPE, gently cover the spill with an inert absorbent material like sand or vermiculite.[2][4]

  • Use non-sparking tools to carefully sweep the material into your designated hazardous waste container.[3] Avoid any actions that create dust.[4]

  • Decontaminate the area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water. Collect all cleaning materials as hazardous waste.

• Decontamination of Glassware:

  • Rinse glassware with a suitable organic solvent to remove the bulk of the chemical residue. Collect this solvent rinse as hazardous waste.

  • Follow with a standard detergent, water wash, and final rinses.

The Definitive Disposal Method: High-Temperature Incineration

The recommended and most environmentally sound method for the ultimate disposal of 2-Chloro-5-(2H-tetrazol-5-YL)pyridine is high-temperature incineration in a facility equipped with afterburners and flue gas scrubbers .[1][8][9]

• Why Incineration? This method ensures complete thermal destruction. The high temperatures (typically 820°C to 1,600°C) and controlled oxygen supply break down the chlorinated pyridine ring, preventing the formation of dioxins.[1]

• Why Scrubbers? The combustion process will generate acidic gases like hydrogen chloride (from the chlorine) and nitrogen oxides (from the pyridine and tetrazole rings). Alkaline scrubbers are essential to neutralize these gases, preventing their release into the atmosphere and the subsequent formation of acid rain.[9]

This rigorous, controlled process is the only way to ensure the compound is fully mineralized, converting it into relatively benign components like carbon dioxide, water, nitrogen gas, and neutralized salts.

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the safe management and disposal of this compound.

Caption: Disposal workflow for 2-Chloro-5-(2H-tetrazol-5-YL)pyridine.

By adhering to these procedures, you ensure that your vital research work is conducted not only effectively but also with the highest commitment to safety and environmental responsibility. Always consult your institution's specific protocols and EHS department, as they are your primary resource for compliance and safety.

References

• Production, Import, Use, and Disposal - Toxicological Profile for Pyridine. National Center for Biotechnology Information (NCBI).[Link]

• 1-H-TETRAZOLE Safety Data Sheet. Bio-Fine.[Link]

• MSDS of 2-Chloro-5-(chloromethyl)pyridine. Capot Chemical.[Link]

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• 7. datasheets.scbt.com [datasheets.scbt.com]
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• 9. jubilantingrevia.com [jubilantingrevia.com]

Personal protective equipment for handling 2-Chloro-5-(2H-tetrazol-5-YL)pyridine

This comprehensive technical guide outlines the critical safety protocols, Personal Protective Equipment (PPE) requirements, and operational logistics for handling 2-Chloro-5-(2H-tetrazol-5-yl)pyridine in a professional laboratory or drug development setting.

Due to its molecular structure, this compound presents a dual-hazard profile: the inherent toxicity and irritant properties of the chloropyridine core, combined with the energetic, potentially explosive nature of the high-nitrogen tetrazole ring[1][2].

Hazard Assessment and Causality

To establish a self-validating safety protocol, personnel must understand the physical and chemical causality behind the required PPE and handling choices.

• The Tetrazole Moiety (Energetic Hazard): Tetrazoles contain a high-nitrogen heterocyclic nucleus. Compounds with this structural feature are inherently energetic and can decompose rapidly and explosively if subjected to excessive heat, friction, or electrostatic shock[1]. Thermal decomposition releases toxic oxides of nitrogen (NOx)[1].

• The Chloropyridine Moiety (Toxicological Hazard): Halogenated pyridines are highly irritating to the skin, eyes, and mucous membranes. They are toxic via inhalation, ingestion, and dermal absorption, potentially causing systemic organ damage upon prolonged exposure[2][3].

Quantitative Hazard Summary & Control Matrix

Hazard Class	Molecular Source	Mechanism of Risk	Required Engineering Control / PPE
Explosive / Energetic	Tetrazole ring	Friction, static discharge, or thermal stress initiates rapid N-N bond cleavage, releasing energy and gas[1].	Grounded equipment, non-sparking tools, static-dissipative lab wear[4].
Acute Toxicity (Inhalation)	Chloropyridine core	Aerosolized dust particles interact with respiratory mucosa, causing severe irritation and systemic absorption[2].	Class II Type B2 Biological Safety Cabinet or Chemical Fume Hood; N95/P100 respirator.
Dermal Toxicity & Corrosivity	Chloropyridine core	Lipophilic nature allows penetration of the stratum corneum; halogenation causes localized tissue damage[3].	Double-layered nitrile gloves (min 8 mil outer), fluid-resistant lab coat.
Ocular Damage	Chloropyridine core	Direct contact with dust or concentrated vapors causes severe corneal irritation and potential irreversible damage[2].	Unvented chemical splash goggles + full face shield.

Operational Workflow and Safety Logic

The following diagram illustrates the logical progression of safety checks required before, during, and after handling this compound.

Caption: Logical workflow for handling 2-Chloro-5-(2H-tetrazol-5-yl)pyridine, emphasizing static control and spill response.

Step-by-Step Handling Protocol

This protocol is designed as a self-validating system; failure at any preliminary step requires immediate suspension of the operation.

Phase 1: Environmental Setup

• Engineering Controls: Ensure the operation takes place inside a certified chemical fume hood with a minimum face velocity of 100 fpm. Do not handle this material on an open bench due to the risk of toxic dust inhalation[2].

• Static Mitigation: Because the tetrazole moiety is sensitive to electrostatic discharge (ESD)[4], ensure the balance and all metal surfaces within the hood are properly grounded. Use an anti-static ionizer bar near the weighing station to neutralize static charges on plastic containers or weighing boats.

Phase 2: PPE Donning Procedure

• Body Protection: Wear a flame-resistant (FR) laboratory coat over natural fiber clothing (synthetic fibers generate static electricity and can melt into the skin during a thermal event).

• Hand Protection: Double-glove using heavy-duty nitrile gloves. The outer glove should be at least 8 mil thick to provide a robust barrier against the chloropyridine derivative. Inspect gloves for pinhole leaks prior to use.

• Eye/Face Protection: Don tightly fitting, unvented chemical safety goggles. Because of the explosive potential of the tetrazole ring, a full-face shield (8-inch minimum) must be worn over the goggles to protect against potential fragmentation or violent decomposition[3].

• Respiratory Protection: If engineering controls (fume hood) are compromised, or if handling bulk quantities (>100g), a NIOSH-approved half-face respirator with P100 particulate filters and organic vapor cartridges is mandatory.

Phase 3: Material Handling

• Tool Selection: Never use metal spatulas. Friction or impact from metal tools can initiate the decomposition of the tetrazole ring[1]. Use only non-sparking, anti-static tools made of Teflon, conductive carbon-filled plastics, or ceramic[4].

• Transfer: Open the container slowly to avoid aerosolizing the powder. Transfer the material gently. Do not subject the compound to grinding, crushing, or vigorous scraping[5].

• Incompatibilities: Ensure the workspace is completely free of strong oxidizers, strong acids, and active metals, which can react violently with tetrazoles to form highly shock-sensitive explosive byproducts[1].

Phase 4: Doffing and Disposal Plan

• Waste Segregation: Do not mix waste containing 2-Chloro-5-(2H-tetrazol-5-yl)pyridine with general organic waste or heavy metal waste. It must be collected in a dedicated, clearly labeled, static-dissipative high-density polyethylene (HDPE) container.

• Doffing: Remove the outer gloves inside the fume hood and dispose of them in the solid hazardous waste bin to prevent spreading toxic dust outside the controlled environment. Remove the face shield, goggles, and inner gloves. Wash hands and forearms immediately with copious amounts of water and non-abrasive soap[6].

• Spill Response: In the event of a spill, do not sweep dry . Dry sweeping generates static electricity and friction. Gently mist the spill with a compatible, non-reactive solvent (e.g., water or a dilute alcohol, verifying compatibility first) to suppress dust, then carefully absorb with inert, non-combustible material (e.g., diatomaceous earth) using non-sparking tools[1][4]. Place in a sealed container for hazardous waste disposal.

References

• WO2012052412A1 - Novel heterocyclic compounds as pesticides. Google Patents.

Sources

• 1. 1H-TETRAZOLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. echemi.com [echemi.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]